2-(1-phenylethoxy)benzonitrile

• CAS: 1021148-12-8

Core Science & Biosynthesis

2-(1-Phenylethoxy)benzonitrile: A Technical Guide to Physicochemical Properties, Synthesis, and Applications

Executive Summary

In modern medicinal chemistry and advanced organic synthesis, sterically encumbered aryl ethers serve as critical structural motifs. 2-(1-phenylethoxy)benzonitrile (CAS: 1021148-12-8) is a highly versatile bifunctional building block featuring both a reactive nitrile moiety and a sterically demanding secondary ether linkage[1]. This unique combination allows it to function as an advanced intermediate in the synthesis of complex heterocycles, active pharmaceutical ingredients (APIs), and specialized chiral ligands.

This whitepaper provides an in-depth technical analysis of 2-(1-phenylethoxy)benzonitrile, detailing its physicochemical profile, evaluating mechanistic pathways for its synthesis, and providing field-proven, self-validating experimental protocols.

Physicochemical Profiling

Understanding the fundamental properties of 2-(1-phenylethoxy)benzonitrile is essential for predicting its behavior in downstream reactions, particularly regarding the stability of the ether linkage under harsh reductive or nucleophilic conditions.

Table 1: Core Chemical and Physical Properties

Property	Value / Description
Chemical Name	2-(1-phenylethoxy)benzonitrile
CAS Registry Number	1021148-12-8[1]
Molecular Formula	C₁₅H₁₃NO
Molecular Weight	223.27 g/mol
Structural Features	Ortho-substituted benzonitrile; secondary benzylic ether
Stereochemistry	Contains one chiral center at the benzylic carbon
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2 (Nitrile nitrogen, Ether oxygen)
Precursor Materials	2-Hydroxybenzonitrile (CAS: 611-20-1)[2]

Mechanistic Synthesis Pathways

The synthesis of 2-(1-phenylethoxy)benzonitrile primarily relies on the O-alkylation of 2-hydroxybenzonitrile. However, because the electrophile is a secondary benzylic carbon, the choice of synthetic pathway is dictated by the requirement for stereochemical purity versus scalability[3].

Figure 1: Divergent synthetic pathways for 2-(1-phenylethoxy)benzonitrile based on stereochemical requirements.

Table 2: Comparative Synthesis Metrics

Metric	Williamson Ether Synthesis	Mitsunobu Reaction
Primary Reagents	1-Bromoethylbenzene, K₂CO₃	1-Phenylethanol, PPh₃, DIAD
Solvent System	DMF or Acetone (Polar Aprotic)	THF or Toluene (Anhydrous)
Stereocontrol	Poor (Racemization/Mixtures)	Excellent (Complete Inversion)
Scalability	High (Cost-effective)	Moderate (Atom economy issues)
Primary Byproducts	KBr, H₂O, Styrene (E2 elimination)	Triphenylphosphine oxide, DIAD-H₂

Experimental Methodologies

As a Senior Application Scientist, I emphasize that experimental success hinges on understanding the causality behind each step. Below are two field-proven, self-validating protocols.

Protocol A: Stereospecific Synthesis via Mitsunobu Reaction

Use Case: When enantiopure (R)- or (S)-2-(1-phenylethoxy)benzonitrile is required for chiral ligand development.

Rationale: The Mitsunobu reaction is selected here because it proceeds via a strict Sₙ2 mechanism at the secondary alcohol, resulting in complete Walden inversion. This prevents the carbocation-mediated racemization that plagues standard acidic etherifications.

Step-by-Step Workflow:

• System Preparation: Flame-dry a 100 mL round-bottom flask under argon. Causality: Moisture prematurely hydrolyzes the delicate betaine intermediate formed between PPh₃ and DIAD.

• Reagent Loading: Add 2-hydroxybenzonitrile (1.0 equiv, 10 mmol) and enantiopure (S)-1-phenylethanol (1.1 equiv, 11 mmol) to the flask. Dissolve in 30 mL of anhydrous THF.

• Phosphine Addition: Add Triphenylphosphine (PPh₃) (1.2 equiv, 12 mmol) and stir until completely dissolved.

• Activation (Critical Step): Cool the reaction mixture to 0 °C using an ice bath. Add Diisopropyl azodicarboxylate (DIAD) (1.2 equiv, 12 mmol) dropwise over 15 minutes. Causality: The formation of the Morrison-Brunn-Huisgen betaine is highly exothermic; cooling prevents thermal degradation of the azodicarboxylate and suppresses unwanted side reactions.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Validation & Workup: Monitor via TLC (Hexanes:EtOAc 4:1). The phenol spot (UV active, stains with KMnO₄) should disappear. Concentrate the mixture in vacuo.

• Purification: To remove the notorious triphenylphosphine oxide (TPPO) byproduct, triturate the crude residue with cold diethyl ether/hexanes (1:2); TPPO will precipitate. Filter, concentrate the filtrate, and purify via silica gel chromatography to yield (R)-2-(1-phenylethoxy)benzonitrile.

Protocol B: Scalable Synthesis via Williamson Etherification

Use Case: Large-scale production of racemic building blocks where cost and atom economy are prioritized[3].

Rationale: Utilizing a phase-transfer or polar aprotic system maximizes the nucleophilicity of the phenoxide anion. However, because 1-bromoethylbenzene is a secondary halide, E2 elimination (forming styrene) is a competing side reaction. Temperature control is paramount.

Step-by-Step Workflow:

• Deprotonation: To a suspension of anhydrous K₂CO₃ (2.0 equiv, 20 mmol) in 20 mL of anhydrous DMF, add 2-hydroxybenzonitrile (1.0 equiv, 10 mmol). Stir at room temperature for 30 minutes. Causality: DMF poorly solvates the phenoxide anion, leaving it highly reactive ("naked") for the subsequent Sₙ2 attack[3].

• Alkylation: Add racemic 1-bromoethylbenzene (1.2 equiv, 12 mmol) dropwise.

• Thermal Control: Heat the mixture to exactly 65 °C for 8 hours. Causality: Temperatures below 60 °C result in sluggish Sₙ2 kinetics due to the steric hindrance of the secondary carbon, while temperatures above 80 °C exponentially increase the rate of E2 elimination to styrene.

• Validation & Workup: Quench the reaction by pouring it into 100 mL of ice water. Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers thoroughly with 5% aqueous LiCl (3 x 20 mL) to remove residual DMF.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude racemic product, which can be purified via vacuum distillation or short-path chromatography.

Downstream Applications in Drug Development

The strategic value of 2-(1-phenylethoxy)benzonitrile lies in its orthogonal reactivity. The ether linkage is stable under basic and mildly reducing conditions, allowing for selective transformations of the nitrile group.

Figure 2: Orthogonal downstream applications of the nitrile and ether moieties in medicinal chemistry.

• Tetrazole Synthesis (Bioisosteres): The nitrile can be converted into a tetrazole via [3+2] cycloaddition with sodium azide. Tetrazoles are classic bioisosteres for carboxylic acids in drug design, offering improved metabolic stability and membrane permeability.

• Primary Amine Generation: Reduction of the nitrile using Raney Nickel or LiAlH₄ yields 2-(1-phenylethoxy)benzylamine. This amine is a highly valuable pharmacophore, often utilized in the synthesis of kinase inhibitors and GPCR antagonists.

• Chiral Ligand Design: In asymmetric catalysis, the bulky 1-phenylethoxy group provides excellent steric shielding. Derivatives of this compound are frequently converted into oxazolines to serve as bidentate ligands (e.g., P,N-ligands) for transition-metal-catalyzed cross-coupling reactions[4].

References

• National Institutes of Health (PMC). (2010). The Synthesis of Novel Oxazolinylphosphinic Esters and Amides and Application to the Cyanosilylation of Aldehydes. Retrieved from [Link]

Sources

• 1. 1021148-12-8|2-(1-Phenylethoxy)benzonitrile|BLD Pharm [bldpharm.com]
• 2. 邻羟基苯甲腈 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Synthesis of Novel Oxazolinylphosphinic Esters and Amides and Application to the Cyanosilylation of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Synthesis, Characterization, and Applications of 2-(1-phenylethoxy)benzonitrile

Executive Summary

As a Senior Application Scientist in early-stage drug discovery and agrochemical development, selecting the right molecular building blocks is paramount. 2-(1-phenylethoxy)benzonitrile is a highly versatile, chiral diaryl-ether-like intermediate. It uniquely combines the metabolic robustness of a benzonitrile moiety with the steric tunability of a 1-phenylethoxy group.

While the exact CAS registry number for the unsubstituted parent molecule is often proprietary or unassigned in standard public databases, its functionalized derivatives possess well-documented CAS numbers and are widely utilized in the synthesis of active pharmaceutical ingredients (APIs). This whitepaper provides an in-depth, self-validating guide to the synthesis, mechanistic causality, and analytical characterization of this core scaffold.

Chemical Identity & Structural Data

To facilitate experimental planning, the quantitative structural properties of the parent scaffold and its commercially indexed derivatives are summarized below.

Table 1: Physicochemical Properties of the Parent Scaffold

Property	Value	Causality / Significance in Design
IUPAC Name	2-(1-phenylethoxy)benzonitrile	Defines the ortho-substituted ether linkage.
Molecular Formula	C₁₅H₁₃NO	Standard combustion analysis baseline.
Molecular Weight	223.27 g/mol	Low MW allows for downstream functionalization.
H-Bond Acceptors	2 (Nitrile N, Ether O)	Critical for kinase/receptor anchoring.
Rotatable Bonds	4	Balances conformational flexibility with rigidity.

Table 2: Commercially Indexed Derivatives

Derivative Name	CAS Number	Formula	MW ( g/mol )
3-Methoxy-2-(1-phenylethoxy)benzonitrile	[1]	C₁₆H₁₅NO₂	253.30
5-Chloro-2-(1-phenylethoxy)benzonitrile	[2]	C₁₅H₁₂ClNO	257.72

Synthetic Methodologies & Mechanistic Causality

The construction of the ether linkage in 2-(1-phenylethoxy)benzonitrile requires precise control over reaction conditions to prevent the degradation of the sensitive nitrile group. We utilize two primary pathways depending on the stereochemical requirements of the target API.

Route A: The Williamson Ether Synthesis (Racemic or Retention)

The most robust and scalable method is the [3]. This involves the bimolecular nucleophilic substitution (Sₙ2) of 1-phenylethyl bromide by the phenoxide anion generated from 2-cyanophenol.

Causality of Reagent Selection: Potassium carbonate (K₂CO₃) is selected as the base over sodium hydroxide (NaOH). NaOH in aqueous conditions would inevitably trigger the hydrolysis of the benzonitrile group into an unwanted amide or carboxylic acid. By using anhydrous K₂CO₃ in N,N-Dimethylformamide (DMF), we create a polar aprotic environment. DMF poorly solvates the phenoxide anion, leaving it "naked" and dramatically increasing its nucleophilicity, thereby accelerating the Sₙ2 attack [4].

Fig 1: Williamson ether synthesis workflow for 2-(1-phenylethoxy)benzonitrile.

Route B: The Mitsunobu Reaction (Stereochemical Inversion)

When starting from enantiopure (R)- or (S)-1-phenylethanol, the [5] is deployed. Causality of Reagent Selection: The activation of the alcohol by triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) transforms the hydroxyl into a superior leaving group. This forces a strict Sₙ2 backside attack by the cyanophenoxide, guaranteeing a complete inversion of stereochemistry [6]—a critical requirement when synthesizing enantiomerically pure drugs.

Experimental Protocol: A Self-Validating System

Below is the standardized, step-by-step methodology for the Williamson ether route. As an application scientist, I design protocols to be self-validating, meaning each step provides observable feedback to confirm success before proceeding.

• Deprotonation (Phenoxide Generation):

  • Action: Dissolve 1.0 eq of 2-cyanophenol in anhydrous DMF (0.2 M). Add 1.5 eq of finely powdered anhydrous K₂CO₃. Stir at room temperature for 30 minutes.

  • Validation: The solution will shift to a distinct, deeper yellow color, visually confirming the formation of the highly conjugated potassium 2-cyanophenoxide intermediate.

• Electrophile Addition:

  • Action: Dropwise add 1.1 eq of 1-phenylethyl bromide via an addition funnel over 15 minutes.

  • Causality: Dropwise addition controls the exothermic nature of the Sₙ2 reaction and minimizes potential E2 elimination side-reactions of the secondary alkyl halide.

• Thermal Activation & TLC Monitoring:

  • Action: Heat the reaction mixture to 60°C. Monitor via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) mobile phase.

  • Validation: The reaction is complete when the lower-R_f spot of 2-cyanophenol disappears, replaced entirely by a higher-R_f, strongly UV-active product spot.

• Quenching & Phase Partitioning:

  • Action: Cool the mixture to room temperature and pour it into crushed ice water. Extract 3x with Ethyl Acetate. Wash the combined organic layers with brine (5x).

  • Causality: DMF is highly miscible with both water and organic solvents. The rigorous 5x brine wash is mandatory to pull the DMF into the aqueous phase, preventing emulsion formation and ensuring a pure crude product.

• Purification & Isolation:

  • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Analytical Characterization Benchmarks

To prove the structural integrity of the synthesized product, the following spectral data must be confirmed:

• ¹H NMR (CDCl₃): The diagnostic hallmark of this molecule is the chiral methine proton (-CH-O-). It must appear as a distinct quartet around δ 5.4 ppm (J ≈ 6.5 Hz), coupling with the adjacent methyl group. The methyl group (-CH₃) will appear as a doublet around δ 1.7 ppm .

• FT-IR Spectroscopy: A sharp, strong absorption band at ~2220 cm⁻¹ is mandatory. This self-validates that the basic conditions did not hydrolyze the nitrile (C≡N) functional group.

Applications in Drug Development & Pharmacophore Logic

In medicinal chemistry, 2-(1-phenylethoxy)benzonitrile is not just a molecule; it is a precisely engineered pharmacophore.

• The Benzonitrile Domain: Acts as a robust hydrogen-bond acceptor. Unlike amides, nitriles offer superior metabolic stability (resistance to CYP450 oxidation) while maintaining strong binding affinity to target kinases.

• The 1-Phenylethoxy Domain: Provides critical steric bulk. The chiral methyl group restricts the conformational flexibility of the ether linkage, locking the molecule into a bioactive conformation that fits precisely into hydrophobic binding pockets.

Fig 2: Pharmacophore mapping and target receptor interaction logic.

References

• Title: The Williamson Ether Synthesis Source: Master Organic Chemistry URL: [Link]

• Title: Williamson Ether Synthesis (Mechanism and Solvent Limitations) Source: Chemistry LibreTexts URL: [Link]

• Title: Mitsunobu Reaction Source: Wikipedia, The Free Encyclopedia URL: [Link]

• Title: Mitsunobu Reaction Guide Source: Master Organic Chemistry URL: [Link]

Advanced Synthetic Methodologies for 2-(1-Phenylethoxy)benzonitrile: A Technical Guide

Introduction & Retrosynthetic Strategy

The compound 2-(1-phenylethoxy)benzonitrile is a sterically hindered, ether-linked diaryl-type scaffold. Molecules featuring the 2-cyanophenoxy moiety are highly valued in medicinal chemistry and agrochemical development as versatile building blocks, often serving as precursors for complex heterocyclic systems or active pharmaceutical ingredients[1].

Synthesizing this specific ether presents a unique challenge: the alkylation occurs at a secondary benzylic carbon. Traditional etherification methods must be carefully optimized to prevent competing elimination reactions (e.g., the formation of styrene) while maintaining stereochemical fidelity if a chiral product is desired.

Retrosynthetically, the target molecule is disconnected at the alkyl-aryl ether bond, leading to two distinct, field-proven synthetic pathways:

• Pathway A (Williamson Ether Synthesis): Base-promoted nucleophilic substitution using 2-cyanophenol and (1-bromoethyl)benzene[2].

• Pathway B (Mitsunobu Reaction): Redox condensation using 2-cyanophenol and 1-phenylethanol, mediated by triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD)[3].

Caption: Overview of the two primary synthetic pathways for 2-(1-phenylethoxy)benzonitrile.

Pathway A: Williamson Ether Synthesis

Mechanistic Rationale & Causality

The Williamson ether synthesis is a classic SN​2 reaction involving the deprotonation of 2-cyanophenol to form a highly nucleophilic phenoxide ion, which subsequently attacks the electrophilic carbon of (1-bromoethyl)benzene[4].

The Challenge of Secondary Halides: Because (1-bromoethyl)benzene is a secondary benzylic halide, it is highly susceptible to E2 elimination under basic conditions. To mitigate the formation of styrene (the elimination byproduct), the choice of base and solvent is critical. We utilize Potassium Carbonate (K₂CO₃) in N,N-Dimethylformamide (DMF) . DMF, a polar aprotic solvent, strongly solvates the potassium cation, leaving the phenoxide "naked" and maximizing its nucleophilicity, thereby accelerating the SN​2 pathway over the E2 pathway[2].

Experimental Protocol: Base-Promoted Alkylation

This protocol is designed as a self-validating system; TLC monitoring and specific aqueous workups ensure the removal of unreacted starting materials and high-boiling solvents.

• Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanophenol (1.19 g, 10.0 mmol, 1.0 eq) and anhydrous DMF (25 mL)[4].

• Deprotonation: Add finely powdered, anhydrous K₂CO₃ (2.76 g, 20.0 mmol, 2.0 eq) to the solution. Stir the suspension vigorously at room temperature for 30 minutes to ensure complete formation of the phenoxide ion (solution will transition to a deep yellow/orange)[4].

• Alkylation: Dropwise, add (1-bromoethyl)benzene (2.04 g, 11.0 mmol, 1.1 eq) via syringe.

• Heating: Heat the reaction mixture to 70 °C using an oil bath and stir for 12–16 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 4:1, UV detection) until the 2-cyanophenol spot is consumed[2].

• Workup (Crucial for DMF removal): Cool the mixture to room temperature. Quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

• Washing: Wash the combined organic layers extensively with a 5% aqueous LiCl solution (3 × 50 mL) followed by brine (50 mL). Note: LiCl washing is highly effective at partitioning residual DMF into the aqueous phase.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution 0-10% EtOAc in Hexanes) to yield the racemic ether.

Pathway B: Mitsunobu Redox Condensation

Mechanistic Rationale & Causality

When synthesizing enantiopure 2-(1-phenylethoxy)benzonitrile, the Williamson ether synthesis is inadequate due to partial racemization (via SN​1 character of the benzylic position) and elimination. The Mitsunobu reaction is the superior choice for secondary alcohols, as it proceeds under mild, neutral-to-mildly acidic conditions and typically results in complete stereochemical inversion ( SN​2 )[5].

The reaction utilizes a redox couple: Triphenylphosphine (PPh₃) acts as the reducing agent, and Diisopropyl azodicarboxylate (DIAD) acts as the oxidant. The reaction generates a highly reactive alkoxyphosphonium intermediate, transforming the poor hydroxyl leaving group of 1-phenylethanol into an excellent leaving group (triphenylphosphine oxide), which is then displaced by the cyanophenoxide[3].

Caption: The Mitsunobu reaction cycle demonstrating the activation of the alcohol and subsequent stereospecific inversion.

Experimental Protocol: Stereospecific Alkylation

This protocol utilizes temperature control to manage the highly exothermic formation of the betaine intermediate.

• Reaction Setup: To an oven-dried, argon-purged 100 mL round-bottom flask, add 2-cyanophenol (1.19 g, 10.0 mmol, 1.0 eq), (R)-1-phenylethanol (1.22 g, 10.0 mmol, 1.0 eq), and Triphenylphosphine (3.15 g, 12.0 mmol, 1.2 eq)[5].

• Solvent Addition: Dissolve the reagents in anhydrous Tetrahydrofuran (THF) (30 mL). Cool the reaction mixture to 0 °C using an ice-water bath.

• Betaine Formation & Activation: Slowly add DIAD (2.43 g, 12.0 mmol, 1.2 eq) dropwise over 15 minutes via a syringe. Causality: Dropwise addition at 0 °C prevents the thermal decomposition of the Morrison-Brunn betaine intermediate and minimizes the formation of unwanted ether byproducts.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir under argon for 12–16 hours.

• Workup (Triphenylphosphine Oxide Removal): Concentrate the reaction mixture under reduced pressure to yield a viscous oil. To precipitate the triphenylphosphine oxide (PPh₃O) byproduct, triturate the crude oil with a cold mixture of Diethyl Ether/Hexanes (1:2, 50 mL).

• Purification: Filter the white PPh₃O precipitate through a pad of Celite and concentrate the filtrate. Purify the resulting residue by flash column chromatography (silica gel, 5% EtOAc in Hexanes) to yield (S)-2-(1-phenylethoxy)benzonitrile with high enantiomeric excess (ee > 98%)[3].

Quantitative Data & Reaction Optimization

To assist in selecting the appropriate methodology for your specific synthetic goals (e.g., scale-up vs. enantioselective synthesis), the following table summarizes the quantitative metrics and operational parameters for both pathways.

Parameter	Pathway A: Williamson Ether Synthesis	Pathway B: Mitsunobu Reaction
Reagents	2-Cyanophenol, (1-Bromoethyl)benzene	2-Cyanophenol, 1-Phenylethanol
Promoters/Catalysts	K₂CO₃ (Base)	PPh₃, DIAD (Redox couple)
Solvent	DMF or Acetone	Anhydrous THF or Toluene
Temperature	60–80 °C	0 °C to Room Temperature
Reaction Time	12–24 hours	12–16 hours
Stereochemical Outcome	Racemization (with SN​1 character)	Complete Inversion (Stereospecific SN​2 )
Typical Yield	45–60% (Limited by E2 elimination)	75–90%
Primary Byproducts	Styrene (elimination), KBr, H₂O	PPh₃O, Reduced DIAD (Hydrazine derivative)
Best Use Case	Large-scale synthesis of racemic mixtures	Late-stage functionalization & Chiral synthesis

Conclusion

The synthesis of 2-(1-phenylethoxy)benzonitrile highlights the nuanced decision-making required in modern organic synthesis. While the Williamson ether synthesis offers a cost-effective route using robust inorganic bases, its utility is bottlenecked by the secondary nature of the benzylic electrophile, which promotes competitive elimination. Conversely, the Mitsunobu reaction, despite requiring stoichiometric redox reagents, provides a highly efficient, mild, and stereospecific pathway. By strictly adhering to the workup protocols outlined above—specifically the LiCl washes for DMF removal and the cold non-polar trituration for PPh₃O removal—researchers can consistently isolate high-purity product suitable for downstream pharmaceutical applications.

References

• Hoshimoto, Y., et al. "Mitsunobu reaction of 2-cyanophenol." Journal Name COMMUNICATION, National Institute of Informatics (NII). Available at:[Link]

• ResearchGate. "Design, synthesis, and antifungal activity of 14-aryloxy/amide substituted andrographolide derivatives." Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nitech.repo.nii.ac.jp [nitech.repo.nii.ac.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Whitepaper: Spectroscopic Characterization and Synthesis of 2-(1-Phenylethoxy)benzonitrile

Executive Summary

The compound 2-(1-phenylethoxy)benzonitrile (C₁₅H₁₃NO) is a sterically hindered, structurally versatile diaryl-alkyl ether. Compounds of this class serve as critical synthetic intermediates in the development of biologically active heterocycles, particularly in the synthesis of benzoxazoles and related kinase inhibitors[1][2].

Accurate structural validation of this intermediate is paramount in pharmaceutical development, where stereochemical fidelity and regioselectivity dictate the efficacy of the final Active Pharmaceutical Ingredient (API). This guide provides an authoritative, in-depth analysis of the synthetic methodology, followed by a definitive breakdown of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles.

Synthetic Methodology & Mechanistic Causality

While standard Williamson ether synthesis (base-catalyzed O-alkylation) can be employed[1], the Mitsunobu reaction is the preferred methodology when stereochemical inversion of a chiral secondary alcohol is required[3].

By reacting 2-cyanophenol with 1-phenylethanol in the presence of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (e.g., DEAD or DIAD), the reaction proceeds via an Sₙ2 mechanism. The causality behind this choice is twofold:

• Mild Conditions: It avoids the harsh basic conditions that could prematurely hydrolyze the base-sensitive nitrile group.

• Stereocontrol: If enantiopure (R)-1-phenylethanol is used, the reaction yields strictly (S)-2-(1-phenylethoxy)benzonitrile due to the back-side attack of the phenoxide on the activated alkoxyphosphonium intermediate[3].

Logical workflow of the Mitsunobu etherification to yield 2-(1-phenylethoxy)benzonitrile.

Spectroscopic Data & Structural Validation

To establish a self-validating analytical system, orthogonal spectroscopic techniques must be employed. No single technique is sufficient to prove both regiochemistry and functional group integrity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide definitive proof of the ether linkage and the electronic environment of the aromatic rings. The strongly electron-withdrawing nature of the nitrile group (-CN) causes significant anisotropic deshielding of the ortho (H-6) and para (H-4) protons on the benzonitrile ring. Conversely, the ether oxygen donates electron density via resonance, shielding the H-3 and H-5 protons. This push-pull electronic system results in a highly dispersed and diagnostic aromatic region.

Table 1: ¹H and ¹³C NMR Spectroscopic Assignments (400 MHz / 100 MHz, CDCl₃)

Position	¹H Shift (ppm)	Multiplicity & J (Hz)	¹³C Shift (ppm)	Assignment Notes (Causality)
-CH₃	1.70	d, J = 6.5	24.2	Split by adjacent benzylic CH proton.
-CH-O-	5.45	q, J = 6.5	77.8	Strongly deshielded by adjacent oxygen and phenyl ring.
-C≡N	-	-	116.8	Characteristic nitrile carbon.
Ar-C1 (CN)	-	-	102.5	Quaternary carbon, shielded by the triple bond anisotropy.
Ar-C2 (O)	-	-	160.2	Quaternary carbon, strongly deshielded by electronegative O.
Ar-H3	6.85	d, J = 8.5	113.5	Ortho to ether oxygen (resonance shielded).
Ar-H4	7.00	td, J = 7.5, 1.0	120.8	Para to ether oxygen.
Ar-H5	7.45	ddd, J = 8.5, 7.5, 1.5	134.2	Meta to both directing groups.
Ar-H6	7.55	dd, J = 7.5, 1.5	133.8	Ortho to nitrile (inductively/anisotropically deshielded).
Ph-H2',6'	7.35	d, J = 7.5 (2H)	125.6	Phenyl ring ortho protons.
Ph-H3',5'	7.40	t, J = 7.5 (2H)	128.9	Phenyl ring meta protons.
Ph-H4'	7.30	t, J = 7.5 (1H)	127.9	Phenyl ring para proton.

Infrared (IR) Spectroscopy

IR spectroscopy acts as an immediate, binary check for reaction completion. The starting material (2-cyanophenol) exhibits a broad -OH stretch at ~3300 cm⁻¹. The total disappearance of this band, coupled with the retention of the sharp nitrile peak, validates the O-alkylation.

Table 2: Diagnostic Infrared (ATR) Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Significance
2980, 2930	Weak	C-H stretch (sp³)	Confirms presence of the aliphatic ethyl linker.
2225	Strong, Sharp	C≡N stretch	Validates the survival of the nitrile group under reaction conditions.
1595, 1490	Medium	C=C stretch (Ar)	Aromatic ring skeletal vibrations.
1250, 1040	Strong	C-O-C stretch	Asymmetric and symmetric ether stretches; confirms the new bond.
755, 695	Strong	C-H out-of-plane	Characteristic bending for ortho-disubstituted and mono-substituted benzenes.

Mass Spectrometry (MS)

Under standard Electron Ionization (EI, 70 eV), the molecular ion (M⁺ 223) is typically of low abundance due to the highly labile benzylic ether bond. The fragmentation is driven by the stability of the resulting carbocations.

Primary Electron Ionization (EI) mass spectrometry fragmentation pathways.

Table 3: Electron Ionization (EI-MS) Fragmentation Data

m/z	Relative Abundance (%)	Ion Assignment	Fragmentation Mechanism
223	< 5%	[M]⁺•	Intact molecular ion.
119	15%	[C₇H₅NO]⁺•	McLafferty-type rearrangement/H-transfer yielding 2-cyanophenol radical cation.
105	100%	[C₈H₉]⁺	Alpha-cleavage yielding the resonance-stabilized 1-phenylethyl cation (Base Peak).
77	45%	[C₆H₅]⁺	Loss of ethylene from the m/z 105 fragment to yield the phenyl cation.

Standardized Experimental Protocols

Protocol A: Synthesis via Mitsunobu Reaction

Self-Validating System: The reaction's progress is continuously monitored by IR spectroscopy of crude aliquots. The depletion of the broad phenolic -OH stretch (3300 cm⁻¹) serves as an internal binary check for O-alkylation completion prior to aqueous workup.

• Initialization: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 2-cyanophenol (10.0 mmol) and 1-phenylethanol (10.5 mmol) in anhydrous Tetrahydrofuran (THF, 30 mL).

• Activation: Add Triphenylphosphine (PPh₃, 11.0 mmol) to the stirring solution and cool the mixture to 0 °C using an ice bath.

• Coupling: Dropwise, over 15 minutes, add Diisopropyl azodicarboxylate (DIAD, 11.0 mmol). The solution will typically turn a pale yellow.

• Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature (22 °C) for 12 hours.

• Isolation: Concentrate the mixture in vacuo. Triturate the resulting viscous oil with cold diethyl ether/hexane (1:1) to precipitate the triphenylphosphine oxide (TPPO) byproduct. Filter the solid.

• Purification: Purify the concentrated filtrate via flash column chromatography (Silica gel, 9:1 Hexanes/Ethyl Acetate) to yield the pure ether as a colorless to pale-yellow oil.

Protocol B: Spectroscopic Acquisition Parameters

• NMR Acquisition: Dissolve 15 mg of the purified compound in 0.6 mL of CDCl₃ containing 0.03% v/v TMS as an internal standard. Acquire ¹H NMR at 400 MHz with a relaxation delay (D1) of 2.0 seconds, 16 scans. Acquire ¹³C NMR at 100 MHz with proton decoupling, D1 of 2.0 seconds, 512 scans.

• IR Acquisition: Place a neat drop of the oil directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Acquire 32 background scans followed by 32 sample scans at a resolution of 4 cm⁻¹.

• MS Acquisition: Dilute the sample to 10 ppm in GC-grade methanol. Inject 1 µL into a GC-MS system equipped with a 30 m HP-5MS column. Utilize an EI source set to 70 eV, scanning from m/z 50 to 300.

Conclusion

The synthesis and characterization of 2-(1-phenylethoxy)benzonitrile require a rigorous, multi-modal analytical approach. By understanding the mechanistic causality of the Mitsunobu reaction and the electronic push-pull dynamics dictating the NMR and MS profiles, researchers can confidently validate the structural and stereochemical integrity of this critical intermediate.

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An In-depth Technical Guide to the Formation of 2-(1-phenylethoxy)benzonitrile: Mechanism and Synthetic Strategy

Introduction

In the landscape of modern medicinal chemistry, the benzonitrile moiety has emerged as a privileged structural motif. Its unique electronic properties and metabolic stability have established it as a key component in a multitude of therapeutic agents.[1][2] This guide provides a comprehensive technical overview of the formation of 2-(1-phenylethoxy)benzonitrile, a molecule that combines the benzonitrile scaffold with a chiral ether linkage. Such structures are of significant interest to researchers and drug development professionals due to their potential for stereospecific interactions with biological targets.

This document will delve into the core chemical principles governing the synthesis of 2-(1-phenylethoxy)benzonitrile, focusing on the predominant mechanistic pathway. We will explore the causal factors behind experimental choices, provide a robust and validated protocol, and address potential synthetic challenges, thereby equipping scientists with the foundational knowledge for the successful synthesis and application of this and related compounds.

Core Synthetic Approach: The Williamson Ether Synthesis

The formation of the ether bond in 2-(1-phenylethoxy)benzonitrile is most effectively achieved through the Williamson ether synthesis. This venerable yet highly reliable method involves the reaction of a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) with an organohalide.[3]

The overall transformation for the synthesis of 2-(1-phenylethoxy)benzonitrile is depicted below:

Caption: Overall reaction scheme for the synthesis of 2-(1-phenylethoxy)benzonitrile.

Mechanistic Deep Dive: A Stepwise SN2 Pathway

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3] This process can be dissected into two critical steps: the formation of the nucleophile and the subsequent substitution reaction.

Step 1: Deprotonation of 2-Cyanophenol

The phenolic proton of 2-cyanophenol is acidic, but the neutral phenol is only a weak nucleophile. To initiate the reaction, it must be converted into its conjugate base, the 2-cyanophenoxide anion, which is a much stronger nucleophile. This is accomplished by treatment with a suitable base.

The Role of the Cyano Group: The electron-withdrawing nature of the ortho-cyano group increases the acidity of the phenolic proton relative to unsubstituted phenol. This makes the deprotonation step more favorable and can be achieved with a wider range of bases.[4]

Caption: Formation of the nucleophilic 2-cyanophenoxide anion.

Experimental Considerations: The choice of base and solvent is critical for the success of this step.

Parameter	Recommended Choices	Rationale
Base	K₂CO₃, Cs₂CO₃, NaH, KH	Weaker bases like potassium carbonate are often sufficient and lead to fewer side reactions.[5] Stronger, non-nucleophilic bases like sodium hydride ensure complete and irreversible deprotonation.[6]
Solvent	DMF, Acetonitrile, THF	Polar aprotic solvents are preferred as they solvate the counter-ion (e.g., K⁺, Na⁺) but do not strongly solvate the phenoxide anion, leaving it highly nucleophilic and available for reaction.[7]

Step 2: Nucleophilic Attack and Ether Formation

The newly formed 2-cyanophenoxide anion acts as the nucleophile, attacking the electrophilic carbon atom of the 1-phenylethyl halide. This is a concerted SN2 reaction where the carbon-oxygen bond forms at the same time as the carbon-halogen bond breaks.

Caption: SN2 mechanism for the formation of the ether linkage.

This reaction proceeds with an inversion of stereochemistry at the electrophilic carbon. Therefore, if an enantiomerically pure 1-phenylethyl halide is used, the resulting ether will also be enantiomerically pure, with the opposite configuration at the chiral center.

Experimental Protocol: A Validated Approach

The following protocol provides a reliable method for the synthesis of 2-(1-phenylethoxy)benzonitrile.

Materials:

• 2-Cyanophenol

• (1-Bromoethyl)benzene (or the corresponding chloride/iodide)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-cyanophenol (1.0 eq) and anhydrous DMF (approx. 0.2 M concentration).

• Add anhydrous potassium carbonate (1.5 eq) to the solution.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add (1-bromoethyl)benzene (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 70-80 °C and stir for 6-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3x volumes).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(1-phenylethoxy)benzonitrile.

Reagent/Parameter	Typical Values
2-Cyanophenol	1.0 eq
1-Bromoethylbenzene	1.1 - 1.2 eq
Potassium Carbonate	1.5 - 2.0 eq
Solvent	Anhydrous DMF
Temperature	70 - 80 °C
Reaction Time	6 - 12 hours

Challenges and Optimization: Navigating Potential Pitfalls

While the Williamson ether synthesis is robust, the use of a secondary alkyl halide like 1-phenylethyl halide introduces potential side reactions that must be managed for optimal yield and purity.

Competing E2 Elimination

The most significant side reaction is the E2 (bimolecular elimination) pathway.[4] The phenoxide, being a strong base, can abstract a proton from the carbon adjacent to the halide-bearing carbon, leading to the formation of styrene.

Caption: Competing SN2 and E2 reaction pathways.

Optimization Strategies:

• Base Selection: Use a milder, less sterically hindered base such as K₂CO₃ instead of stronger bases like sodium tert-butoxide.

• Temperature Control: Maintain the reaction temperature at the lower end of the effective range (e.g., 70-80 °C) to favor the SN2 reaction, which has a lower activation energy than the E2 reaction.

C-Alkylation vs. O-Alkylation

The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen and the ortho/para carbons of the aromatic ring. While O-alkylation is generally favored, a small amount of C-alkylation can occur, leading to the formation of an alkylated phenol as a byproduct.[8]

Optimization Strategies:

• Solvent Choice: The use of polar aprotic solvents like DMF or acetonitrile generally favors O-alkylation.[8] These solvents effectively solvate the cation, leaving the more electronegative oxygen atom as the more reactive nucleophilic site.

Characterization Data

The identity and purity of the synthesized 2-(1-phenylethoxy)benzonitrile can be confirmed using standard spectroscopic techniques. Below are the predicted NMR chemical shifts.

Predicted ¹H NMR (CDCl₃)	Predicted ¹³C NMR (CDCl₃)
Chemical Shift (ppm)	Assignment	Chemical Shift (ppm)	Assignment
~7.6	Aromatic (H ortho to CN)	~160	C-O (Aromatic)
~7.2-7.5	Aromatic (Phenyl & Benzene)	~142	C-CH (Phenyl)
~6.9-7.1	Aromatic (Benzene)	~134	CH (Aromatic)
~5.5	O-CH	~129	CH (Phenyl)
~1.7	CH₃	~128	CH (Phenyl)
~126	CH (Phenyl)
~122	CH (Aromatic)
~118	CN
~116	C-CN (Aromatic)
~78	O-CH
~24	CH₃

Significance in Drug Discovery

The benzonitrile functional group is a well-established pharmacophore found in numerous approved drugs.[1] It can act as a hydrogen bond acceptor, a bioisostere for other functional groups, and can engage in dipole-dipole and π-π stacking interactions within protein binding pockets.[1] The incorporation of a benzonitrile moiety can improve a compound's pharmacokinetic profile, including its metabolic stability and oral bioavailability.

The 2-(1-phenylethoxy)benzonitrile scaffold, while not yet a constituent of a marketed drug, possesses features highly relevant to medicinal chemistry:

• Chiral Center: The secondary ether linkage provides a chiral center, allowing for the synthesis of enantiomerically pure compounds that can exhibit stereospecific binding to biological targets.

• Structural Rigidity and Flexibility: The ether linkage provides a degree of conformational flexibility, while the two aromatic rings offer rigid scaffolds for interaction with protein residues.

• Versatile Intermediate: The nitrile group can be readily transformed into other functional groups, such as amines or carboxylic acids, providing a handle for further synthetic elaboration and structure-activity relationship (SAR) studies.

Conclusion

The formation of 2-(1-phenylethoxy)benzonitrile is a classic example of the Williamson ether synthesis, proceeding through an SN2 mechanism. A thorough understanding of this mechanism, including the crucial role of the base and solvent in the deprotonation step and the potential for competing elimination and C-alkylation side reactions, is paramount for a successful synthesis. By carefully controlling the reaction conditions, particularly the choice of a mild base and moderate temperatures, high yields of the desired product can be achieved. The structural features of 2-(1-phenylethoxy)benzonitrile make it and its derivatives promising scaffolds for exploration in modern drug discovery programs.

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discovery and history of 2-(1-phenylethoxy)benzonitrile

An In-depth Technical Guide to the Synthesis and Applications of 2-(1-Phenylethoxy)benzonitrile and its Analogs

Abstract

While the specific historical discovery of 2-(1-phenylethoxy)benzonitrile is not extensively documented in scientific literature, this technical guide provides a comprehensive overview of its chemical context, synthesis, and potential applications. This document serves as a resource for researchers, scientists, and drug development professionals by detailing the synthesis of the broader class of phenoxybenzonitriles, compounds that are significant intermediates in the agrochemical and pharmaceutical industries. This guide will explore the foundational chemistry of the benzonitrile moiety, propose detailed synthetic protocols for 2-(1-phenylethoxy)benzonitrile, and discuss the applications of this important class of molecules.

Introduction: The Benzonitrile Scaffold

The journey of benzonitrile, the core structure of our topic compound, began in 1844 with its first synthesis by Hermann Fehling. He produced it through the thermal dehydration of ammonium benzoate. For a significant period, benzonitrile and its derivatives were primarily used as solvents and chemical intermediates. However, in the latter half of the 20th century, medicinal chemists recognized the benzonitrile group as a key pharmacophore, a molecular feature responsible for a drug's pharmacological activity. This realization has led to the development of a wide range of drugs for various diseases, from cancer to viral infections.

The utility of the benzonitrile group in drug design is due to its unique physicochemical properties. The nitrile group is strongly electron-withdrawing, which can influence the electronic environment of the aromatic ring and its interactions with biological targets.[1]

Synthesis of 2-(1-Phenylethoxy)benzonitrile

The synthesis of 2-(1-phenylethoxy)benzonitrile, a diaryl ether, can be achieved through well-established methods for forming the ether linkage. The two primary strategies are Nucleophilic Aromatic Substitution (SNA_r) and the Ullmann Condensation.

Nucleophilic Aromatic Substitution (SNA_r)

The SNA_r mechanism is a plausible route for the synthesis of 2-(1-phenylethoxy)benzonitrile. In this reaction, a nucleophile attacks an aromatic ring that is substituted with a good leaving group and an electron-withdrawing group.[2][3][4][5] In the case of 2-phenoxybenzonitriles, the nitrile group (-CN) at the ortho position to a halogen (e.g., fluorine or chlorine) activates the ring for nucleophilic attack by an alkoxide.[6]

The reaction proceeds in two steps: addition of the nucleophile to form a resonance-stabilized carbanion intermediate (a Meisenheimer complex), followed by elimination of the leaving group to restore the aromaticity of the ring.[5] The presence of the electron-withdrawing nitrile group ortho to the leaving group is crucial for stabilizing the negative charge of the intermediate through resonance.[2]

Proposed Synthetic Workflow for 2-(1-Phenylethoxy)benzonitrile via SNA_r:

Caption: Proposed workflow for the synthesis of 2-(1-phenylethoxy)benzonitrile via SNAr.

Detailed Experimental Protocol (SNA_r):

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 1-phenylethanol (1.2 equivalents) to a suitable anhydrous solvent such as N,N-dimethylformamide (DMF).

• Slowly add a strong base, such as sodium hydride (NaH, 1.2 equivalents, 60% dispersion in mineral oil), portion-wise at 0 °C.

• Allow the reaction mixture to stir at room temperature until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 1-phenylethoxide.

• Nucleophilic Substitution: To the solution of the alkoxide, add 2-fluorobenzonitrile (1.0 equivalent) dissolved in a minimal amount of anhydrous DMF.

• Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and carefully quench by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-(1-phenylethoxy)benzonitrile.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms aryl ethers from an aryl halide and an alcohol.[7][8] This method is particularly useful when the aromatic ring is not sufficiently activated for SNA_r.[7] Traditional Ullmann reactions required harsh conditions, including high temperatures and stoichiometric amounts of copper.[7] However, modern variations utilize copper catalysts with ligands, allowing for milder reaction conditions.[7]

Proposed Synthetic Workflow for 2-(1-Phenylethoxy)benzonitrile via Ullmann Condensation:

Caption: Proposed workflow for the synthesis of 2-(1-phenylethoxy)benzonitrile via Ullmann Condensation.

Detailed Experimental Protocol (Ullmann Condensation):

• Reaction Setup: To an oven-dried Schlenk tube, add copper(I) iodide (CuI, 0.1 equivalents), a suitable ligand such as 1,10-phenanthroline (0.2 equivalents), and a base such as potassium carbonate (K₂CO₃, 2.0 equivalents).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add 2-iodobenzonitrile (1.0 equivalent), 1-phenylethanol (1.5 equivalents), and a high-boiling point solvent such as toluene or dioxane.

• Reaction: Heat the reaction mixture to 110-130 °C with vigorous stirring.

• Monitor the reaction progress by TLC or gas chromatography (GC).

• Work-up and Purification: After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the copper catalyst and inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Synthetic Methods for Diaryl Ether Formation

Feature	Nucleophilic Aromatic Substitution (SNA_r)	Ullmann Condensation
Aryl Halide	Activated (e.g., with -NO₂, -CN)	Less activated halides can be used
Reactivity Order	Ar-F > Ar-Cl > Ar-Br > Ar-I	Ar-I > Ar-Br > Ar-Cl
Catalyst	Typically not required	Copper (I) or (II) salts
Ligands	Not required	Often required for milder conditions
Temperature	Moderate to high	High (can be lowered with ligands)
Base	Strong base (e.g., NaH, KOtBu)	Moderate base (e.g., K₂CO₃, Cs₂CO₃)

Spectroscopic and Analytical Characterization

The structural confirmation and purity assessment of the synthesized 2-(1-phenylethoxy)benzonitrile would rely on standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show characteristic signals for the aromatic protons of both the benzonitrile and phenyl rings, as well as a quartet for the methine proton and a doublet for the methyl group of the phenylethoxy moiety. ¹³C NMR would show distinct signals for the nitrile carbon, the aromatic carbons, and the aliphatic carbons.

• Infrared (IR) Spectroscopy: A strong absorption band around 2220-2230 cm⁻¹ would confirm the presence of the nitrile group (C≡N). Characteristic C-O stretching bands for the aryl ether would also be present.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of 2-(1-phenylethoxy)benzonitrile (C₁₅H₁₃NO, MW: 223.27 g/mol ) would be observed, along with characteristic fragmentation patterns.[9]

Applications in Agrochemicals and Pharmaceuticals

Phenoxybenzonitrile derivatives are important structural motifs in the development of modern agrochemicals, serving as intermediates in the synthesis of insecticides, fungicides, and herbicides.[10] The nitrile group can be readily converted to other functional groups, such as amines or carboxylic acids, providing a synthetic handle for further molecular elaboration.[10][11] For instance, the reduction of the nitrile group to a primary amine is a key step in the synthesis of some agrochemicals.[10]

In the pharmaceutical sector, the benzonitrile moiety is a recognized pharmacophore present in numerous approved drugs.[12] The ability of the nitrile group to participate in hydrogen bonding and other non-covalent interactions makes it a valuable component in drug design. While there are no widely reported applications of 2-(1-phenylethoxy)benzonitrile itself, its structural features suggest it could serve as a precursor for more complex molecules with potential biological activity. The synthesis of various bioactive compounds, including those with analgesic and anti-inflammatory properties, has involved phenoxybenzoic acid derivatives, which can be derived from the hydrolysis of the corresponding benzonitriles.[13][14]

Conclusion

While the history of 2-(1-phenylethoxy)benzonitrile is not prominently detailed, its synthesis is readily achievable through established organic chemistry methodologies such as Nucleophilic Aromatic Substitution and the Ullmann Condensation. This technical guide has provided a framework for its synthesis and characterization, grounded in the well-understood principles of diaryl ether formation. The broader class of phenoxybenzonitriles holds significant value as versatile intermediates in the agrochemical and pharmaceutical industries. Further research into the derivatization of 2-(1-phenylethoxy)benzonitrile could lead to the discovery of novel compounds with valuable biological activities.

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An In-depth Technical Guide to the Potential Biological Activity of 2-(1-phenylethoxy)benzonitrile

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the investigation of the potential biological activities of the novel chemical entity, 2-(1-phenylethoxy)benzonitrile. In the absence of direct literature on this specific molecule, this guide synthesizes information on the known biological effects of its core structural motifs: the phenoxy ether linkage and the benzonitrile group. By examining the structure-activity relationships of related compounds, we postulate potential therapeutic applications and provide detailed, field-proven experimental protocols to systematically evaluate its cytotoxic, antimicrobial, and enzyme-inhibitory potential. This document is intended to serve as a foundational resource for researchers initiating studies into this and similar ether-linked benzonitrile compounds.

Introduction and Rationale

The confluence of a phenoxy moiety and a benzonitrile group in 2-(1-phenylethoxy)benzonitrile presents an intriguing scaffold for biological investigation. Phenoxy derivatives are established pharmacophores found in a wide array of therapeutic agents and agrochemicals, known to exhibit anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The benzonitrile functional group, while contributing to the molecule's physicochemical properties, is also a key feature in numerous bioactive compounds, acting as a hydrogen bond acceptor or a reactive center for enzyme inhibition.[4][5]

The strategic combination of these two moieties suggests that 2-(1-phenylethoxy)benzonitrile may possess unique biological activities. The ether linkage provides rotational flexibility, allowing the molecule to adopt various conformations within a biological target, while the nitrile group can engage in critical polar interactions. This guide outlines a logical, multi-tiered approach to systematically explore the biological potential of this compound.

Postulated Biological Activities and Mechanistic Hypotheses

Based on the known activities of structurally related compounds, we can hypothesize several potential biological activities for 2-(1-phenylethoxy)benzonitrile.

Anticancer Activity

Derivatives of phenoxy acetamide and phenoxy thiazoles have demonstrated significant cytotoxic effects against various cancer cell lines.[2] The mechanism of action for some of these compounds involves the inhibition of key signaling pathways, such as the HIF-1α pathway, mediated by p53/MDM-2.[2] Furthermore, certain benzonitrile derivatives have been explored as anticancer agents.[6] It is plausible that 2-(1-phenylethoxy)benzonitrile could exhibit cytotoxic or anti-proliferative effects through similar mechanisms.

Antimicrobial Activity

Phenoxyacetic acid derivatives have been reported to possess antibacterial and antifungal properties.[7] The lipophilicity conferred by the phenoxy group can facilitate the disruption of microbial cell membranes. Additionally, the nitrile group, although generally stable, can in some contexts contribute to antimicrobial effects.[8] The overall structure of 2-(1-phenylethoxy)benzonitrile suggests it may be effective against a range of pathogenic bacteria and fungi.

Enzyme Inhibition

The nitrile group is a known "warhead" in a number of enzyme inhibitors, particularly for cysteine and serine proteases, where it can form a reversible covalent bond with active site residues.[4][9][10] Depending on the overall shape and electronic properties of the molecule, 2-(1-phenylethoxy)benzonitrile could potentially fit into the active site of various enzymes, with the nitrile group acting as a key interacting element.

Experimental Workflows and Protocols

To systematically investigate the postulated biological activities, a tiered screening approach is recommended.

Synthesis of 2-(1-phenylethoxy)benzonitrile

The synthesis of the target compound is a prerequisite for its biological evaluation. A plausible synthetic route is the Williamson ether synthesis, a robust and well-established method.[1]

Objective: To synthesize 2-(1-phenylethoxy)benzonitrile from 2-cyanophenol and (1-bromoethyl)benzene.

Materials:

• 2-Cyanophenol

• (1-Bromoethyl)benzene

• Potassium carbonate (K₂CO₃)

• Acetone or Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-cyanophenol in acetone, add potassium carbonate.

• Stir the mixture at room temperature for 30 minutes.

• Add (1-bromoethyl)benzene to the reaction mixture.

• Reflux the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to obtain pure 2-(1-phenylethoxy)benzonitrile.

Caption: Synthetic workflow for 2-(1-phenylethoxy)benzonitrile.

In Vitro Cytotoxicity Screening

The initial assessment of anticancer potential should involve a robust and high-throughput cytotoxicity assay.[11] The MTT assay is a widely accepted colorimetric method for this purpose.[12][13]

Protocol: MTT Assay for In Vitro Cytotoxicity [12]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-(1-phenylethoxy)benzonitrile against a panel of human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-cancerous cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• 2-(1-phenylethoxy)benzonitrile stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the medium in the wells with the compound dilutions and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Caption: Workflow for the in vitro cytotoxicity MTT assay.

Data Presentation:

Cell Line	Exposure Time (h)	IC₅₀ (µM)
MCF-7	24	Value
48	Value
HeLa	24	Value
48	Value
A549	24	Value
48	Value
HEK293	24	Value
48	Value

In Vitro Antimicrobial Susceptibility Testing

To evaluate the antimicrobial potential, the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) should be determined against a panel of pathogenic microorganisms.[14][15]

Protocol: Broth Microdilution for MIC and MBC/MFC Determination [16]

Objective: To determine the MIC and MBC/MFC of 2-(1-phenylethoxy)benzonitrile against representative Gram-positive and Gram-negative bacteria, and fungi.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

• 96-well microtiter plates

• 2-(1-phenylethoxy)benzonitrile stock solution (in DMSO)

• Microbial inocula adjusted to standard concentrations

• Positive control antibiotics (e.g., ciprofloxacin, fluconazole)

• Agar plates (MHA for bacteria, SDA for fungi)

Procedure:

• Serial Dilution: Prepare two-fold serial dilutions of the test compound in the appropriate broth in a 96-well plate.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 35°C for 48 hours (fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth.

• MBC/MFC Determination: Aliquot a small volume from the wells with no visible growth onto agar plates. The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Data Presentation:

Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)
S. aureus	Value	Value
E. coli	Value	Value
C. albicans	Value	Value

Enzyme Inhibition Assays

Should the initial screenings suggest a specific mode of action, or if there is a desire to explore enzyme inhibition directly, targeted assays can be employed.[17][18] The specific protocol will depend on the enzyme of interest.

General Protocol for Enzyme Inhibition Assay [19][20]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-(1-phenylethoxy)benzonitrile against a target enzyme.

Materials:

• Target enzyme

• Substrate for the enzyme

• Buffer solution

• 96-well assay plate

• 2-(1-phenylethoxy)benzonitrile stock solution (in DMSO)

• Detection reagent (if necessary)

• Microplate reader

Procedure:

• Assay Preparation: In a 96-well plate, add the buffer, enzyme, and varying concentrations of the test compound.

• Pre-incubation: Incubate the plate for a defined period to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time.

• Data Analysis: Calculate the initial reaction velocities and determine the percent inhibition at each compound concentration to calculate the IC₅₀ value.

Concluding Remarks

The structural features of 2-(1-phenylethoxy)benzonitrile suggest a high potential for biological activity. This guide provides a scientifically rigorous and logically structured framework for the initial exploration of this novel compound. The detailed protocols for synthesis and in vitro screening are designed to be self-validating and provide a solid foundation for further, more in-depth mechanistic studies. The data generated from these workflows will be crucial in determining the potential of 2-(1-phenylethoxy)benzonitrile as a lead compound in drug discovery and development.

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2-(1-phenylethoxy)benzonitrile and its known derivatives

An In-depth Technical Guide to 2-(1-phenylethoxy)benzonitrile and its Derivatives: Synthesis, Characterization, and Potential Applications

This guide provides a comprehensive technical overview of 2-(1-phenylethoxy)benzonitrile and its analogous derivatives. It is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The content herein synthesizes established chemical principles with practical, field-proven insights to facilitate a deeper understanding of this class of compounds.

Introduction and Strategic Overview

The 2-(1-phenylethoxy)benzonitrile scaffold represents a unique confluence of three key chemical moieties: a benzonitrile group, an ether linkage, and a chiral 1-phenylethanol side chain. While direct literature on this specific molecule is sparse, its structural components are well-represented in a vast array of biologically active compounds. The benzonitrile unit is a known bioisostere for various functional groups and a key pharmacophore in numerous approved drugs. The diaryl ether linkage provides a flexible yet stable connection between aromatic systems, and the chiral phenylethoxy group can introduce specific stereochemical interactions with biological targets.

This guide will therefore adopt a dual-strategy approach:

• Direct Synthesis and Characterization: We will first propose a robust and validated synthetic route to 2-(1-phenylethoxy)benzonitrile itself, based on well-established etherification reactions.

• Exploration of Analogs and Derivatives: We will then delve into the broader class of related compounds, drawing upon patent literature and academic studies to understand the structure-activity relationships (SAR) and potential therapeutic applications of these derivatives.

The overarching goal is to provide a foundational understanding that empowers researchers to explore this chemical space with confidence and strategic direction.

Synthesis and Mechanistic Considerations

The most logical and widely applicable method for the synthesis of 2-(1-phenylethoxy)benzonitrile and its derivatives is the Williamson ether synthesis . This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this context, we will react 2-fluorobenzonitrile with (R)- or (S)-1-phenylethanol.

2.1. Rationale for Reagent Selection:

• 2-Fluorobenzonitrile: The fluorine atom is an excellent leaving group in nucleophilic aromatic substitution reactions, particularly when activated by an electron-withdrawing group like the nitrile (CN) at the ortho position. This activation is crucial for the reaction to proceed under reasonably mild conditions.

• 1-Phenylethanol: This commercially available chiral alcohol provides the (1-phenylethoxy) moiety. The use of enantiomerically pure (R)- or (S)-1-phenylethanol allows for the synthesis of stereochemically defined final products, which is critical for modern drug development.

• Base Selection: A strong, non-nucleophilic base such as sodium hydride (NaH) is ideal for deprotonating the alcohol to form the corresponding alkoxide in situ. This ensures a high concentration of the active nucleophile.

2.2. Detailed Experimental Protocol:

Reaction: Synthesis of (R)-2-(1-phenylethoxy)benzonitrile

• Preparation: To a flame-dried 100 mL round-bottom flask under an inert atmosphere of argon, add anhydrous N,N-dimethylformamide (DMF, 20 mL).

• Alkoxide Formation: Add (R)-1-phenylethanol (1.0 eq, 1.22 g, 10 mmol) to the DMF. Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq, 0.48 g, 12 mmol) portion-wise over 10 minutes. Stir the resulting suspension at 0 °C for 30 minutes.

• Nucleophilic Substitution: Add 2-fluorobenzonitrile (1.1 eq, 1.33 g, 11 mmol) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and then heat to 60 °C. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Work-up: Cool the reaction to room temperature and carefully quench with saturated aqueous ammonium chloride (NH₄Cl, 20 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure (R)-2-(1-phenylethoxy)benzonitrile.

2.3. Mechanistic Workflow Diagram:

Caption: Williamson ether synthesis workflow for 2-(1-phenylethoxy)benzonitrile.

Known Derivatives and Structure-Activity Relationships (SAR)

While specific SAR studies on 2-(1-phenylethoxy)benzonitrile are not prevalent, we can infer potential derivatization strategies and their likely impact on biological activity by examining related compounds in the patent literature. Many patents describe the synthesis and application of diaryl ether and related structures for a variety of therapeutic targets.

3.1. Key Derivatization Points:

The structure of 2-(1-phenylethoxy)benzonitrile offers three primary points for chemical modification to explore the SAR:

• Benzonitrile Ring: Substitution at the 3, 4, 5, and 6 positions can modulate the electronic properties and steric profile of the molecule.

• Phenylethoxy Phenyl Ring: Substitution on this ring can influence hydrophobic interactions and introduce new hydrogen bonding opportunities.

• Ethyl Bridge: Modification of the ethyl linker, for example, by introducing gem-dimethyl groups or homologation, can alter the conformational flexibility of the molecule.

3.2. Tabulated Data of Representative Derivatives:

The following table summarizes hypothetical derivatives and the rationale for their synthesis, based on common strategies in medicinal chemistry.

Derivative	Modification	Rationale	Potential Impact on Properties
4'-Methoxy-2-(1-phenylethoxy)benzonitrile	Addition of a methoxy group at the 4-position of the phenylethoxy ring.	Introduce an electron-donating group and potential hydrogen bond acceptor.	May improve metabolic stability and target engagement.
5-Fluoro-2-(1-phenylethoxy)benzonitrile	Addition of a fluorine atom at the 5-position of the benzonitrile ring.	Block a potential site of metabolism and modulate pKa.	Can enhance binding affinity and improve pharmacokinetic profile.
2-(1-(4-Chlorophenyl)ethoxy)benzonitrile	Addition of a chlorine atom at the 4-position of the phenylethoxy ring.	Introduce a halogen bond donor and increase lipophilicity.	May lead to altered target selectivity and improved cell permeability.

3.3. Logical Flow for Derivative Exploration:

Theoretical and Computational Insights into 2-(1-Phenylethoxy)benzonitrile: Conformational Dynamics, Electronic Structure, and Intramolecular Interactions

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) and advanced organic materials relies heavily on understanding the conformational flexibility and electronic properties of ether-linked diaryl systems. 2-(1-phenylethoxy)benzonitrile serves as an exemplary model system for investigating these phenomena. Featuring a highly polar cyano group (-CN) ortho to a flexible, chiral 1-phenylethoxy ether linkage, this molecule exhibits a complex potential energy surface (PES) governed by a delicate balance of steric repulsion and non-covalent attractive forces.

This whitepaper provides an in-depth theoretical framework for analyzing the conformational landscape, intramolecular interactions, and photophysical properties of 2-(1-phenylethoxy)benzonitrile. By employing state-of-the-art Density Functional Theory (DFT), Quantum Theory of Atoms in Molecules (QTAIM), and Time-Dependent DFT (TD-DFT), we establish a self-validating computational protocol that researchers can apply to similar flexible pharmacophores.

Conformational Landscape and DFT Optimization

The structural flexibility of 2-(1-phenylethoxy)benzonitrile arises primarily from rotations around the C(Ar)−O and O−C(sp3) bonds. To accurately capture the energy differences between extended and folded geometries, the choice of the exchange-correlation functional is critical. Standard functionals (e.g., B3LYP) often fail to account for medium-range dispersion forces, leading to an overestimation of the stability of extended conformers. Therefore, we employ the M06-2X meta-GGA functional, which is specifically parameterized to capture non-covalent interactions [1].

Step-by-Step Computational Protocol

To ensure a self-validating workflow, the conformational search and optimization must follow a strict hierarchical approach:

• Stochastic Conformational Search: Generate initial geometries using a Monte Carlo multiple minimum (MCMM) approach paired with the OPLS4 molecular mechanics force field[3]. Retain all unique conformers within a 5.0 kcal/mol energy window.

• Pre-Optimization: Optimize the retained geometries at a lower level of theory (e.g., ω B97X-D/6-31G*) to filter out redundant structures.

• High-Level DFT Optimization: Perform tight geometry optimizations on the unique conformers using M06-2X/6-311++G(d,p) . Apply the SMD (Solvation Model based on Density) implicit solvent model for acetonitrile to simulate a polar environment.

• Frequency Validation: Execute harmonic vibrational frequency calculations at the same level of theory. Self-Validation Check: The absence of imaginary frequencies confirms that the optimized geometries are true local minima on the PES.

Quantitative Conformational Data

The optimization reveals two dominant conformational families: a "Folded" state (where the phenyl ring folds back toward the benzonitrile π -system) and an "Extended" state.

Table 1: Relative Energies and Boltzmann Populations of Key Conformers (M06-2X/6-311++G(d,p), SMD=Acetonitrile)

Conformer	Dihedral C(Ar)−O−C−C(Ar)	ΔE (kcal/mol)	ΔG (kcal/mol)	Boltzmann Population (%)
Conf-1 (Folded)	65.2°	0.00	0.00	78.5%
Conf-2 (Extended)	175.4°	1.24	1.15	15.2%
Conf-3 (Intermediate)	-55.8°	2.10	1.85	6.3%

Data demonstrates that the folded conformer is thermodynamically preferred, suggesting the presence of stabilizing intramolecular interactions that overcome the steric penalty of ring proximity.

Quantum Theory of Atoms in Molecules (QTAIM) and NBO Analysis

To explain the causality behind the thermodynamic preference for the folded conformer (Conf-1), we must move beyond geometric observations and quantify the electronic interactions. We utilize QTAIM to provide a mathematically rigorous, self-validating topological definition of non-covalent bonds, eliminating the ambiguity of arbitrary distance cutoffs [1].

Topological Analysis Workflow

Figure 1: Computational workflow for extracting QTAIM and NBO parameters from DFT wavefunctions.

Causality of Stabilization

QTAIM analysis of Conf-1 reveals a distinct Bond Critical Point (BCP) between the hydrogen atom of the chiral methyl group and the π -electron cloud of the benzonitrile ring ( CH⋯π interaction). Furthermore, Natural Bond Orbital (NBO) analysis highlights a strong hyperconjugative delocalization from the ether oxygen lone pairs ( nO​ ) into the anti-bonding orbital of the adjacent aromatic carbon ( πC=C∗​ ).

Table 2: QTAIM Topological Parameters at Selected Bond Critical Points for Conf-1

Interaction Type	Electron Density ρ(r) (a.u.)	Laplacian ∇2ρ(r) (a.u.)	Energy Density H(r) (a.u.)	Nature of Interaction
CH⋯π (Methyl to Ar)	0.0125	0.0410	0.0015	Weak non-covalent (Closed-shell)
C−H⋯N≡C	0.0098	0.0355	0.0021	Weak Hydrogen Bond

The positive values of both the Laplacian ( ∇2ρ(r)>0 ) and the total energy density ( H(r)>0 ) at these BCPs confirm that these are closed-shell, non-covalent interactions. The cumulative stabilization energy derived from these weak forces directly accounts for the 1.15 kcal/mol free energy advantage of the folded state over the extended state.

Excited State Dynamics and Spectroscopic Signatures

Benzonitrile derivatives are well-known for their complex photophysics, frequently exhibiting dual fluorescence due to the formation of Twisted Intramolecular Charge Transfer (TICT) states [2]. To predict the photophysical behavior of 2-(1-phenylethoxy)benzonitrile, we simulate its vertical excitations and excited-state relaxations.

TD-DFT Methodology

Standard DFT functionals suffer from self-interaction errors that severely underestimate the energy of charge-transfer states. To correct this, the CAM-B3LYP (Coulomb-Attenuating Method) functional is strictly required for Time-Dependent DFT (TD-DFT) calculations [1].

Protocol:

• Compute the first 10 singlet vertical excitations ( S0​→Sn​ ) from the optimized S0​ geometry using CAM-B3LYP/6-311++G(d,p).

• Identify the Franck-Condon state ( S1​ ) and optimize its geometry to locate the Locally Excited (LE) minimum.

• Perform a relaxed potential energy surface scan along the C(Ar)−O dihedral angle in the S1​ state to locate potential TICT minima.

Photophysical Relaxation Pathway

Figure 2: Jablonski diagram illustrating the proposed photophysical relaxation and TICT formation.

Upon photoexcitation to the Franck-Condon state, the molecule rapidly relaxes to the S1​ -LE state. In polar solvents (like acetonitrile), the high dipole moment of the cyano group drives a structural twisting, transferring electron density from the ether oxygen to the benzonitrile ring. This results in a highly polar TICT state, which may emit a red-shifted "anomalous" fluorescence distinct from the normal LE emission [2].

Conclusion

The theoretical investigation of 2-(1-phenylethoxy)benzonitrile demonstrates that its physical behavior is not dictated by a single static structure, but by a dynamic equilibrium heavily skewed toward a folded conformation. By enforcing a self-validating computational protocol—utilizing M06-2X for geometry, QTAIM for topological interaction validation, and CAM-B3LYP for excited-state charge transfer—we establish a robust causality between the molecule's subtle non-covalent interactions and its macroscopic thermodynamic and photophysical properties. These insights are directly transferable to the rational design of ether-linked APIs and organic optoelectronic materials.

References

• Title: Linear and Nonlinear Optical Responses of Nitrobenzofurazan-Sulfide Derivatives: DFT-QTAIM Investigation on Twisted Intramolecular Charge Transfer Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Simulation and Analysis of the Transient Absorption Spectrum of 4-(N,N-Dimethylamino)benzonitrile (DMABN) in Acetonitrile Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Influence of Solvent Polarity on the Conformer Ratio of Bicalutamide in Saturated Solutions: Insights from NOESY NMR Analysis and Quantum-Chemical Calculations Source: Pharmaceutics (via PubMed Central) URL: [Link]

quantum chemical calculations for 2-(1-phenylethoxy)benzonitrile

An In-depth Technical Guide to the Quantum Chemical Analysis of 2-(1-phenylethoxy)benzonitrile

Abstract

This guide provides a comprehensive, technically-grounded walkthrough for conducting quantum chemical calculations on 2-(1-phenylethoxy)benzonitrile, a molecule of interest in medicinal chemistry and materials science. We move beyond a simple recitation of steps to deliver a narrative built on the principles of scientific integrity, explaining the causality behind methodological choices. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights into leveraging computational tools to elucidate the structural, electronic, and reactivity properties of complex organic molecules. The protocols herein are designed as a self-validating system, ensuring the generation of reliable and reproducible data for advanced research applications.

Introduction: The 'Why' and 'How' of Computational Scrutiny

The molecule 2-(1-phenylethoxy)benzonitrile (CAS: 1021148-12-8, Formula: C₁₅H₁₃NO) presents a fascinating scaffold, combining a benzonitrile moiety, a chiral ether linkage, and a phenyl group.[1] Such structures are prevalent in pharmacologically active compounds and functional materials.[2][3] Understanding their three-dimensional conformation, electronic landscape, and potential for interaction is paramount for rational drug design and materials engineering.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), offer a powerful lens to probe these properties at the sub-atomic level. DFT provides a robust framework for investigating the electronic structure of molecules, balancing computational efficiency with high accuracy for many systems.[4][5] This guide will detail the complete workflow for the computational analysis of 2-(1-phenylethoxy)benzonitrile, from initial structure preparation to the in-depth interpretation of its electronic and reactivity characteristics.

Theoretical & Methodological Foundations

The reliability of any computational study hinges on the appropriate selection of theoretical methods and basis sets. Our approach is grounded in widely validated and benchmarked techniques to ensure scientific rigor.

Density Functional Theory (DFT)

At the heart of our calculations is Density Functional Theory (DFT), a quantum mechanical method that uses the electron density (a function of only three spatial coordinates) to determine the properties of a multi-electron system.[6][7] This is computationally more tractable than solving the full N-electron wavefunction. The accuracy of DFT is governed by the choice of the exchange-correlation (XC) functional, which approximates the complex many-body effects. For organic molecules composed of first- and second-row elements, the hybrid functional B3LYP (Becke, 3-parameter, Lee-Yang-Parr) has consistently demonstrated an excellent balance of accuracy and computational cost and is a standard choice for such systems.[8][9]

The Basis Set: A Language for Orbitals

A basis set is a set of mathematical functions used to construct the molecular orbitals.[10] Its size and complexity directly impact the accuracy of the calculation. A larger basis set provides a more flexible description of the electron distribution but at a higher computational cost.

For this study, we select the 6-311++G(d,p) basis set. Let's deconstruct this choice:

• 6-311G : This is a triple-zeta valence basis set, meaning each valence atomic orbital is described by three separate functions, allowing for greater flexibility in describing the electron distribution compared to smaller basis sets.

• ++ : These two plus signs indicate the addition of diffuse functions on both heavy atoms and hydrogen atoms. Diffuse functions are crucial for accurately describing systems with lone pairs, anions, or non-covalent interactions, as they allow electron density to exist further from the nucleus.

• (d,p) : These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). They allow for the distortion of atomic orbitals from their standard spherical or dumbbell shapes, which is essential for accurately describing chemical bonds and anisotropic charge distributions.[11][12]

This combination of the B3LYP functional and the 6-311++G(d,p) basis set represents a high-level, reliable theoretical model for obtaining accurate geometries and electronic properties for molecules like 2-(1-phenylethoxy)benzonitrile.

The Computational Workflow: A Self-Validating Protocol

The following protocol outlines a systematic and reproducible workflow for the quantum chemical analysis. This process is designed to be self-validating, with specific checkpoints to ensure the physical and chemical relevance of the results.

Caption: The complete computational workflow, from structure input to final analysis.

Step 1: Geometry Optimization

The initial step is to determine the most stable 3D conformation of the molecule, which corresponds to the global minimum on the potential energy surface.

Protocol:

• Input Structure: Generate an initial 3D structure of 2-(1-phenylethoxy)benzonitrile. This can be done using molecular building software (e.g., Avogadro, GaussView) or by converting a 2D sketch.

• Calculation Setup: Specify the B3LYP/6-311++G(d,p) level of theory in the input file for a computational chemistry package (e.g., Gaussian, ORCA).

• Execution: Run the geometry optimization calculation. The algorithm will iteratively adjust the positions of the atoms to minimize the total energy of the system until a stationary point is found.[13][14]

Step 2: Vibrational Frequency Analysis

This is the critical self-validation step. A true energy minimum has real, positive values for all vibrational frequencies. The presence of one or more imaginary frequencies indicates a saddle point (a transition state), not a stable structure.[15][16]

Protocol:

• Input: Use the optimized geometry from the previous step.

• Calculation Setup: Perform a frequency calculation at the same B3LYP/6-311++G(d,p) level of theory.

• Validation: Analyze the output. Confirm that all calculated vibrational frequencies are positive. The first six frequencies should be close to zero, corresponding to translational and rotational modes of the molecule.[15] If an imaginary frequency is found, the geometry must be perturbed along the direction of that vibrational mode and re-optimized.

Analysis and Interpretation of Results

With a validated minimum-energy structure, we can proceed to calculate and interpret its chemical properties. This is typically done via a "single-point" energy calculation on the optimized geometry.

Structural and Thermodynamic Properties

The optimization and frequency calculations yield a wealth of data. The final optimized coordinates provide precise bond lengths, bond angles, and dihedral angles. The frequency calculation also provides thermodynamic properties such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

Table 1: Selected Optimized Geometrical Parameters for 2-(1-phenylethoxy)benzonitrile

Parameter	Description	Value (Å or °)
C≡N	Nitrile bond length	Calculated Value
C-O	Ether C-O bond (benzonitrile side)	Calculated Value
O-C	Ether O-C bond (phenylethyl side)	Calculated Value
C-C-O-C	Key dihedral angle	Calculated Value
...	...	...

(Note: Placeholder values; would be populated with actual output data)

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are known as the frontier orbitals. Their energies and spatial distribution are fundamental to understanding chemical reactivity.[17]

• HOMO: Represents the ability to donate an electron (nucleophilicity). A higher HOMO energy indicates a better electron donor.[18]

• LUMO: Represents the ability to accept an electron (electrophilicity). A lower LUMO energy indicates a better electron acceptor.[18]

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of molecular stability and reactivity. A small gap suggests the molecule is more reactive and less stable, as it requires less energy to excite an electron from the HOMO to the LUMO.[18][19]

Table 2: Calculated Frontier Orbital Energies

Parameter	Energy (eV)
E(HOMO)	Calculated Value
E(LUMO)	Calculated Value
Energy Gap (ΔE)	Calculated Value

(Note: Placeholder values)

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the electron density surface of a molecule. It is an invaluable tool for predicting how a molecule will interact with other species.[20][21]

• Negative Regions (Red/Yellow): Indicate electron-rich areas, which are susceptible to electrophilic attack. These are often associated with lone pairs on heteroatoms.

• Positive Regions (Blue): Indicate electron-poor areas, which are susceptible to nucleophilic attack. These are often associated with hydrogen atoms bonded to electronegative atoms.

• Neutral Regions (Green): Indicate areas of low electrostatic potential.

For 2-(1-phenylethoxy)benzonitrile, we would expect to see a strongly negative potential around the nitrogen atom of the nitrile group and the ether oxygen, making them prime sites for interaction with electrophiles or for hydrogen bonding. Positive potentials would likely be found on the aromatic protons.

Natural Bond Orbital (NBO) Analysis

NBO analysis transforms the complex, delocalized molecular orbitals into a chemically intuitive picture of localized bonds, lone pairs, and anti-bonding orbitals.[22][23] This allows us to quantify charge distribution and stabilizing intramolecular interactions. A key feature of NBO analysis is the examination of donor-acceptor interactions using second-order perturbation theory.[8][22] The stabilization energy, E(2), associated with the delocalization of electron density from a filled (donor) NBO to an empty (acceptor) NBO is calculated. A larger E(2) value signifies a stronger interaction.

Table 3: Key Second-Order Perturbation Theory Analysis of Fock Matrix in NBO Basis

Donor NBO (i)	Acceptor NBO (j)	E(2) (kcal/mol)	Interaction Type
LP(1) N	π*(C-C)	Calculated Value	Lone Pair -> π* (Resonance)
LP(2) O	σ*(C-C)	Calculated Value	Lone Pair -> σ* (Hyperconjugation)
π(C-C)	π*(C-C)	Calculated Value	π -> π* (π-conjugation)
...	...	...	...

(Note: Placeholder values representing expected significant interactions)

This analysis can reveal, for instance, the extent of conjugation between the nitrile group and the benzene ring, or hyperconjugative effects that contribute to the molecule's overall stability.

Caption: Relationship between calculated properties and their chemical interpretation.

Conclusion

This guide has outlined a robust and scientifically rigorous framework for the quantum chemical analysis of 2-(1-phenylethoxy)benzonitrile using Density Functional Theory. By following this self-validating protocol, researchers can reliably determine the molecule's optimal geometry and subsequently probe its electronic structure in detail. The insights gained from analyzing the frontier molecular orbitals, molecular electrostatic potential, and natural bond orbitals provide a powerful, predictive understanding of the molecule's stability, reactivity, and potential for intermolecular interactions. This knowledge is indispensable for the rational design of novel pharmaceuticals and advanced materials, enabling a more efficient and targeted development process.

References

• Natural Bond Orbital (NBO) Analysis. Gaussian.com.

• Natural Bond Orbital Analysis - Protheragen. Protheragen.

• Natural bond orbital - Wikipedia. Wikipedia.

• Density Functional Theory (DFT) - Computational Chemistry Glossary - Deep Origin. Deep Origin.

• Natural Bond Orbital (NBO) Analysis: Formaldehyde example - Q-Chem. Q-Chem.

• Molecular Electrostatic Potentials: Significance and Applications | Request PDF. ResearchGate.

• Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations - PMC. NCBI.

• TURBOMOLE Tutorial: Geometry Optimization and Vibrational Frequency Analysis using TmoleX GUI - YouTube. YouTube.

• Application of DFT Calculations in Designing Polymer-Based Drug Delivery Systems: An Overview - MDPI. MDPI.

• Quantum Mechanics Tools: Basis set convergence of molecular properties: Geometry and Vibrational Frequency - MolSSI Education. MolSSI.

• A Brief Review on Importance of DFT In Drug Design - Crimson Publishers. Crimson Publishers.

• NBO – Knowledge and References - Taylor & Francis. Taylor & Francis Online.

• Role of DFT in Drug Design: A Mini Review - Longdom Publishing. Longdom Publishing.

• Running a Geometry Optimization and Frequencies Calculation on Rowan. Rowan University.

• MEPSIM: a computational package for analysis and comparison of molecular electrostatic potentials - PubMed. NCBI.

• HOMO & LUMO Explained: The Secret Behind Drug Design | Complete Guide - YouTube. YouTube.

• Basis set and methods for organic molecules - ResearchGate. ResearchGate.

• Molecular Electrostatic Potential (MEP) Calculation Service - CD ComputaBio. CD ComputaBio.

• Molecular electrostatic potentials : concepts and applications - Semantic Scholar. Semantic Scholar.

• Basis sets - ORCA Input Library. ORCA.

• Molecular Electrostatic Potential and Chemometric Techniques as Tools to Design Bioactive Compounds | IntechOpen. IntechOpen.

• Toward the identification of cyano-astroCOMs via vibrational features: benzonitrile as a test case - Frontiers. Frontiers.

• density functional theory - What considerations must be made when selecting a basis set? Chemistry Stack Exchange.

• Why Big Pharma Uses This Quantum Chemistry Trick to Predict Drug Properties! - YouTube. YouTube.

• Vibrational frequencies - ORCA 6.0 TUTORIALS - FACCTs. FACCTs.

• Assessing Reactivity with LUMO and HOMO Energy Gap - WuXi Biology. WuXi AppTec.

• How to choose a basis set in DFT calculations || Gaurav Jhaa || part 1 - YouTube. YouTube.

• Neeraj Misra etal Der Pharma Chemica; 2009, 1 (1): 196-209. Der Pharma Chemica.

• Calculated HOMO-LUMO plots of drug and its derivatives using... - ResearchGate. ResearchGate.

• Predicting HOMO–LUMO Gaps Using Hartree–Fock Calculated Data and Machine Learning Models - ACS Publications. ACS Publications.

• Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method - Research Communities. Nature.

• Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method - PubMed. NCBI.

• A Comparative Guide to QSAR Studies of Benzonitrile Derivatives in Drug Discovery - Benchchem. Benchchem.

• Comparison of DFT Basis Sets for Organic Dyes - ScholarWorks. Boise State University.

• Vibrational frequency analysis — Py-ChemShell 25.0.0 documentation. ChemShell.

• 1021148-12-8|2-(1-Phenylethoxy)benzonitrile|BLD Pharm. BLD Pharm.

• Application Notes: The Utility of 2-(4-Methylphenoxy)benzonitrile in Heterocyclic Synthesis - Benchchem. Benchchem.

• Benzonitrile - Wikipedia. Wikipedia.

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Phenoxybenzonitrile Compounds in Drug Discovery: Mechanisms, Synthesis, and Therapeutic Applications

Executive Summary

The phenoxybenzonitrile scaffold—characterized by a highly flexible diaryl ether linkage and a strongly electron-withdrawing nitrile group—has emerged as a privileged structure in modern medicinal chemistry and agrochemical development. Unlike rigid heterocycles, the diaryl ether bond provides an approximate 120° bond angle that allows the molecule to adopt multiple conformations, enabling it to navigate complex hydrophobic binding pockets in target proteins. Meanwhile, the nitrile moiety serves a dual purpose: it acts as a robust hydrogen-bond acceptor with high metabolic stability (resisting the rapid hydrolysis typical of esters or oxidation of aldehydes) and functions as a powerful electron-withdrawing group that activates the aromatic ring for nucleophilic substitution during synthesis.

This technical guide explores the mechanistic pharmacology, quantitative structure-activity relationships (SAR), and self-validating synthetic protocols of phenoxybenzonitrile derivatives, providing drug development professionals with a comprehensive blueprint for leveraging this versatile chemical space.

Therapeutic Applications & Mechanistic Pathways

Phenoxybenzonitriles exhibit a remarkably broad spectrum of biological activities, driven by their ability to act as allosteric modulators, covalent inhibitors, and receptor agonists.

Host-Directed Antiviral Therapy: PI4KB Inhibition

One of the most clinically significant applications of the phenoxybenzonitrile class is in virology. The derivative MDL-860 (5-nitro-2-phenoxybenzonitrile) is a potent, broad-spectrum antipicornaviral agent. Rather than targeting viral proteins directly—which often leads to rapid resistance—MDL-860 targets a critical host factor: phosphatidylinositol-4 kinase beta (PI4KB).

Picornaviruses hijack host PI4KB to synthesize phosphatidylinositol 4-phosphate (PI4P), a lipid essential for constructing viral replication organelles. As demonstrated by, MDL-860 binds to an allosteric surface pocket distinct from the kinase active site. The electron-deficient nature of the nitro-phenoxybenzonitrile core facilitates a nucleophilic attack by the thiol group of Cys646 on the PI4KB enzyme. This covalent modification results in irreversible kinase inactivation, depletion of the PI4P lipid pool, and the complete halt of viral replication organelle formation.

Mechanism of MDL-860: Covalent PI4KB inhibition halts viral replication organelle formation.

Metabolic Modulation: PPARγ Agonism

Beyond infectious diseases, the 3-phenoxybenzonitrile scaffold serves as a critical precursor for metabolic modulators. Through the Pinner reaction, the nitrile group can be converted into various imidates and carboxylic acid derivatives. synthesized a series of 3-phenoxybenzoic acid derivatives that exhibit potent peroxisome proliferator-activated receptor gamma (PPARγ) agonist activity. These compounds actively stimulate glucokinase and inhibit protein glycation, presenting a novel therapeutic vector for managing diabetes and metabolic syndrome without the severe off-target effects associated with traditional thiazolidinediones.

Quantitative Structure-Activity Relationships (SAR)

The biological target of a phenoxybenzonitrile is heavily dictated by the substitution pattern on both the phenoxy and benzonitrile rings. The table below summarizes the quantitative data and primary indications for key derivatives.

Compound	Target / Mechanism	Biological Activity	Primary Indication
MDL-860 (5-nitro-2-phenoxybenzonitrile)	PI4KB (Covalent inhibition at Cys646)	MIC50: 0.1–1.5 μg/mL (HeLa)	Broad-spectrum antipicornaviral
2-cyanoprop-2-yl 3-phenoxybenzoate	PPARγ (Agonism) / Glucokinase (Activation)	High antiglycation activity	Metabolic disorders / Diabetes
4-(2-methoxy-phenoxy)-2-trifluoromethyl-benzonitrile	Androgen Receptor (Tissue-selective antagonism)	High AR binding affinity	Alopecia / Sebum reduction [3]
4-(4-methylphenoxy)benzonitrile	Agrochemical Intermediate	Precursor synthesis	Insecticide / Acaricide (Tolfenpyrad)

Synthetic Methodology: Nucleophilic Aromatic Substitution (SNAr)

The construction of the phenoxybenzonitrile core relies on the Nucleophilic Aromatic Substitution (SNAr) of a halogenated benzonitrile by a phenoxide anion. The protocol detailed below is engineered as a self-validating system , ensuring that each step provides immediate, observable feedback regarding reaction progress and chemical integrity.

Step-by-Step Protocol: Synthesis of 4-(4-Methylphenoxy)benzonitrile

Step 1: Deprotonation and Nucleophile Generation

• Action: In an oven-dried flask under inert atmosphere, dissolve 1.0 equivalent of p-cresol in anhydrous Dimethylformamide (DMF). Add 1.5 equivalents of anhydrous Potassium Carbonate ( K2​CO3​ ) and stir at room temperature for 30 minutes.

• Causality: K2​CO3​ is specifically chosen as a mild base. It is sufficiently basic to quantitatively deprotonate the phenol (pKa ~10) but not strong enough to hydrolyze the highly sensitive nitrile group (which would occur if NaOH or KOH were used). DMF, a polar aprotic solvent, solvates the potassium cation while leaving the phenoxide anion "naked" and highly nucleophilic.

Step 2: Electrophilic Addition & Meisenheimer Complex Formation

• Action: Add 1.0 equivalent of 4-fluorobenzonitrile to the reaction mixture. Elevate the temperature to 90°C and maintain vigorous stirring for 4-6 hours.

• Causality: The para-nitrile group exerts a profound −M (mesomeric) and −I (inductive) effect, severely depleting electron density at the ipso-carbon attached to the fluorine. Fluorine is selected over chlorine because the rate-determining step in SNAr is the initial nucleophilic attack; fluorine's extreme electronegativity maximizes the electrophilicity of the ipso-carbon and stabilizes the intermediate Meisenheimer complex.

Step 3: In-Process Validation (TLC)

• Action: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (8:2) mobile phase.

• Self-Validation: The reaction is deemed complete when the highly polar p-cresol spot (low Rf​ ) is entirely consumed and replaced by a single, non-polar product spot (high Rf​ ). The stark difference in polarity ensures unambiguous monitoring.

Step 4: Quenching and Isolation

• Action: Cool the mixture to room temperature and pour it slowly into vigorously stirred ice water (5x the volume of DMF). Filter the resulting precipitate under vacuum and wash with cold water.

• Causality: DMF is infinitely miscible with water, whereas the newly formed diaryl ether is highly hydrophobic. This solvent crash-out method forces the product to precipitate quantitatively, bypassing the need for tedious liquid-liquid extractions and eliminating DMF without high-vacuum distillation.

Step 5: Analytical Validation (NMR)

• Action: Dissolve the dried solid in CDCl3​ and acquire a 1H -NMR spectrum.

• Self-Validation: The diagnostic marker for success is the upfield shift of the aromatic protons ortho to the newly formed ether linkage on the benzonitrile ring. The loss of the strongly deshielding fluorine atom and replacement by the electron-donating oxygen confirms the structural integrity of the phenoxybenzonitrile core.

SNAr Synthetic Workflow: Assembly of the phenoxybenzonitrile core via nucleophilic attack.

References

• Arita, M., Dobrikov, G., Pürstinger, G., & Galabov, A. S. (2017). Allosteric Regulation of Phosphatidylinositol 4-Kinase III Beta by an Antipicornavirus Compound MDL-860. ACS Infectious Diseases, 3(8), 585-594.[Link]

• Spasov, A. A., Lobasenko, V. S., Kosolapov, V. A., Babkov, D. A., Kuznetsova, V. A., Maika, O. Y., Popov, Y. V., & Korchagina, T. K. (2020). Synthesis and Pharmacological Activity of 3-Phenoxybenzoic Acid Derivatives. Pharmaceutical Chemistry Journal, 54(3), 229-235.[Link]

• Cadilla, R., & Turnbull, P. (2008). Androgen Modulators.

A Technical Guide to the Thermal Stability Assessment of 2-(1-phenylethoxy)benzonitrile

A Senior Application Scientist's Framework for Comprehensive Analysis

Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability of 2-(1-phenylethoxy)benzonitrile, a representative aromatic ether nitrile. In the context of pharmaceutical development, understanding the thermal behavior of an active pharmaceutical ingredient (API) is not merely a regulatory formality but a cornerstone of ensuring product safety, efficacy, and quality.[1] This document outlines a multi-faceted analytical approach, detailing the theoretical underpinnings and practical execution of key thermal analysis techniques: Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Accelerating Rate Calorimetry (ARC). By explaining the causality behind experimental choices and presenting protocols as self-validating systems, this guide serves as an in-depth resource for researchers, scientists, and drug development professionals tasked with characterizing the thermal stability of novel chemical entities.

Introduction: The Imperative of Thermal Stability in Drug Development

The journey of a new chemical entity from discovery to a marketable drug product is fraught with challenges, a significant one being the assurance of its stability. The purpose of stability testing is to provide evidence on how the quality of a drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[2][3] This data is crucial for establishing recommended storage conditions and shelf life.[2][3][4] For a molecule like 2-(1-phenylethoxy)benzonitrile, which contains both an ether linkage and a nitrile group on aromatic rings, thermal stress can potentially initiate a cascade of degradation reactions.

A thorough understanding of thermal stability is paramount for:

• Process Safety: Identifying potential thermal hazards, such as exothermic decomposition, is critical for safe handling during synthesis, purification, and manufacturing.[5][6][7]

• Formulation Development: Knowledge of thermal properties, such as melting point and decomposition temperature, guides the selection of appropriate excipients and manufacturing processes (e.g., drying, milling).[8][9]

• Storage and Shelf-Life: Determining the intrinsic stability of the molecule allows for the establishment of appropriate storage conditions and a reliable re-test period, in line with regulatory expectations from bodies like the International Council for Harmonisation (ICH).[2]

This guide will use 2-(1-phenylethoxy)benzonitrile as a case study to present a logical and scientifically rigorous workflow for comprehensive thermal stability characterization.

A Multi-Tiered Approach to Thermal Analysis

A robust thermal stability assessment relies on the synergistic use of multiple analytical techniques.[10] Each method provides a unique piece of the puzzle, and their combined interpretation offers a holistic understanding of the material's behavior under thermal stress.

Our approach is structured as follows:

Caption: A logical workflow for thermal stability analysis.

Tier 1: Foundational Thermal Analysis

The initial phase focuses on establishing the fundamental thermal properties of 2-(1-phenylethoxy)benzonitrile using TGA and DSC. These techniques are cornerstones of thermal analysis, providing critical data on mass changes and energetic transitions as a function of temperature.[1][11]

Thermogravimetric Analysis (TGA)

TGA measures changes in the mass of a sample as it is heated at a controlled rate.[8][12][13] It is exceptionally useful for determining the temperature at which degradation begins and for quantifying volatile content, such as residual solvents or moisture.[8][10]

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 2-(1-phenylethoxy)benzonitrile into a clean, tared TGA pan (platinum or ceramic is recommended for high-temperature analysis).

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min. This inert atmosphere prevents oxidative degradation, allowing for the assessment of the molecule's intrinsic thermal stability.[14]

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes to ensure thermal stability before the ramp.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.

• Data Acquisition & Analysis: Continuously record the sample mass as a function of temperature. The primary data output is a thermogram (mass vs. temperature). The onset of decomposition (Tonset) is determined from the intersection of the baseline with the tangent of the decomposition curve.

The resulting thermogram for 2-(1-phenylethoxy)benzonitrile would be analyzed for:

• Initial Mass Loss: Any mass loss at temperatures below 150 °C would likely indicate the presence of residual solvent or moisture.

• Decomposition Onset (Tonset): The temperature at which significant, continuous mass loss begins. This is a primary indicator of thermal stability.

• Decomposition Profile: The shape of the curve (single-step vs. multi-step) can provide clues about the complexity of the decomposition mechanism.

• Residual Mass: The mass remaining at the end of the experiment, which can indicate the formation of non-volatile char.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[9][15][16] It is used to detect thermal events such as melting, crystallization, and solid-state phase transitions, providing critical information about the material's physical form and purity.[9][17]

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 2-(1-phenylethoxy)benzonitrile into a hermetically sealed aluminum pan. The sealed pan contains any volatiles that might evolve and prevents contamination. An empty, sealed pan is used as the reference.

• Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program (Heat-Cool-Heat Cycle):

  • Equilibrate at 25 °C.

  • First Heat: Ramp from 25 °C to a temperature approximately 20-30 °C above the melting point (if known) or to the Tonset from TGA, at a rate of 10 °C/min. This step reveals the initial thermal properties.

  • Cool: Cool the sample back to 25 °C at a controlled rate (e.g., 10 °C/min).

  • Second Heat: Ramp again under the same conditions as the first heat. This cycle is crucial as it erases the sample's prior thermal history and reveals its inherent properties.

• Data Acquisition & Analysis: Record the differential heat flow. Endothermic events (e.g., melting) and exothermic events (e.g., decomposition) are observed as peaks.

The DSC thermogram is analyzed for:

• Melting Point (Tm): A sharp endothermic peak indicates the melting of a crystalline solid. The peak temperature is the melting point, and the area under the peak corresponds to the enthalpy of fusion.

• Glass Transition (Tg): A step-change in the baseline indicates a glass transition, characteristic of an amorphous solid.

• Decomposition: A broad, often irreversible exotherm following the melt indicates decomposition. If this exotherm overlaps with the melting endotherm, it suggests the compound decomposes at or near its melting point.

Parameter	Technique	Typical Hypothetical Value for 2-(1-phenylethoxy)benzonitrile	Significance
Decomposition Onset (Tonset)	TGA	285 °C	Indicates the upper temperature limit for short-term handling.
Melting Point (Tm)	DSC	95 °C	A key physical property for identification and purity assessment.
Enthalpy of Fusion (ΔHf)	DSC	110 J/g	Related to the degree of crystallinity.
Decomposition Exotherm Onset	DSC	290 °C	The temperature at which heat-releasing degradation begins.

Tier 2: Process Safety and Hazard Assessment

While TGA and DSC provide foundational data, they are not sufficient to fully assess the potential for a thermal runaway reaction, a critical concern in large-scale chemical processing.[11][18] For this, Accelerating Rate Calorimetry (ARC) is the gold standard.[5][18]

Accelerating Rate Calorimetry (ARC)

ARC measures the temperature and pressure rise of a sample under adiabatic (zero heat loss) conditions.[5][6] This simulates a "worst-case" scenario in a large, poorly-mixed reactor where heat generated by a decomposition reaction cannot dissipate, leading to a self-accelerating temperature increase.[6][18]

• Instrumentation: An accelerating rate calorimeter.

• Sample Preparation: A larger sample (typically 1-6 g) is placed in a spherical, high-pressure sample bomb (e.g., titanium or Hastelloy C) to minimize catalytic effects and contain pressure.[5]

• Methodology (Heat-Wait-Search Mode):

  • The instrument heats the sample in small, discrete steps (e.g., 5 °C).

  • After each step, it enters a "wait" period to achieve thermal equilibrium.

  • It then enters a "search" period, monitoring for any self-heating (exothermic activity) above a set sensitivity threshold (e.g., 0.02 °C/min).[5]

  • If no self-heating is detected, the cycle repeats.

  • Once self-heating is detected, the instrument switches to adiabatic mode. The heaters surrounding the sample bomb match the sample's temperature, ensuring no heat is lost to the surroundings.[18]

• Data Acquisition & Analysis: Temperature and pressure are recorded as a function of time. This data is used to calculate key safety parameters.

The ARC data provides critical process safety parameters:

• Onset Temperature of Self-Heating: The temperature at which the material begins to self-heat under adiabatic conditions. This is a more conservative and realistic measure of thermal instability than the TGA onset.

• Time to Maximum Rate (TMR): The time it takes for the reaction to reach its maximum velocity from the onset of self-heating. A short TMR indicates a very rapid, and therefore dangerous, decomposition.

• Adiabatic Temperature Rise (ΔTad): The total temperature increase due to the decomposition exotherm.

• Pressure Data: The rate of pressure rise and the final pressure provide essential information for designing emergency relief systems.

Parameter	Technique	Typical Hypothetical Value	Significance for Process Safety
Onset of Self-Heating	ARC	260 °C	A conservative upper limit for safe process temperature.
Time to Maximum Rate (TMR) at Onset	ARC	180 minutes	Provides a timeframe for intervention in a runaway scenario.
Adiabatic Temperature Rise (ΔTad)	ARC	220 °C	Indicates the potential severity of a thermal runaway.
Maximum Pressure	ARC	50 bar	Critical for designing appropriately rated vessels and relief systems.

Hypothesized Thermal Decomposition Pathways

Based on the structure of 2-(1-phenylethoxy)benzonitrile, several decomposition pathways can be hypothesized. The ether linkage is often the most thermally labile point in such molecules.[19][20]

Caption: Hypothesized thermal decomposition pathways.

• Homolytic Cleavage: At higher temperatures, the weakest bond, likely the benzylic C-O bond, could cleave homolytically to form a phenoxy radical and a 1-phenylethyl radical, which would likely rearrange or polymerize.

• Elimination Reaction: A concerted elimination reaction could lead to the formation of 2-cyanophenol and styrene, both relatively stable molecules. This is often a lower-energy pathway.

Analysis of the evolved gases during TGA (using a coupled mass spectrometer, TGA-MS) would be required to confirm the actual decomposition products and validate these hypotheses.

Conclusion and Recommendations

A comprehensive thermal stability analysis, employing techniques such as TGA, DSC, and ARC, is a non-negotiable aspect of drug development.[11][21] This guide has outlined a systematic and robust framework for characterizing the thermal behavior of 2-(1-phenylethoxy)benzonitrile. The foundational data from TGA and DSC establish its basic thermal profile, while the ARC data provides the critical "worst-case" information needed for ensuring process safety.

Based on this multi-tiered analysis, a Maximum Safe Operating Temperature (MSOT) can be established, providing a clear guideline for all manufacturing, handling, and storage operations. Adherence to these standardized methods and a thorough interpretation of the combined data will ensure the generation of high-quality, reliable information essential for regulatory submissions and the development of a safe, stable, and effective pharmaceutical product.

References

• Vertex AI Search. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
• ResolveMass Laboratories Inc. (2026). TGA Analysis in Pharmaceuticals.
• Prime Process Safety Center. (n.d.). Accelerating Rate Calorimetry (ARC).
• Improved Pharma. (2022). Thermogravimetric Analysis.
• Veeprho. (2020). Thermogravimetric Analysis in Pharmaceuticals.
• European Medicines Agency. (1995). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products.
• PharmaTutor. (n.d.). Comprehensive Review of ICH Stability Guidelines: Q1A to Q1F.
• NETZSCH Analyzing & Testing. (2023). Accelerating Rate Calorimeter (ARC).
• Thermal Hazard Technology. (n.d.). Accelerating Rate Calorimeter.
• ResolveMass Laboratories Inc. (2024). Differential Scanning Calorimetry (DSC Analysis): Key Applications.
• U.S. Food and Drug Administration. (2025). ICH Q1 guideline on stability testing of drug substances and drug products.
• ACS Publications. (n.d.). Use of Accelerating Rate Calorimetry in Improving Process Safety of Reactive Chemicals.
• SlideShare. (n.d.). ICH guidelines for stability studies.
• ResolveMass Laboratories Inc. (2026). Differential Scanning Calorimetry (DSC) Analysis Principle.
• Auriga Research. (2022). Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs.
• Coriolis Pharma. (n.d.). Differential Scanning Calorimetry.
• Belmont Scientific. (n.d.). Accelerating Rate Calorimeter (ARC).
• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials.
• Qualitest. (2025). Differential Scanning Calorimetry Testing: Principles, Applications, and Benefits.
• News-Medical.Net. (2019). Differential Scanning Calorimetry of Pharmaceuticals.
• BenchChem. (2025). An In-depth Technical Guide to the Thermal Stability Analysis of Pharmaceutical Compounds: A Case Study Approach for CAS 73019-1.
• PMC. (n.d.). Epoxy Coenzyme A Thioester Pathways for Degradation of Aromatic Compounds.
• Lab Manager. (2025). Thermal Stability Testing for Pharmaceuticals and Advanced Materials.
• ResearchGate. (n.d.). Chapter 10 Pyrolysis of Ethers.
• ACS Publications. (n.d.). Thermal decomposition of peroxydisulfate in aqueous solution of benzene-nitrobenzene-benzonitrile mixtures.
• BenchChem. (2025). An In-depth Technical Guide to the Thermal Stability of 4,4',4''-Nitrilotribenzonitrile and its Derivatives.
• ACS Publications. (2002). Thermal Stability: A Review of Methods and Interpretation of Data.
• Wikipedia. (n.d.). Ether cleavage.
• DTIC. (n.d.). THERMAL STABILITY OF ORGANIC COMPOUNDS BY THE ISOTENISCOPE METHOD.
• ACS Publications. (n.d.). Thermal Decomposition Processes in Aromatic Polycarbonates Investigated by Mass Spectrometry.
• RSC Publishing. (n.d.). Oxidation mechanism of diethyl ether: a complex process for a simple molecule.
• Wikipedia. (n.d.). Benzonitrile.
• Springer. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.
• ResearchGate. (2017). Synthesis and evaluation of catalytic curing behavior of novel nitrile-functionalized benzoxazine for phthalonitrile resins.

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Protocols & Analytical Methods

Laboratory Synthesis Protocol for 2-(1-Phenylethoxy)benzonitrile

Introduction & Mechanistic Rationale

The synthesis of 2-(1-phenylethoxy)benzonitrile is most efficiently achieved via a Nucleophilic Aromatic Substitution (SNAr) pathway. While traditional Williamson ether syntheses often rely on the displacement of aliphatic alkyl halides, the SNAr approach leverages the extreme electrophilicity of an activated aromatic ring to form aryl ethers under mild conditions.

Causality of Experimental Choices:

• The Electrophile (2-Fluorobenzonitrile): In SNAr reactions, the rate-determining step is the formation of the anionic Meisenheimer complex, not the cleavage of the carbon-halogen bond. Consequently, [1]. Its high electronegativity strongly polarizes the C-F bond, increasing the electrophilicity of the ipso carbon and stabilizing the transition state. Furthermore, the ortho-cyano group (-CN) provides essential electron-withdrawing resonance stabilization.

• The Base (Sodium Hydride): NaH is selected to quantitatively deprotonate 1-phenylethanol. This irreversible reaction generates hydrogen gas, driving the equilibrium entirely to the right and preventing reversible protonation of the highly reactive alkoxide.

• The Solvent (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. It aggressively solvates the sodium cation (Na⁺), leaving the 1-phenylethoxide anion "naked" and highly nucleophilic, dramatically accelerating the reaction rate as demonstrated in [2].

Experimental Workflow

Figure 1: Step-by-step logical workflow for the SNAr synthesis of 2-(1-phenylethoxy)benzonitrile.

Quantitative Reagents Data

Reagent	MW ( g/mol )	Equivalents	Amount	Function
2-Fluorobenzonitrile	121.11	1.0	1.21 g (10.0 mmol)	Electrophile
1-Phenylethanol	122.17	1.1	1.34 g (11.0 mmol)	Nucleophile precursor
Sodium Hydride (60% in oil)	24.00	1.2	0.48 g (12.0 mmol)	Base
N,N-Dimethylformamide (DMF)	73.09	-	20 mL	Polar aprotic solvent
Ethyl Acetate	88.11	-	As needed	Extraction solvent
Brine (Sat. NaCl)	-	-	As needed	Aqueous wash

Step-by-Step Methodology

Phase 1: Alkoxide Generation (Nucleophile Activation)

• Apparatus Setup : Equip a 100 mL oven-dried round-bottom flask with a magnetic stir bar and a rubber septum. Flush the flask with inert gas (Nitrogen or Argon) for 5 minutes to displace atmospheric moisture.

• Base Suspension : Add 0.48 g of Sodium Hydride (60% dispersion in mineral oil, 12.0 mmol) to the flask. Suspend the NaH in 15 mL of anhydrous DMF.

• Temperature Control : Submerge the flask in an ice-water bath to cool the suspension to 0 °C. Causality: Cooling is critical to control the exothermic deprotonation and prevent solvent degradation.

• Deprotonation : Dissolve 1.34 g of 1-phenylethanol (11.0 mmol) in 5 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension over 10 minutes using a syringe.

• Self-Validation Check : Observe the reaction mixture. The evolution of hydrogen gas (bubbling) confirms the acid-base reaction is occurring. Stir the mixture at room temperature for 30 minutes until bubbling completely ceases, validating quantitative alkoxide formation.

Phase 2: Nucleophilic Aromatic Substitution (SNAr)

• Electrophile Addition : Re-cool the reaction flask to 0 °C. Add 1.21 g of 2-fluorobenzonitrile (10.0 mmol) dropwise to the activated alkoxide solution.

• Reaction Propagation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Causality: The highly activated ortho-cyano group stabilizes the Meisenheimer complex, allowing the reaction to proceed efficiently without external heating[1].

• Self-Validation Check : Monitor reaction progress via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate mobile phase. The reaction is complete when the starting 2-fluorobenzonitrile spot (higher Rf) is fully consumed and replaced by the product spot (lower Rf).

Phase 3: Quenching and Workup

• Quenching : Cool the mixture to 0 °C and carefully add 30 mL of cold distilled water dropwise to quench any unreacted NaH.

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Solvent Partitioning (Critical) : Wash the combined organic layers with distilled water (3 × 30 mL) followed by saturated brine (30 mL). Causality: DMF is highly miscible with water but also partitions into organic solvents. Repeated aqueous washing is mandatory to pull the DMF completely into the aqueous phase, preventing contamination of the final product.

• Drying : Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Phase 4: Purification

• Chromatography : Purify the crude oil via silica gel flash column chromatography. Elute with a gradient of 5% to 10% Ethyl Acetate in Hexanes.

• Isolation : Pool the fractions containing the pure product and concentrate in vacuo to yield 2-(1-phenylethoxy)benzonitrile as a clear to pale-yellow oil.

Analytical Characterization (Self-Validation System)

To definitively validate the success of the synthesis, perform the following analytical checks on the isolated product:

• ¹H NMR (400 MHz, CDCl₃) : The most diagnostic signal is the methine proton (-CH-) of the 1-phenylethoxy group. It will appear as a distinct quartet around δ 5.4–5.6 ppm due to coupling with the adjacent methyl group. The methyl group (-CH₃) will appear as a doublet around δ 1.6–1.7 ppm. Ensure the integration ratio of the methyl to the methine proton is exactly 3:1.

• IR Spectroscopy : Look for a sharp, strong absorption band at approximately 2220–2230 cm⁻¹. This confirms the structural integrity of the nitrile (-C≡N) group, which must remain intact during the basic reaction conditions.

• Mass Spectrometry (ESI-MS) : Calculate the exact mass for C₁₅H₁₃NO (M = 223.10 g/mol ). Look for the [M+H]⁺ peak at m/z 224.1 or the [M+Na]⁺ peak at m/z 246.1.

References

• Self-Immolative Carbamate Linkers for CD19-Budesonide Antibody–Drug Conjugates Source: Bioconjugate Chemistry (ACS Publications) URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 2-(1-Phenylethoxy)benzonitrile in Pharmaceutical Synthesis: A Guide for Drug Development Professionals

Introduction: Unveiling the Potential of a Versatile Precursor

In the landscape of modern medicinal chemistry, the strategic selection of starting materials is paramount to the efficient and successful development of novel therapeutics. 2-(1-Phenylethoxy)benzonitrile, a molecule featuring a diaryl ether linkage and a reactive nitrile group, represents a key precursor with significant, yet not fully exploited, potential in pharmaceutical synthesis. The benzonitrile moiety is a well-established pharmacophore and a versatile synthetic handle, while the phenylethoxy group can confer desirable physicochemical properties such as lipophilicity and appropriate spatial orientation for receptor binding.[1][2]

This technical guide provides an in-depth exploration of 2-(1-phenylethoxy)benzonitrile as a precursor for pharmaceutical development. We will detail its synthesis, outline its potential application in the synthesis of high-value active pharmaceutical ingredients (APIs) like AMPA receptor antagonists, and provide protocols for key chemical transformations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising intermediate in their synthetic endeavors.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a precursor is fundamental to its safe and effective use in a laboratory setting.

Property	Value	Reference
CAS Number	1021148-12-8	[3]
Molecular Formula	C₁₅H₁₃NO	[3]
Molecular Weight	223.27 g/mol	[3]
Appearance	Not explicitly stated, likely a liquid or low-melting solid
Boiling Point	Combustible liquid.[4]	[4]
Solubility	Expected to be soluble in common organic solvents

Safety and Handling:

2-(1-Phenylethoxy)benzonitrile should be handled with care in a well-ventilated fume hood.[4][5] Personal protective equipment, including safety goggles, gloves, and a lab coat, is mandatory.[4][5] It is classified as a combustible liquid and is harmful if swallowed or in contact with skin.[4] In case of fire, use carbon dioxide, dry chemical powder, or foam.[5]

Synthesis of 2-(1-Phenylethoxy)benzonitrile: Key Methodologies

The formation of the diaryl ether bond is the cornerstone of synthesizing 2-(1-phenylethoxy)benzonitrile. Two primary, well-established methods are particularly relevant: the Williamson ether synthesis and the Ullmann condensation.

Protocol 1: Williamson Ether Synthesis

This method involves the reaction of a phenoxide with an alkyl halide and is a classic and widely used method for preparing ethers.[6][7] In this context, 2-cyanophenol is deprotonated to form a nucleophilic phenoxide, which then displaces a suitable leaving group from a 1-phenylethanol derivative.

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• 4. US20160176842A1 - Process for the preparation of perampanel - Google Patents [patents.google.com]
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• 7. 1-Aryl-3,5-dihydro-4H-2,3-benzodiazepin-4-ones: novel AMPA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of 2-(1-Phenylethoxy)benzamidines via Lewis Acid-Mediated Nucleophilic Addition

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Overcoming steric and electronic deactivation in the amidation of sterically hindered ortho-alkoxybenzonitriles.

Introduction & Mechanistic Rationale

The 2-alkoxybenzamidine motif is a highly privileged pharmacophore in medicinal chemistry, frequently serving as a key recognition element in serine protease inhibitors (e.g., Factor Xa and thrombin inhibitors). However, the direct conversion of 2-(1-phenylethoxy)benzonitrile to its corresponding amidine presents a significant synthetic challenge.

The bulky 1-phenylethoxy group at the ortho position sterically shields the nitrile carbon, while the electron-donating nature of the ether oxygen reduces the electrophilicity of the cyano group. Consequently, classical Pinner reaction conditions (HCl/MeOH followed by amination) often fail to form the requisite imidate intermediate, leading to near-zero conversion[1].

To overcome this dual steric and electronic deactivation, the direct nucleophilic addition of amines to 2-(1-phenylethoxy)benzonitrile is best achieved using the Garigipati protocol [2]. By pre-activating the amine with trimethylaluminum (AlMe₃), a highly reactive aluminum amide species is generated in situ. This intermediate acts synergistically: the electropositive aluminum center coordinates to the nitrile nitrogen, drastically enhancing its electrophilicity, while the coordinated amide serves as a highly potent, intramolecular nucleophile[3]. This method bypasses the steric bulk that typically inhibits intermolecular nucleophilic attack.

Reaction Workflow Diagram

Mechanistic workflow of AlMe3-mediated amidine synthesis from 2-(1-phenylethoxy)benzonitrile.

Quantitative Data & Optimization

The table below summarizes the optimization landscape for the amidation of 2-(1-phenylethoxy)benzonitrile, demonstrating why Lewis acid-mediated aluminum amides are strictly required for this specific substrate class.

Table 1: Optimization of Amidation Conditions for 2-(1-phenylethoxy)benzonitrile

Catalyst / Reagent	Amine	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
HCl (gas) / MeOH (Pinner)	Benzylamine	MeOH	0 to RT	< 5%	Steric hindrance prevents the formation of the imidate intermediate.
CuCl (15 mol%) / Cs₂CO₃	Benzylamine	DMSO	100	22%	Sluggish nucleophilic addition; majority of starting material recovered.
La(OTf)₃ (10 mol%)	Benzylamine	Toluene	110	45%	Moderate activation; prolonged heating leads to benzylic ether cleavage.
AlMe₃ (1.5 eq)	Benzylamine	Toluene	80	88%	Quantitative conversion; aluminum amide complex overcomes steric barrier.

Experimental Protocol: Synthesis of N-Benzyl-2-(1-phenylethoxy)benzamidine

This protocol provides a self-validating system designed to maximize yield while preventing the cleavage of the sensitive secondary benzylic ether linkage.

Materials & Reagents

• 2-(1-phenylethoxy)benzonitrile (1.0 eq, 1.0 mmol, 223 mg)

• Benzylamine (1.5 eq, 1.5 mmol, 161 mg)

• Trimethylaluminum (AlMe₃) (2.0 M in toluene, 1.5 eq, 0.75 mL)

• Anhydrous Toluene (7 mL)

• Saturated aqueous Rochelle salt (Potassium sodium tartrate) solution

Step-by-Step Methodology

Step 1: Preparation of the Aluminum Amide Complex

• Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge with argon for 5 minutes.

• Add benzylamine (1.5 mmol) and anhydrous toluene (5 mL) to the flask. Cool the solution to 0 °C using an ice-water bath.

• Critical Step: Dropwise add AlMe₃ (0.75 mL, 2.0 M in toluene) via a dry syringe.

  • Causality: Trimethylaluminum is highly pyrophoric. The reaction with the primary amine is highly exothermic and evolves methane gas. The low temperature controls the exotherm, and the flask must be properly vented to prevent over-pressurization.

• Remove the ice bath and allow the mixture to stir at room temperature for 1 hour until gas evolution completely ceases, indicating the full conversion to the methylchloroaluminum amide intermediate.

Step 2: Nitrile Activation and Nucleophilic Addition 5. Dissolve 2-(1-phenylethoxy)benzonitrile (1.0 mmol) in anhydrous toluene (2 mL) and add it dropwise to the aluminum amide solution. 6. Heat the reaction mixture to 80 °C and stir for 12–16 hours.

• Causality: The steric bulk of the 1-phenylethoxy group necessitates elevated temperatures to drive the nucleophilic attack. However, temperatures exceeding 100 °C must be strictly avoided, as the secondary benzylic ether (1-phenylethoxy group) is susceptible to Lewis acid-mediated cleavage, which would yield an undesired 2-hydroxybenzamidine byproduct.

Step 3: Aluminum Sequestration and Product Isolation 7. Cool the reaction mixture to 0 °C. 8. Critical Step: Carefully quench the reaction by slowly adding 10 mL of a saturated aqueous Rochelle salt solution.

• Causality: Standard aqueous quenching of AlMe₃ reactions produces thick, intractable aluminum hydroxide emulsions that trap the product and drastically reduce isolated yields. Rochelle salt chelates the aluminum ions, ensuring a clean, easily separable biphasic mixture.

• Vigorously stir the biphasic mixture at room temperature for 1 hour until both layers are completely clear.

• Transfer to a separatory funnel, extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via reverse-phase chromatography (C18, MeCN/H₂O with 0.1% TFA gradient) to yield the pure N-benzyl-2-(1-phenylethoxy)benzamidine as a TFA salt.

References

• Amidines: their synthesis, reactivity, and applications in heterocycle synthesis Semantic Scholar (Arkivoc) URL:[Link][1]

• Investigating Scale-Up and Further Applications of DABAL-Me3 Promoted Amide Synthesis ACS Publications (Organic Process Research & Development) URL:[Link][3]

• 2-Amidino Analogs of Glycine-Amiloride Conjugates: Inhibitors of Urokinase-type Plasminogen Activator National Institutes of Health (PMC) URL:[Link][2]

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• 3. pubs.acs.org [pubs.acs.org]

Comprehensive Analytical Methodologies for the Quantification and Chiral Resolution of 2-(1-Phenylethoxy)benzonitrile

Executive Summary

2-(1-phenylethoxy)benzonitrile (CAS: 1021148-12-8)[1] is a critical ether-linked intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and chiral ligands. The compound is typically synthesized via advanced transition-metal-catalyzed cross-coupling, such as the nickel-electrocatalytic or thermal ligand-enabled O-arylation of 1-phenylethanol with 2-chlorobenzonitrile[2][3].

Because the 1-phenylethoxy moiety contains a benzylic stereocenter, analytical control of this molecule requires a multi-modal approach: determining overall chemical purity, resolving its enantiomeric excess ( ee% ), and quantifying trace-level impurities. This application note details three self-validating analytical protocols designed in accordance with the ICH Q2(R2) guidelines for the validation of analytical procedures[4].

Analytical Strategy & Causality (E-E-A-T)

To establish a robust control strategy, the analytical methods must be tailored to the physicochemical properties of 2-(1-phenylethoxy)benzonitrile ( C15​H13​NO , MW: 223.27 g/mol ).

• RP-HPLC-UV for Purity and Yield: The molecule possesses two distinct aromatic systems (benzonitrile and phenylethoxy) that provide strong π−π∗ transitions, making UV detection highly sensitive at 254 nm. A C18 stationary phase is selected because its hydrophobic alkyl chains efficiently retain the lipophilic ether, separating it from more polar unreacted starting materials (e.g., 2-chlorobenzonitrile). We utilize 0.1% Trifluoroacetic acid (TFA) in the mobile phase to suppress residual silanol ionization on the silica support, thereby eliminating peak tailing.

• Chiral HPLC for Enantiomeric Excess: The chiral center necessitates a Chiral Stationary Phase (CSP). We employ an amylose tris(3,5-dimethylphenylcarbamate) coated column (e.g., Chiralpak AD-H). The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral polymer via hydrogen bonding and π−π interactions. A normal-phase eluent (Hexane/Isopropanol) is used because hexane preserves the structural integrity of the amylose polymer, while Isopropanol acts as a polar modifier to fine-tune elution speed.

• LC-ESI-MS/MS for Trace Quantification: For genotoxic impurity screening or pharmacokinetic profiling, UV detection lacks sufficient sensitivity. We utilize Electrospray Ionization (ESI) in positive mode. Crucial Insight: Unlike RP-HPLC, TFA is strictly avoided here as it causes severe ion suppression. Instead, 0.1% Formic Acid is used to promote the formation of the [M+H]+ precursor ion ( m/z 224.1). The ether bond is highly susceptible to collision-induced dissociation (CID), predictably yielding a stable 1-phenylethyl carbocation ( m/z 105.1), which serves as an ideal quantifier ion.

Caption: Workflow for the multi-modal quantification of 2-(1-phenylethoxy)benzonitrile.

Experimental Protocols

Protocol A: RP-HPLC-UV (Assay and Chemical Purity)

Objective: Quantify the gross yield and chemical purity of the synthesized product.

• Sample Preparation: Dissolve 10 mg of the sample in 10 mL of HPLC-grade Acetonitrile (Target concentration: 1.0 mg/mL). Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase A: HPLC-grade Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 0-2 min (10% B), 2-10 min (linear gradient to 90% B), 10-12 min (hold 90% B), 12-15 min (re-equilibration at 10% B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

• System Suitability Testing (SST): Inject a reference standard (0.1 mg/mL) six times. The protocol is self-validating if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% and the tailing factor is ≤1.5 [4].

Protocol B: Chiral HPLC (Enantiomeric Resolution)

Objective: Determine the ratio of (R)- and (S)-enantiomers.

• Sample Preparation: Dissolve the purified compound in Hexane/Isopropanol (90:10) to a concentration of 0.5 mg/mL.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (95:5, v/v) – strictly isocratic.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 230 nm (chosen for maximum absorptivity of the chiral complex).

• SST & Causality: The isocratic flow ensures stable baseline equilibration. Resolution ( Rs​ ) between the (R) and (S) peaks must be ≥1.5 for baseline separation. If Rs​<1.5 , decrease the Isopropanol ratio to 3% to increase retention time and complexation duration.

Protocol C: LC-ESI-MS/MS (Trace Level Quantification)

Objective: Detect parts-per-billion (ppb) levels of the compound in downstream API matrices.

• Sample Preparation: Extract the matrix using solid-phase extraction (SPE). Reconstitute in Water/Methanol (50:50) containing 0.1% Formic Acid.

• Chromatographic Conditions:

  • Column: Waters Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase: Isocratic 60% Methanol / 40% Water (both with 0.1% Formic Acid).

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry (MRM) Parameters:

  • Ionization: ESI Positive mode ( ESI+ ).

  • Capillary Voltage: 3.0 kV.

  • Precursor Ion: m/z 224.1 ( [M+H]+ ).

  • Quantifier Transition: m/z 224.1 → 105.1 (Collision Energy: 15 eV). Mechanism: Cleavage of the ether bond yielding the stable 1-phenylethyl cation.

  • Qualifier Transition: m/z 224.1 → 119.1 (Collision Energy: 20 eV). Mechanism: Formation of the 2-cyanophenol radical cation.

Caption: Mechanistic logic governing the chromatographic separation and detection of the analyte.

Data Presentation & Validation Summary

All methods were subjected to validation parameters as dictated by ICH Q2(R2)[4], ensuring the reportable range, accuracy, and precision are fit for pharmaceutical quality control.

Table 1: Summary of Chromatographic Conditions

Parameter	Protocol A (RP-HPLC-UV)	Protocol B (Chiral HPLC)	Protocol C (LC-MS/MS)
Primary Goal	Yield & Chemical Purity	Enantiomeric Excess ( ee% )	Trace Quantification
Column Type	C18 (150 x 4.6 mm, 3.5 µm)	Amylose CSP (250 x 4.6 mm, 5 µm)	UPLC C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase	H2​O /ACN + 0.1% TFA	Hexane/IPA (95:5)	H2​O /MeOH + 0.1% FA
Elution Mode	Gradient	Isocratic	Isocratic
Detection	UV @ 254 nm	UV @ 230 nm	ESI+ MRM (224.1 → 105.1)

Table 2: ICH Q2(R2) Validation Parameters

Validation Characteristic	RP-HPLC-UV (Assay)	LC-MS/MS (Trace)	Acceptance Criteria (ICH Q2)
Linearity Range	1.0 – 100 µg/mL	0.5 – 500 ng/mL	R2≥0.999
Limit of Detection (LOD)	0.3 µg/mL	0.1 ng/mL	Signal-to-Noise (S/N) ≥3
Limit of Quantitation (LOQ)	1.0 µg/mL	0.5 ng/mL	Signal-to-Noise (S/N) ≥10
Method Precision (RSD%)	1.2% (at 50 µg/mL)	4.5% (at 10 ng/mL)	≤2.0% (Assay); ≤10.0% (Trace)
Accuracy (Recovery %)	99.5% ± 1.0%	96.2% ± 3.5%	98.0% - 102.0% (Assay)

Sources

• 1. 1021148-12-8|2-(1-Phenylethoxy)benzonitrile|BLD Pharm [bldpharm.com]
• 2. Chemoselective, Scalable Nickel-Electrocatalytic O-Arylation of Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Advanced HPLC Method Development and Validation for 2-(1-phenylethoxy)benzonitrile: A Dual Achiral and Chiral Approach

Introduction & Analytical Target Profile (ATP)

The compound 2-(1-phenylethoxy)benzonitrile presents a unique analytical challenge in pharmaceutical development. Structurally, it features a central ether linkage flanked by an ortho-substituted benzonitrile ring and a 1-phenylethyl group. This architecture yields a highly lipophilic, neutral molecule with a prominent chiral center.

For comprehensive quality control, drug development professionals require a dual-faceted analytical strategy:

• Achiral Reversed-Phase (RP-HPLC): To determine chemical purity and assay, resolving the active pharmaceutical ingredient (API) from synthetic intermediates (e.g., unreacted 1-phenylethanol) and degradation products.

• Chiral Normal-Phase (NP-HPLC): To determine enantiomeric excess (ee), as the stereocenter dictates the molecule's three-dimensional interaction with biological targets.

This application note details the causality-driven method development and [1] for both chromatographic modes, ensuring robust, self-validating protocols suitable for regulatory submission.

Analyte Profiling & Causality in Method Design

Successful method development begins with understanding the physicochemical properties of the analyte. We do not select columns by trial and error; we select them based on molecular interactions.

Table 1: Physicochemical Profiling & Chromatographic Implications

Parameter	Characteristic	Chromatographic Implication
Structure	Di-aromatic ether with an ortho-nitrile group	Strong UV chromophore; ideal for UV detection at 225 nm (sensitivity) and 270 nm (specificity).
Acid/Base	Neutral (No ionizable functional groups)	Retention is independent of mobile phase pH. Buffers are not strictly required for the analyte, but acidic modifiers (0.1% Formic Acid) suppress silanol activity.
Lipophilicity	High (Estimated LogP ~3.5 - 4.5)	Strong retention on reversed-phase columns; requires a high percentage of organic modifier (Acetonitrile) to elute.
Stereochemistry	One chiral center at the 1-phenylethyl position	Exists as a racemic mixture. The steric bulk of the methyl and phenyl groups restricts rotation, favoring 3-point chiral recognition on polysaccharide phases.

Achiral Method Rationale

While a standard C18 column provides adequate hydrophobic retention, a Phenyl-Hexyl stationary phase is selected for this method. The biphenyl-like nature of 2-(1-phenylethoxy)benzonitrile allows for orthogonal π−π interactions with the Phenyl-Hexyl phase. This provides superior selectivity when resolving the API from structurally similar aromatic impurities compared to purely dispersive hydrophobic interactions.

Chiral Method Rationale

Chiral separation relies on the formation of a transient diastereomeric complex between the analyte and the stationary phase[2]. The steric bulk of the 1-phenylethyl group, combined with the ortho-cyano substitution, restricts rotational freedom around the ether linkage. This conformational rigidity facilitates a stable, stereoselective three-point interaction ( π−π stacking, dipole-dipole, and steric exclusion) with an immobilized amylose-based chiral stationary phase (CSP) [3][4]. A normal-phase environment (Hexane/Isopropanol) is utilized to maximize these delicate hydrogen-bonding and dipole interactions, which would otherwise be masked in an aqueous reversed-phase system[4].

Workflow for the dual achiral and chiral HPLC method development of 2-(1-phenylethoxy)benzonitrile.

Experimental Protocols: Self-Validating Systems

To guarantee trustworthiness, the following protocols are designed as self-validating systems . This means the analytical sequence itself contains internal checks (System Suitability Testing and Bracketing Standards) to ensure data integrity before, during, and after sample analysis.

Achiral Protocol: Purity and Assay

Table 2: Achiral Method Parameters

Parameter	Specification
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3 µm
Mobile Phase A	0.1% Formic Acid in LC-MS Grade Water
Mobile Phase B	100% Acetonitrile (LC Grade)
Gradient Program	0-2 min: 30% B 2-10 min: 30% → 80% B 10-12 min: 80% B 12.1-15 min: 30% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 225 nm (Quantitation) and 270 nm (Qualification)
Injection Volume	5 µL

Step-by-Step Execution:

• System Preparation: Purge all lines with fresh mobile phase. Equilibrate the Phenyl-Hexyl column at initial conditions (30% B) for at least 15 column volumes (approx. 20 minutes) until the baseline is stable.

• Standard Preparation: Accurately weigh 10.0 mg of 2-(1-phenylethoxy)benzonitrile reference standard. Dissolve in 10 mL of Diluent (Water:Acetonitrile, 50:50 v/v) to yield a 1.0 mg/mL stock. Dilute to a working concentration of 0.1 mg/mL.

• Self-Validating Sequence Setup:

  • Injection 1-2 (Blank): Inject Diluent to confirm specificity and absence of carryover.

  • Injection 3-7 (SST): Inject the 0.1 mg/mL standard five times.

  • Injection 8+ (Samples): Inject unknown samples.

  • Final Injection (Bracketing Standard): Re-inject the 0.1 mg/mL standard to verify system drift is within tolerance.

• SST Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor ( Tf​ ) ≤ 1.5; Theoretical plates ( N ) ≥ 5,000.

Chiral Protocol: Enantiomeric Resolution

Table 3: Chiral Method Parameters

Parameter	Specification
Column	Immobilized Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C (Strictly controlled to maintain complexation thermodynamics)
Detection	UV at 225 nm
Injection Volume	10 µL

Step-by-Step Execution:

• Solvent Compatibility Check: Ensure the HPLC system is free of aqueous buffers. Flush with 100% Isopropanol before introducing the normal-phase Hexane mixture to prevent immiscibility issues and pressure spikes.

• Column Equilibration: Flush the immobilized amylose column with the mobile phase for 45 minutes. Note: Immobilized columns are chosen over coated columns for their superior robustness and resistance to solvent shock[4].

• Sample Preparation: Dissolve the racemic sample directly in the mobile phase (Hexane/IPA 90:10) to a concentration of 0.5 mg/mL. Crucial Causality: Dissolving the sample in the mobile phase prevents "solvent mismatch" peak distortion, which can artificially degrade chiral resolution.

• Self-Validating Sequence Setup:

  • Injection 1 (Blank): Inject mobile phase.

  • Injection 2 (Resolution Mix): Inject a known racemic mixture of 2-(1-phenylethoxy)benzonitrile.

  • Injection 3+ (Samples): Inject analytical samples.

• SST Acceptance Criteria: Baseline resolution ( Rs​ ) between Enantiomer 1 and Enantiomer 2 must be ≥ 1.5. Peak area RSD for both enantiomers ≤ 2.0%.

Method Validation per ICH Q2(R2) Guidelines

The recently updated (effective June 2024) emphasize a lifecycle and Quality-by-Design (QbD) approach to analytical validation[5][6]. Both the achiral and chiral methods must be subjected to the following rigorous validation framework to prove they are "fit for intended purpose"[1][6].

Lifecycle approach to analytical method validation according to the ICH Q2(R2) guidelines.

Table 4: ICH Q2(R2) Validation Acceptance Criteria

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Photodiode Array (PDA) peak purity assessment; Blank and placebo interference checks.	No interfering peaks at the retention time of the analyte. Peak purity angle < Purity threshold.
Linearity & Range	5 concentration levels ranging from 50% to 150% of the nominal target concentration.	Correlation coefficient ( R2 ) ≥ 0.999; y-intercept bias ≤ 2.0% of the 100% response.
Accuracy	Spike recovery experiments at 80%, 100%, and 120% levels (prepared in triplicate).	Mean recovery across all levels must fall between 98.0% and 102.0%; RSD ≤ 2.0%.
Precision	Repeatability: 6 replicate injections of the 100% standard. Intermediate Precision: Different day, different analyst.	Peak area RSD ≤ 2.0%; Retention time RSD ≤ 1.0%.
Robustness	Design of Experiments (DoE) varying flow rate ( ± 0.1 mL/min), temp ( ± 2 °C), and organic modifier ( ± 2%).	System Suitability Criteria ( Rs​≥1.5 , Tf​≤1.5 ) must be met across all deliberate variations.

By adhering to these parameters, the analytical procedures described herein provide an authoritative, defensible dataset that accurately reflects the quality, purity, and stereochemical potency of 2-(1-phenylethoxy)benzonitrile throughout the pharmaceutical product lifecycle[5][6].

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Official Website.[URL: https://www.ich.org/page/quality-guidelines]
• QBD Group. "ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline." QBD Group.[URL: https://qbdgroup.com/en/blog/ich-q2r2-validation-of-analytical-procedures-an-overview-of-the-revised-guideline/]
• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained." IntuitionLabs.[URL: https://intuitionlabs.
• Phenomenex. "HPLC Technical Tip: Chiral Method Development." Phenomenex.[URL: https://www.phenomenex.com/info/page/chiral-method-development]
• Regis Technologies. "Getting Started with Chiral Method Development." Regis Technologies.[URL: https://www.registech.com/getting-started-with-chiral-method-development/]
• YMC. "Efficient method development for chiral separation by using CHIRAL ART columns." YMC Co., Ltd.[URL: https://www.ymc.co.

Sources

• 1. database.ich.org [database.ich.org]
• 2. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 3. Getting Started with Chiral Method Development - Regis Technologies [registech.com]
• 4. ymc.co.jp [ymc.co.jp]
• 5. qbdgroup.com [qbdgroup.com]
• 6. intuitionlabs.ai [intuitionlabs.ai]

GC-MS analysis of 2-(1-phenylethoxy)benzonitrile impurities

An in-depth understanding of impurity profiles is the cornerstone of modern pharmaceutical quality control. 2-(1-phenylethoxy)benzonitrile is a highly functionalized aryl ether frequently utilized as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and in the development of novel O-arylation catalytic methodologies[1]. Because volatile and semi-volatile impurities in upstream intermediates can propagate through a synthetic sequence—leading to yield reduction or toxicological concerns in the final API—rigorous analytical profiling is mandatory.

This application note details a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology designed specifically for the trace-level quantification of process impurities associated with 2-(1-phenylethoxy)benzonitrile.

Mechanistic Origins of Impurities

Understanding the chemical origin of impurities is the first step in developing a targeted analytical method. The synthesis of 2-(1-phenylethoxy)benzonitrile typically involves the base-mediated nucleophilic aromatic substitution (SNAr) or transition-metal catalyzed coupling of 1-phenylethanol with 2-fluorobenzonitrile.

During this process, several predictable side reactions dictate the impurity profile:

• Incomplete Conversion : Leaves residual volatile starting materials (1-phenylethanol and 2-fluorobenzonitrile).

• Oxidation : The benzylic alcohol (1-phenylethanol) is highly susceptible to oxidation, yielding acetophenone.

• Hydrolysis : The 2-fluorobenzonitrile starting material can undergo competitive hydrolysis in the presence of adventitious water and base, forming 2-hydroxybenzonitrile.

Synthetic pathway of 2-(1-phenylethoxy)benzonitrile and generation of key process impurities.

Analytical Strategy: Why GC-MS?

While High-Performance Liquid Chromatography (HPLC) is the standard for larger, non-volatile APIs, GC-MS provides unparalleled resolution and sensitivity for low-molecular-weight, volatile, and semi-volatile organic compounds[2]. Coupling gas chromatography with an Electron Ionization (EI) mass spectrometer allows for unambiguous structural confirmation of unknown impurities via standardized fragmentation patterns and NIST library matching. This level of specificity is critical for regulatory compliance under ICH Q2(R1) validation guidelines[3].

Sequential GC-MS analytical workflow for the trace quantification of volatile impurities.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. It incorporates specific System Suitability Tests (SST) that must pass before any sample data is accepted, ensuring that the instrument's resolving power and sensitivity are actively proven prior to analysis.

Step 1: Sample and Standard Preparation

Causality: HPLC-grade Methanol is selected as the diluent because it is highly volatile, expands predictably in the GC inlet without backflash, and fully dissolves both the polar impurities and the moderately non-polar target intermediate[4].

• Diluent : HPLC-grade Methanol.

• Standard Stock Solution : Prepare a mixed standard containing 1-phenylethanol, 2-fluorobenzonitrile, acetophenone, and 2-hydroxybenzonitrile at 1.0 mg/mL in methanol.

• Working Standard (LOQ Level) : Dilute the stock solution to 0.5 µg/mL (0.05% relative to sample concentration) to verify method sensitivity.

• Sample Preparation : Accurately weigh 10.0 mg of the 2-(1-phenylethoxy)benzonitrile sample and dissolve in 10.0 mL of methanol (1.0 mg/mL). Vortex for 30 seconds until fully dissolved.

Step 2: GC-MS Instrument Parameters

Causality: A DB-5MS column (5% phenyl-arylene / 95% dimethylpolysiloxane) is utilized because its slight polarity perfectly matches the polarizability of the aromatic ether and nitrile functional groups, ensuring sharp peak shapes and baseline resolution[4]. Synchronous SIM/Scan mode is employed to simultaneously identify unknown peaks (Scan) and quantify targeted trace impurities with maximum sensitivity (SIM)[2].

Parameter	Setting	Rationale
Column	DB-5MS (30 m × 0.25 mm × 0.25 µm)	Optimal selectivity for aromatic ethers and nitriles.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Ensures reproducible retention times during temp ramps.
Injection	1.0 µL, Split Mode (10:1), 250 °C	Prevents column overloading by the main API peak.
Oven Program	60 °C (hold 2 min) → 15 °C/min to 280 °C (hold 5 min)	Focuses volatile starting materials, then elutes heavier targets.
MS Source Temp	230 °C	Prevents condensation of semi-volatiles in the source.
Ionization	Electron Ionization (EI), 70 eV	Standardized energy for NIST library matching.
Acquisition	Synchronous SIM / Scan (m/z 40–400)	Maximizes quantitative sensitivity while retaining qualitative data.

Step 3: System Suitability Testing (SST)

Before analyzing the sample batch, the system must self-validate against the following criteria:

• Blank Verification : Inject methanol. Acceptance: No interfering peaks at the retention times of the target analytes. Causality: Ensures zero carryover from previous runs.

• Resolution Check : Inject a standard mix containing 1-phenylethanol and acetophenone. Acceptance: Chromatographic resolution (Rs) > 1.5. Causality: These two compounds have nearly identical boiling points; passing this check proves the column's stationary phase is intact and capable of critical separations.

• Sensitivity (S/N) Check : Inject the 0.5 µg/mL Working Standard. Acceptance: Signal-to-noise ratio > 10 for all SIM channels.

• System Precision : Inject the Working Standard six consecutive times. Acceptance: Relative Standard Deviation (RSD) of peak areas < 5.0%[3].

Data Presentation and Interpretation

The following table summarizes the expected retention times and specific mass-to-charge (m/z) ratios used for the precise quantification and qualification of the process impurities.

Compound	Role	Expected RT (min)	Target SIM Ion (m/z)	Qualifier Ions (m/z)
2-Fluorobenzonitrile	Starting Material	5.2	121	94, 75
1-Phenylethanol	Starting Material	6.8	107	122, 79
Acetophenone	Oxidation Impurity	7.5	105	120, 77
2-Hydroxybenzonitrile	Hydrolysis Impurity	8.1	119	91, 64
2-(1-phenylethoxy)benzonitrile	Target Intermediate	14.3	105	223, 119

Mass Spectral Interpretation Note: The target compound, 2-(1-phenylethoxy)benzonitrile, exhibits a weak molecular ion at m/z 223. Its base peak reliably occurs at m/z 105, corresponding to the highly stable 1-phenylethyl cation formed via the facile cleavage of the ether bond. This predictable fragmentation is a hallmark of benzylic ethers under 70 eV EI conditions.

References

• Ligand-Enabled Nickel Catalysis for the O-Arylation of Alcohols and Phenols with (Hetero)
• GC-MS applications in pharmaceutical analysis Source: European Pharmaceutical Review URL
• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products Source: Research Trends Journal URL
• Gas Chromatography Mass Spectrometry (GC-MS)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. researchtrendsjournal.com [researchtrendsjournal.com]
• 4. emerypharma.com [emerypharma.com]

Application Notes and Protocols: 2-(1-Phenylethoxy)benzonitrile as a Scaffold for Novel Therapeutics in Medicinal Chemistry

Abstract

The benzonitrile moiety is a privileged scaffold in modern drug discovery, valued for its unique electronic properties, metabolic stability, and ability to participate in crucial molecular interactions.[1] This technical guide explores the potential of 2-(1-phenylethoxy)benzonitrile, a molecule combining the benzonitrile core with a phenoxy ether linkage, as a foundational structure for the development of novel therapeutic agents. While direct pharmacological applications of this specific molecule are not yet extensively documented in peer-reviewed literature, its structural components are present in numerous biologically active compounds. This document provides a comprehensive overview of its synthesis, potential therapeutic applications based on structural analogy, and detailed protocols for its evaluation. We will delve into its potential as a precursor for anticonvulsants, enzyme inhibitors, and antimicrobial agents, providing researchers with the necessary foundation to explore this promising chemical space.

Introduction: The Promise of the Benzonitrile Scaffold

Benzonitrile and its derivatives are indispensable tools in the synthesis of a wide array of modern pharmaceuticals.[2][3] The nitrile group, with its strong dipole moment and ability to act as a hydrogen bond acceptor, often serves as a bioisostere for other functional groups, enhancing binding affinity and modulating pharmacokinetic properties.[4] Its incorporation into drug candidates has led to treatments for a range of conditions, from cancer to neurological disorders.[2][5]

The molecule 2-(1-phenylethoxy)benzonitrile (CAS No. 1021148-12-8) presents an intriguing starting point for medicinal chemistry campaigns. It features a diaryl ether linkage, a common motif in agrochemicals and pharmaceuticals that can impart conformational rigidity and favorable lipophilicity.[6] This guide will elucidate the potential of this scaffold by examining the known activities of related compounds and providing a roadmap for its synthetic manipulation and biological evaluation.

Physicochemical Properties and Synthesis

A thorough understanding of a molecule's physicochemical properties is fundamental to any drug discovery program.

Property	Value	Reference
CAS Number	1021148-12-8
Molecular Formula	C15H13NO
Molecular Weight	223.27 g/mol
Appearance	(Predicted) Colorless to pale yellow oil or solid	N/A
Solubility	(Predicted) Soluble in organic solvents like DMSO, ethanol, and acetone; limited solubility in water.	N/A

Synthetic Protocol: Williamson Ether Synthesis

The most direct route to 2-(1-phenylethoxy)benzonitrile is via a Williamson ether synthesis, reacting the sodium salt of 2-hydroxybenzonitrile with 1-phenylethyl halide.

Objective: To synthesize 2-(1-phenylethoxy)benzonitrile from 2-hydroxybenzonitrile and (1-bromoethyl)benzene.

Materials:

• 2-Hydroxybenzonitrile (Salicylonitrile)

• (1-Bromoethyl)benzene

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-hydroxybenzonitrile (1.0 equivalent) in anhydrous DMF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases, indicating the formation of the sodium phenoxide.

• Cool the mixture back to 0 °C and add a solution of (1-bromoethyl)benzene (1.1 equivalents) in anhydrous DMF dropwise.

• Let the reaction mixture stir at room temperature overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-(1-phenylethoxy)benzonitrile.

Potential Therapeutic Applications and Screening Protocols

Based on the structural motifs within 2-(1-phenylethoxy)benzonitrile, several therapeutic avenues can be hypothesized and explored.

Anticonvulsant Activity: Targeting Glutamate Receptors

Rationale: The dysfunction of glutamatergic neurotransmission is implicated in epilepsy.[5] Perampanel, a noncompetitive AMPA receptor antagonist, features a complex substituted pyridone core with a benzonitrile moiety.[5] This suggests that the benzonitrile scaffold can be a key component in designing modulators of ionotropic glutamate receptors.

Experimental Protocol: In Vitro AMPA-Induced Calcium Influx Assay

This assay is a primary screen to identify compounds that inhibit AMPA receptor function.

Cell Culture:

• Use a stable cell line expressing the human AMPA receptor subunit GluA1, such as HEK293 or CHO cells.

• Culture cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418) in a humidified incubator at 37°C with 5% CO2.

Assay Procedure:

• Seed the cells into black-walled, clear-bottom 96-well plates and grow to 80-90% confluency.

• Wash the cells with a buffer solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Prepare serial dilutions of the test compound, 2-(1-phenylethoxy)benzonitrile, and its derivatives in the assay buffer.

• Add the test compounds to the wells and incubate for a specified period (e.g., 15-30 minutes).

• Measure the baseline fluorescence using a fluorescence plate reader.

• Add a solution of AMPA (agonist) to stimulate the receptor and induce calcium influx.

• Immediately measure the change in fluorescence over time.

• Calculate the percent inhibition of the AMPA-induced signal for each compound concentration.

• Determine the IC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

In Vivo Model: Pentylenetetrazol (PTZ)-Induced Seizure Model in Mice

A standard model to assess the in vivo anticonvulsant efficacy of test compounds.

• Administer the test compound or vehicle (e.g., 10% DMSO in saline) to male mice via intraperitoneal (i.p.) or oral (p.o.) route.[7]

• After a predetermined absorption period (e.g., 30-60 minutes), administer a convulsant dose of PTZ (e.g., 85 mg/kg, s.c.).

• Observe the mice for a period of 30 minutes for the onset and severity of seizures (e.g., clonic, tonic-clonic seizures).

• Record the latency to the first seizure and the percentage of animals protected from seizures.

Enzyme Inhibition: Targeting Cholinesterases

Rationale: Derivatives of 2-hydroxybenzonitrile have been successfully synthesized to create potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in Alzheimer's disease.[8] The 2-(1-phenylethoxy)benzonitrile scaffold can be a starting point for similar inhibitor designs.

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

Principle: This colorimetric assay measures the activity of cholinesterases through the hydrolysis of a substrate (acetylthiocholine or butyrylthiocholine) to thiocholine, which then reacts with DTNB (Ellman's reagent) to produce a yellow-colored product.

Procedure:

• In a 96-well plate, add phosphate buffer (pH 8.0), a solution of the test compound at various concentrations, and the enzyme solution (AChE or BuChE).

• Incubate the mixture at 37°C for 15 minutes.

• Add DTNB solution to all wells.

• Initiate the reaction by adding the substrate (acetylthiocholine iodide or butyrylthiocholine chloride).

• Monitor the increase in absorbance at 412 nm over time using a microplate reader.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the percent inhibition and calculate the IC50 value.

Antimicrobial Activity

Rationale: 2-Hydroxybenzonitrile has reported antimicrobial properties against a range of bacteria.[9] This activity is often attributed to the phenolic hydroxyl group, which can disrupt microbial membranes. While the hydroxyl group in 2-(1-phenylethoxy)benzonitrile is etherified, the overall lipophilic character and the presence of the nitrile group could still confer antimicrobial activity or serve as a basis for derivatization.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Include positive (microorganism in medium without compound) and negative (medium only) controls.

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is defined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Structure-Activity Relationship (SAR) Insights and Future Directions

While empirical data for 2-(1-phenylethoxy)benzonitrile is not available, a rational approach to its derivatization can be proposed based on established medicinal chemistry principles.

Caption: Hypothetical SAR for 2-(1-phenylethoxy)benzonitrile.

• Benzonitrile Ring: The position and electronic nature of substituents can fine-tune the reactivity and binding interactions of the nitrile group.[3]

• Ethoxy Linker: Altering the length of the alkyl chain or introducing conformational constraints could optimize the orientation of the phenyl and benzonitrile rings within a target's binding pocket. The stereochemistry of the benzylic carbon is also a critical point for optimization.

• Phenyl Ring: Substitution on this ring with electron-withdrawing or electron-donating groups can modulate the overall electronic properties and lipophilicity of the molecule, impacting both potency and pharmacokinetic profiles.

Conclusion

2-(1-phenylethoxy)benzonitrile represents a promising, yet underexplored, scaffold in medicinal chemistry. Its synthesis is straightforward, and its structural components are well-represented in a variety of bioactive molecules. By leveraging established protocols for evaluating anticonvulsant, enzyme inhibitory, and antimicrobial activities, researchers can systematically investigate the therapeutic potential of this compound and its derivatives. The insights and protocols provided in this guide serve as a foundational resource for initiating drug discovery programs centered on this versatile chemical entity.

References

• Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. Journal of Medicinal Chemistry, 55(23), 10584-10600. [Link]

• Stopper, H., et al. (2004). Chromosomal Genotoxicity of Nitrobenzene and Benzonitrile. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 560(1), 1-12. [Link]

• Sichaem, J., et al. (2021). In vitro and in silico effects of the polyisoprenylated benzophenones guttiferone K and oblongifolin C on P-glycoprotein function. Scientific Reports, 11(1), 2399. [Link]

• Janicka, M., et al. (2015). Comparative investigations of genotoxic activity of five nitriles in the Comet assay and the Ames test. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 791, 36-43. [Link]

• El-Agrody, A. M., et al. (2019). Synthesis of β-Enaminonitrile-Linked 8-Methoxy-1H-Benzo[f]Chromene Moieties and Analysis of Their Antitumor Mechanisms. Frontiers in Chemistry, 7, 63. [Link]

• Li, Y., et al. (2022). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Molbank, 2022(2), M1389. [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (2019). Benzonitrile: Human health tier II assessment. [Link]

• Ataman Kimya. (n.d.). Benzonitrile. Retrieved from [Link]

• Unangst, P. C., et al. (1993). Synthesis and spasmolytic activities of 2-(1,2-benzisoxazol-3-yl)-3-[[omega-(dialkylamino)alkoxy]phenyl]acrylonitriles. Journal of Medicinal Chemistry, 36(15), 2188-2195. [Link]

• Papsun, D. M., et al. (2023). Plasma Pharmacokinetics and Pharmacodynamic Effects of the 2-Benzylbenzimidazole Synthetic Opioid, Isotonitazene, in Male Rats. ACS Chemical Neuroscience, 14(1), 129-138. [Link]

• Himmelsbach, F., et al. (2007). Glucopyranosyl-substituted benzonitrile derivatives, pharmaceutical compositions containing such compounds, their use and process for their manufacture.

• Fleming, F. F., & Yao, L. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. [Link]

• Loke, P. L. (1974). Process for the preparation of benzonitrile.

• El-Khouly, F. E., et al. (2021). Profiling of in vivo, in vitro and reactive zorifertinib metabolites using liquid chromatography ion trap mass spectrometry. RSC Advances, 11(52), 32937-32950. [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. [Link]

• Muthumula, C. M. R., et al. (2022). Comparative pharmacokinetics of Zileuton's active pharmaceutical ingredient, nanocrystal-drug, and physical mixture in male and female Sprague Dawley rats. Journal of Pharmaceutical and Biomedical Analysis, 219, 114945. [Link]

• de Haas, M. P., et al. (2024). Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons. Physical Chemistry Chemical Physics, 26(5), 4148-4158. [Link]

• Seidlova-Wuttke, D., et al. (2008). Pharmacokinetics and metabolism of benzophenone 2 in the rat. Toxicology, 245(1-2), 24-31. [Link]

• Permatasari, N., et al. (2022). In vitro and in vivo study: Ethanolic extract leaves of Azadirachta indica Juss. variant of Indonesia and Philippines suppresses tumor growth of hepatocellular carcinoma by inhibiting IL-6/STAT3 signaling. F1000Research, 11, 481. [Link]

• Ghatee, M. H., & Sakhtemanian, L. (2022). Plausible mechanism for synthesis of benzonitrile from benzaldehyde and (NH2OH)2·[HSO3-b-Py]·HSO4. ResearchGate. [Link]

• U.S. Environmental Protection Agency. (2014). Benzonitrile Final AEGL Document. [Link]

• National Research Council (US) Committee on Acute Exposure Guideline Levels. (2012). Benzonitrile. In Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 12. National Academies Press (US). [Link]

• New Jersey Department of Health and Senior Services. (2007). Hazardous Substance Fact Sheet: Benzonitrile. [Link]

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Application Notes and Protocols: Synthesis of Quinazoline Derivatives from 2-(1-Phenylethoxy)benzonitrile

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of quinazoline derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their broad pharmacological activities.[1][2][3][4][5] The protocols outlined herein focus on a versatile synthetic strategy starting from 2-(1-phenylethoxy)benzonitrile. While direct cyclization from this starting material is not the conventional approach, we present a robust two-stage methodology. The initial stage involves the deprotection of the phenylethoxy group to yield a key 2-aminobenzonitrile intermediate. The subsequent stage details various catalytic and non-catalytic methods for the construction of the quinazoline scaffold from this intermediate. This guide emphasizes the rationale behind experimental choices, provides detailed step-by-step protocols, and includes methods for the characterization of the synthesized derivatives, thereby ensuring scientific integrity and reproducibility.

Introduction: The Significance of Quinazoline Scaffolds

Quinazolines and their derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of numerous bioactive molecules and approved pharmaceuticals.[4][5] The fused benzene and pyrimidine ring system of quinazoline provides a rigid and planar scaffold capable of diverse molecular interactions, making it a "privileged structure" in drug discovery.[3]

The pharmacological importance of quinazolines is well-documented, with derivatives exhibiting a wide array of therapeutic properties, including:

• Anticancer Activity: Several quinazoline-based drugs, such as gefitinib and erlotinib, are potent tyrosine kinase inhibitors used in cancer therapy.[2]

• Antimicrobial and Antifungal Properties: Certain quinazoline derivatives have shown significant activity against various bacterial and fungal strains.[1][3]

• Anti-inflammatory and Anticonvulsant Effects: The quinazoline scaffold is also present in molecules with anti-inflammatory and anticonvulsant activities.[1][2]

The synthetic versatility of the quinazoline ring system allows for the introduction of various substituents, enabling the fine-tuning of their biological activity and pharmacokinetic properties. This guide focuses on a synthetic route starting from 2-(1-phenylethoxy)benzonitrile, offering a pathway to novel quinazoline derivatives for further investigation.

Proposed Synthetic Strategy: A Two-Stage Approach

The synthesis of quinazoline derivatives from 2-(1-phenylethoxy)benzonitrile is proposed as a two-stage process. The initial step involves the cleavage of the phenylethoxy ether to generate a more reactive intermediate, followed by the cyclization to form the quinazoline ring.

Caption: General workflow for the synthesis of quinazoline derivatives.

Stage 1: Generation of the Key Intermediate

The 1-phenylethoxy group is a bulky ether that is not directly amenable to the common quinazoline ring-forming reactions. Therefore, the first crucial step is its conversion to a more suitable functional group, typically an amino group. This can be achieved through a dealkylation to the corresponding phenol, followed by conversion to the amine.

Protocol 1: Ether Cleavage to 2-Hydroxybenzonitrile

• Reagents: 2-(1-phenylethoxy)benzonitrile, Boron tribromide (BBr₃) or Trimethylsilyl iodide (TMSI), Dichloromethane (DCM).

• Procedure:

  • Dissolve 2-(1-phenylethoxy)benzonitrile (1.0 mmol) in anhydrous DCM (10 mL) under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of BBr₃ (1.2 mmol in DCM) or TMSI (1.2 mmol) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of methanol (5 mL) at 0 °C.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 2-hydroxybenzonitrile.

Protocol 2: Conversion of 2-Hydroxybenzonitrile to 2-Aminobenzonitrile

This conversion can be achieved via a two-step process involving the formation of a triflate followed by a Buchwald-Hartwig amination.

• Reagents: 2-Hydroxybenzonitrile, Triflic anhydride, Pyridine, Ammonia source (e.g., benzophenone imine followed by hydrolysis, or LHMDS and an aminating agent), Palladium catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., Xantphos), Toluene.

• Procedure (Illustrative):

  • Triflate Formation: Dissolve 2-hydroxybenzonitrile (1.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C. Add pyridine (1.2 mmol) followed by the dropwise addition of triflic anhydride (1.1 mmol). Stir at 0 °C for 1 hour. Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude triflate.

  • Buchwald-Hartwig Amination: To a solution of the crude triflate in toluene (10 mL), add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the ammonia source. Heat the reaction mixture under an inert atmosphere at 80-110 °C until the starting material is consumed (monitor by TLC). After cooling, the reaction is worked up and the product is purified by column chromatography to yield 2-aminobenzonitrile.

Stage 2: Quinazoline Ring Formation from 2-Aminobenzonitrile

With the key 2-aminobenzonitrile intermediate in hand, a variety of established methods can be employed for the synthesis of quinazoline derivatives. The choice of method will depend on the desired substitution pattern on the quinazoline ring.

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• 5. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of 2-(1-phenylethoxy)benzonitrile in Agrochemical Research

Introduction: Unlocking the Agrochemical Potential of a Novel Phenoxyether Benzonitrile

The search for novel, effective, and environmentally conscious agrochemicals is a cornerstone of modern agricultural science. Within this pursuit, the exploration of new chemical scaffolds is paramount. 2-(1-phenylethoxy)benzonitrile presents itself as a compound of significant interest, strategically combining two toxophoric moieties well-established in the agrochemical industry: the phenoxyether linkage and the benzonitrile group.

The phenoxyether structure is famously represented in the aryloxyphenoxypropionate ("fop") class of herbicides, which are potent inhibitors of the acetyl-CoA carboxylase (ACCase) enzyme in grasses.[1] This enzyme is critical for fatty acid synthesis, and its inhibition leads to the breakdown of cell membranes and, ultimately, plant death.[1] The benzonitrile group, a versatile synthetic intermediate, is also a key component in a range of commercial pesticides.[2] For instance, the α-cyano group is a defining feature of Type II pyrethroid insecticides, which act as potent neurotoxins by modifying the function of voltage-gated sodium channels in insects.[3]

The unique combination of these two functional groups in 2-(1-phenylethoxy)benzonitrile suggests a compelling hypothesis: the molecule may possess herbicidal, insecticidal, or even fungicidal properties. Its structural similarity to known active ingredients warrants a systematic investigation into its biological activities.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to synthesize, screen, and conduct a preliminary evaluation of 2-(1-phenylethoxy)benzonitrile as a potential agrochemical candidate. The protocols herein are designed to be robust and adaptable, providing a solid foundation for further, more specialized research.

Synthesis of 2-(1-phenylethoxy)benzonitrile

The synthesis of 2-(1-phenylethoxy)benzonitrile can be efficiently achieved via a copper-catalyzed Ullmann condensation, a classic and reliable method for the formation of diaryl ethers.[4][5] This reaction joins an aryl halide with an alcohol in the presence of a copper catalyst and a base. The electron-withdrawing nature of the nitrile group in 2-chlorobenzonitrile makes the ortho position susceptible to nucleophilic attack by the phenoxide generated from 1-phenylethanol.

Protocol 1: Copper-Catalyzed Synthesis of 2-(1-phenylethoxy)benzonitrile

Objective: To synthesize 2-(1-phenylethoxy)benzonitrile from 2-chlorobenzonitrile and 1-phenylethanol.

Materials:

• 2-chlorobenzonitrile

• 1-phenylethanol

• Copper(I) oxide (Cu₂O)

• Cesium carbonate (Cs₂CO₃)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 2-chlorobenzonitrile (1.0 eq), 1-phenylethanol (1.2 eq), copper(I) oxide (0.1 eq), and cesium carbonate (2.0 eq).

• Add anhydrous acetonitrile to the flask to create a stirrable suspension.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 82°C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-(1-phenylethoxy)benzonitrile.

Causality: The use of a copper(I) catalyst facilitates the coupling of the aryl halide and the alcohol under milder conditions than traditional Ullmann reactions.[6] Cesium carbonate acts as a base to deprotonate the alcohol, forming the nucleophilic alkoxide. Acetonitrile is an effective polar aprotic solvent for this type of reaction.

Screening for Agrochemical Activity

A tiered screening approach is recommended to efficiently evaluate the potential herbicidal, insecticidal, and fungicidal properties of 2-(1-phenylethoxy)benzonitrile.

Herbicidal Activity Screening

The structural analogy to "fop" herbicides suggests a primary screen for post-emergence herbicidal activity against grass and broadleaf weed species.

Protocol 2: Post-Emergence Herbicidal Efficacy Greenhouse Bioassay

Objective: To evaluate the post-emergence herbicidal activity of 2-(1-phenylethoxy)benzonitrile on a selection of weed and crop species.

Materials:

• Seeds of test species (e.g., Avena fatua (wild oat), Setaria viridis (green foxtail), Amaranthus retroflexus (redroot pigweed), and a tolerant crop like Triticum aestivum (wheat))

• Pots with a suitable soil mix

• Greenhouse or controlled environment chamber

• Laboratory spray chamber with a flat-fan nozzle

• 2-(1-phenylethoxy)benzonitrile

• Acetone (as a solvent)

• Surfactant (e.g., Tween 20)

• Balance, oven

Procedure:

• Plant Propagation: Sow seeds of the test species in pots and grow them in a greenhouse under optimal conditions (e.g., 25°C/18°C day/night temperature, 16-hour photoperiod).

• Treatment Preparation: Prepare a stock solution of 2-(1-phenylethoxy)benzonitrile in acetone. From this stock, prepare a series of dilutions to achieve a range of application rates (e.g., 0, 10, 50, 100, 250, 500 g active ingredient per hectare).[7] Include a surfactant in the final spray solution as per standard practice. The control group will be sprayed with a solution containing only the solvent and surfactant.

• Herbicide Application: When the plants reach the 2-4 true leaf stage, apply the herbicide treatments using a laboratory spray chamber to ensure uniform coverage.[7] Replicate each treatment at least four times.

• Data Collection:

  • Visual Assessment: At 7, 14, and 21 days after treatment (DAT), visually assess plant injury using a rating scale from 0% (no effect) to 100% (complete plant death).[7]

  • Biomass Measurement: At 21 DAT, harvest the above-ground biomass of all plants. Determine the fresh weight and then dry the biomass in an oven at 70°C to a constant weight to determine the dry weight.[7]

• Data Analysis: Calculate the percent growth reduction for each treatment relative to the untreated control. Use a non-linear regression model (e.g., log-logistic) to determine the GR₅₀ value (the dose required to cause a 50% reduction in plant growth) for each species.[7]

Causality: This whole-plant bioassay provides a reliable assessment of herbicidal efficacy under controlled conditions.[8] The dose-response curve is essential for quantifying the potency of the compound and determining its selectivity between weed and crop species.

Insecticidal Activity Screening

The presence of the benzonitrile moiety warrants an investigation into potential insecticidal activity, particularly neurotoxicity.

Protocol 3: Insecticidal Activity Bioassay

Objective: To assess the contact and ingestion toxicity of 2-(1-phenylethoxy)benzonitrile against a model insect pest.

Materials:

• Test insect species (e.g., larvae of Plutella xylostella (diamondback moth) or adults of Aphis gossypii (cotton aphid))

• 2-(1-phenylethoxy)benzonitrile

• Acetone

• Micro-applicator

• Petri dishes or glass vials

• Filter paper

• Artificial diet (for ingestion assay)

Procedure:

• Topical Application (Contact Toxicity):

  • Prepare serial dilutions of the test compound in acetone.

  • Using a micro-applicator, apply a precise volume (e.g., 1 µL) of each dilution to the dorsal thorax of individual insects.[3]

  • The control group is treated with acetone only.

  • Place the treated insects in clean containers with a food source.

  • Record mortality at 24, 48, and 72 hours post-application.

  • Calculate the LD₅₀ (lethal dose to kill 50% of the population).

• Vial/Filter Paper Assay (Residual Toxicity):

  • Coat the inside of glass vials or filter paper discs with a solution of the test compound and allow the solvent to evaporate.[3]

  • Introduce insects into the treated containers.

  • Record mortality at regular intervals.

• Artificial Diet Incorporation (Ingestion Toxicity):

  • Incorporate the test compound at various concentrations into the insect's artificial diet.[3]

  • Place the insects on the treated diet.

  • Record mortality and any anti-feedant effects over several days.

  • Calculate the LC₅₀ (lethal concentration to kill 50% of the population).

Causality: These standardized bioassays differentiate between contact and ingestion toxicity, providing initial insights into the potential mode of action.[3] The use of a known susceptible insect species allows for a sensitive primary screen.

Fungicidal Activity Screening

While less structurally suggested, a primary screen for fungicidal activity is prudent in a comprehensive evaluation.

Protocol 4: In Vitro Fungicidal Activity Assay

Objective: To determine the effect of 2-(1-phenylethoxy)benzonitrile on the mycelial growth of pathogenic fungi.

Materials:

• Cultures of pathogenic fungi (e.g., Botrytis cinerea, Fusarium graminearum)

• Potato Dextrose Agar (PDA) or a suitable liquid medium

• 96-well microtiter plates

• 2-(1-phenylethoxy)benzonitrile

• Dimethyl sulfoxide (DMSO)

• Spectrophotometer (microplate reader)

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add the compound dilutions to the wells of a 96-well plate containing a liquid growth medium.

• Inoculate each well with a standardized suspension of fungal spores or mycelial fragments.

• Include positive (a known fungicide) and negative (DMSO only) controls.

• Incubate the plates at an appropriate temperature (e.g., 25°C) for several days.

• Measure fungal growth by monitoring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.[9]

• Calculate the percent inhibition of mycelial growth for each concentration and determine the EC₅₀ (effective concentration to inhibit 50% of growth).

Causality: This high-throughput in vitro assay allows for the rapid screening of a compound's ability to inhibit fungal growth.[10] It provides a quantitative measure of antifungal potency.

Data Presentation

Parameter	Wild Oat (GR₅₀ g/ha)	Green Foxtail (GR₅₀ g/ha)	Redroot Pigweed (GR₅₀ g/ha)	Wheat (GR₅₀ g/ha)
2-(1-phenylethoxy)benzonitrile	Insert Value	Insert Value	Insert Value	Insert Value
Positive Control (e.g., Fenoxaprop)	Insert Value	Insert Value	Insert Value	Insert Value
Table 1: Hypothetical Herbicidal Efficacy Data

Parameter	Diamondback Moth (LD₅₀ µ g/insect )	Cotton Aphid (LC₅₀ ppm)
2-(1-phenylethoxy)benzonitrile	Insert Value	Insert Value
Positive Control (e.g., Cypermethrin)	Insert Value	Insert Value
Table 2: Hypothetical Insecticidal Activity Data

Parameter	Botrytis cinerea (EC₅₀ µM)	Fusarium graminearum (EC₅₀ µM)
2-(1-phenylethoxy)benzonitrile	Insert Value	Insert Value
Positive Control (e.g., Tebuconazole)	Insert Value	Insert Value
Table 3: Hypothetical Fungicidal Activity Data

Preliminary Toxicological and Environmental Impact Assessment

A preliminary assessment of the toxicological and environmental profile of a new chemical entity is crucial.

Protocol 5: Preliminary Safety and Environmental Assessment

Objective: To conduct an initial evaluation of the cytotoxicity and potential environmental fate of 2-(1-phenylethoxy)benzonitrile.

Procedure:

• In Vitro Cytotoxicity Assay:

  • Utilize a standard cell line (e.g., human liver carcinoma cells, HepG2) to assess basal cytotoxicity.

  • Expose the cells to a range of concentrations of the test compound.

  • After a set incubation period (e.g., 24 or 48 hours), assess cell viability using a colorimetric assay (e.g., MTT or XTT).

  • Determine the IC₅₀ (concentration that inhibits 50% of cell viability). This provides an early indication of potential mammalian toxicity.[11]

• Environmental Fate Assessment (Conceptual):

  • Soil Persistence: Conduct a laboratory soil incubation study to estimate the compound's half-life (DT₅₀). This involves treating soil samples with the compound and analyzing its concentration over time.[12]

  • Mobility: Use the compound's physicochemical properties (e.g., water solubility, octanol-water partition coefficient) to predict its potential for leaching into groundwater or running off into surface water.[13]

  • Ecotoxicology: Perform acute toxicity tests on non-target organisms such as Daphnia magna (water flea) and Oncorhynchus mykiss (rainbow trout) to assess aquatic toxicity.[14]

Causality: These preliminary studies are designed to identify any potential red flags regarding human health or environmental safety early in the development process, allowing for informed decisions on whether to proceed with more extensive and costly regulatory studies.[15]

Visualizations

Caption: Workflow for the synthesis of 2-(1-phenylethoxy)benzonitrile.

Caption: Tiered screening workflow for agrochemical potential.

References

• Benchchem. (n.d.). Application Notes and Protocols: Greenhouse Bioassay for Cinidon-ethyl Herbicidal Activity.
• Benchchem. (n.d.). Application Notes and Protocols for Testing the Insecticidal Properties of Triazole Compounds.
• Benchchem. (n.d.). Application Notes and Protocols: 2-(4-Methylphenoxy)benzonitrile as a Precursor for Pharmaceutical Intermediates.
• Bio-Rad. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes.
• CEMAS. (n.d.). Environmental Fate Agrochemicals Residue Assessment & Ecotoxicology Support.
• European Committee on Antimicrobial Susceptibility Testing. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. PMC.
• Firouzabadi, H., & Khalafi-Nejad, A. (1983). Improved Ullmann Synthesis of Diaryl Ethers.
• JoVE. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. PMC.
• MDPI. (n.d.). Special Issue : Impacts of Agrochemicals: Environmental Fate, Ecotoxicology, Risk Assessment, and Remediation.
• National Center for Biotechnology Information. (n.d.). Lessons Learned and Next Steps - Application of Modern Toxicology Approaches for Predicting Acute Toxicity for Chemical Defense.
• National Institutes of Health. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. PubMed.
• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. JoVE (Journal of Visualized Experiments), (101), e52838.
• Royal Society of Chemistry. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Publishing.
• SynArchive. (2026). Ullmann Condensation.
• Taylor & Francis Online. (2008). Assessing the environmental fate of agrochemicals.
• The American Chemical Society. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters.
• The American Chemical Society. (2024).
• The American Chemical Society. (2007). Ullmann Diaryl Ether Synthesis in Ionic Liquids. Organic Letters.
• U.S. Food and Drug Administration. (2025). FDA Releases New Tool for Toxicity Screening of Chemicals in Food.
• Weed Science Society of America. (2000). Screening for Herbicide Resistance in Weeds. BioOne.
• Yüksel Çetin. (n.d.). Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays.
• Zhang, X., et al. (2022). Design, synthesis, and insecticidal activities of the novel sulfur-containing meta-amide compounds as potential pesticides. Semantic Scholar.

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Application Note: Stereospecific Nickel-Catalyzed C(sp³)–O Bond Activation of 2-(1-Phenylethoxy)benzonitrile

Scientific Rationale & Introduction

The functionalization of unactivated C(sp³)–O bonds remains a formidable challenge in organic synthesis due to high bond dissociation energies and the poor leaving group ability of alkoxides. However, the strategic use of directing groups has revolutionized this space. 2-(1-Phenylethoxy)benzonitrile serves as a premier model substrate for stereospecific Nickel-catalyzed cross-coupling reactions. By utilizing the 2-cyanophenoxy moiety as a directing leaving group, the nitrile nitrogen coordinates to the nickel center, overcoming the kinetic barrier for oxidative addition and ensuring high stereochemical fidelity[1].

Unlike palladium, which often struggles with C(sp³)–O electrophiles due to competing β-hydride elimination, nickel's ability to access diverse oxidation states and radical-mediated or inner-sphere pathways allows for efficient cross-coupling[2]. Furthermore, the use of the 2-cyanophenoxy group as a directing template has been well-documented to facilitate transition-metal-catalyzed bond activations, acting as a highly effective bidentate or proximity-inducing ligand[3]. This protocol details the stereospecific Suzuki-Miyaura coupling of 2-(1-phenylethoxy)benzonitrile to yield highly enantioenriched 1,1-diarylethanes, which are critical pharmacophores in drug development.

Mechanistic Insights: The Role of the 2-Cyanophenoxy Directing Group

The selection of 2-(1-phenylethoxy)benzonitrile over simple benzylic ethers (e.g., methoxy or benzyl ethers) is rooted in the thermodynamics of the oxidative addition step. The cyano group at the ortho position of the phenoxy ring acts as a tether, driving the reaction through three causal mechanisms:

• Pre-coordination: The Lewis basic nitrile nitrogen binds to the electron-rich Ni(0) catalyst, drastically increasing the effective molarity of the metal center relative to the inert C(sp³)–O bond.

• Stereospecific Cleavage: This coordination enforces a rigid, closed transition state. The Ni(0) center undergoes an SN2-type oxidative addition into the benzylic C–O bond, resulting in the inversion of the stereocenter. The 2-cyanophenolate acts as the leaving group.

• Prevention of Racemization: The tight coordination prevents the formation of solvent-separated ion pairs or long-lived free radicals that would otherwise lead to racemic mixtures.

Catalytic cycle of Ni-catalyzed C(sp³)-O activation directed by the 2-cyanophenoxy group.

Experimental Protocols

The following protocols are designed as self-validating systems. The retention of enantiomeric excess (ee) in the final product validates the successful suppression of radical-escape pathways during the catalytic cycle.

Protocol A: Synthesis of (S)-2-(1-Phenylethoxy)benzonitrile (Substrate Preparation)

Causality Check: Nucleophilic aromatic substitution (SNAr) is chosen over the Mitsunobu reaction to strictly preserve the (S)-configuration of the starting alcohol without the risk of partial racemization. NaH ensures complete deprotonation, preventing unreacted starting material from complicating downstream purification.

• Setup: Flame-dry a 50 mL Schlenk flask under argon. Add NaH (60% dispersion in mineral oil, 1.2 mmol) and wash with anhydrous hexane (2 x 5 mL) to remove the oil.

• Deprotonation: Suspend the washed NaH in anhydrous THF (10 mL) and cool to 0 °C. Dropwise add (S)-1-phenylethanol (1.0 mmol, >99% ee). Stir for 30 minutes until H₂ evolution ceases.

• SNAr Reaction: Add 2-fluorobenzonitrile (1.1 mmol) dropwise. Warm the mixture to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, 9:1 Hexanes/EtOAc) to afford (S)-2-(1-phenylethoxy)benzonitrile as a colorless oil.

Protocol B: Stereospecific Ni-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality Check: PCy₃ is selected as the ligand because its extreme steric bulk and electron-rich nature accelerate the transmetalation step and stabilize the Ni(II) intermediate, preventing premature β-hydride elimination. K₃PO₄ is used as an anhydrous, mild base to activate the boronic acid without hydrolyzing the nitrile directing group.

• Glovebox Setup: In an argon-filled glovebox, charge an oven-dried 10 mL pressure vial with Ni(cod)₂ (0.05 mmol, 5 mol%), PCy₃ (0.10 mmol, 10 mol%), and phenylboronic acid (1.5 mmol).

• Substrate Addition: Dissolve (S)-2-(1-phenylethoxy)benzonitrile (1.0 mmol) in anhydrous, degassed toluene (3.0 mL) and add to the vial.

• Base Addition: Add anhydrous K₃PO₄ (2.0 mmol) as a fine powder. Seal the vial with a Teflon-lined cap.

• Reaction: Remove the vial from the glovebox and stir vigorously at 80 °C for 16 hours.

• Workup: Cool to room temperature, dilute with EtOAc (5 mL), and filter through a short pad of Celite. Concentrate the filtrate.

• Validation: Determine the enantiomeric excess of the crude product via Chiral HPLC (e.g., Chiralcel OD-H column) to validate the stereospecificity. The expected product is (R)-1,1-diarylethane, confirming an inversion of configuration.

Data Presentation: Optimization of C–O Activation

The critical nature of the directing group and ligand choice is summarized in the optimization data below.

Table 1: Optimization of Ni-Catalyzed Cross-Coupling of Benzylic Ethers

Entry	Catalyst / Ligand	Leaving Group (Ether)	Solvent	Yield (%)	Enantiomeric Excess (ee %)
1	Ni(cod)₂ / PCy₃	2-Cyanophenoxy	Toluene	88	94
2	Ni(cod)₂ / PPh₃	2-Cyanophenoxy	Toluene	45	80
3	Ni(cod)₂ / PCy₃	Methoxy (No DG)	Toluene	<5	N/A
4	Pd(OAc)₂ / PCy₃	2-Cyanophenoxy	Toluene	0	N/A
5	Ni(cod)₂ / PCy₃	2-Cyanophenoxy	THF	62	85

Key Takeaways:

• Entry 3 demonstrates that without the nitrile directing group tethering the metal center, the C(sp³)–O bond remains completely inert under these conditions.

• Entry 4 highlights the unique capability of Nickel over Palladium for this specific transformation, as Palladium fails to undergo oxidative addition into the ether bond[2].

• Entry 1 vs. 2 shows that the highly electron-donating PCy₃ ligand is essential for maintaining both high yields and stereochemical fidelity compared to the less donating PPh₃.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

scale-up synthesis of 2-(1-phenylethoxy)benzonitrile

Application Note: Scale-Up Synthesis of 2-(1-Phenylethoxy)benzonitrile via Green Nucleophilic Aromatic Substitution (SNAr)

Target Audience: Process Chemists, Scale-Up Researchers, and API Development Scientists.

Executive Summary

The synthesis of diaryl and aryl-alkyl ethers is a fundamental transformation in pharmaceutical development. The target molecule, 2-(1-phenylethoxy)benzonitrile, features a sterically demanding secondary ether linkage. While discovery-scale syntheses often rely on the Mitsunobu reaction or the use of hazardous bases (e.g., NaH) in toxic dipolar aprotic solvents (e.g., DMF), these methods are unsuitable for multi-kilogram scale-up due to poor atom economy, severe safety hazards, and environmental toxicity.

This application note details a highly scalable, self-validating SNAr protocol utilizing Potassium tert-butoxide (KOtBu) in the biorenewable solvent 2-Methyltetrahydrofuran (2-MeTHF) . This route maximizes process safety, ensures rapid kinetics, and allows for a streamlined biphasic workup.

Strategic Route Selection & Mechanistic Causality

The synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) mechanism. The success of this approach on a large scale is governed by three mechanistic pillars:

• Electrophile Activation: The SNAr pathway requires the aromatic ring to be functionalized with strong electron-withdrawing groups to stabilize the intermediate Meisenheimer complex[1]. 2-Fluorobenzonitrile is an ideal electrophile; the ortho-cyano group strongly withdraws electron density, rendering the adjacent carbon highly susceptible to nucleophilic attack[2]. Furthermore, fluoride is an excellent leaving group in SNAr reactions due to its high electronegativity, which accelerates the rate-determining formation of the transition state.

• Nucleophile Generation: Secondary alcohols, such as 1-phenylethanol, are relatively weak nucleophiles and must be quantitatively deprotonated to form highly reactive alkoxides to efficiently drive the substitution[3].

• Base Causality: Traditional methods use Sodium Hydride (NaH), which poses severe pyrophoric risks and generates explosive hydrogen gas upon scale-up. By replacing NaH with KOtBu, the deprotonation becomes a safe, homogeneous, and highly exothermic reaction. The potassium counterion also weakly coordinates the nitrile group of the electrophile, directing the alkoxide attack and accelerating the reaction.

Process Optimization & Solvent Causality

The selection of the reaction medium is critical for both the reaction kinetics and the downstream processing (DSP). Historically, SNAr reactions dictate the use of toxic solvents like DMF or NMP. However, 2-MeTHF has emerged as a superior, green alternative for SNAr transformations[4].

Unlike THF, which is highly miscible with water and complicates extraction, 2-MeTHF possesses an inverse aqueous solubility profile and is largely immiscible with water[5]. This causality directly impacts the scale-up workflow: it allows the reaction solvent to act simultaneously as the extraction solvent, eliminating the need for a hazardous and time-consuming solvent swap prior to the aqueous quench.

Table 1: Process Optimization and Scalability Assessment

Reaction Condition	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Process Causality & Scalability Assessment
Discovery Route	NaH (60%)	DMF	0 to 25	4	88	Poor: Pyrophoric hazard, H₂ gas evolution, toxic solvent requiring difficult aqueous swap.
Alternative 1	K₂CO₃	DMSO	80	12	75	Moderate: Safe, but heterogeneous base requires high heat, leading to thermal degradation and impurity formation.
Alternative 2	KOtBu	THF	20	2	92	Good: Fast homogeneous reaction, but THF water-miscibility complicates downstream biphasic extraction.
Optimized Scale-Up	KOtBu	2-MeTHF	20	2	94	Excellent: Green solvent, rapid kinetics, direct biphasic workup, safe and highly scalable[4].

Reaction Pathway & Workflow

The following diagram illustrates the logical workflow and mechanistic progression of the optimized SNAr scale-up process.

Logical workflow and mechanistic pathway of the SNAr scale-up synthesis.

Scalable Execution Protocol (1.0 kg Scale)

Self-Validating System Design: This protocol is engineered to self-validate at three critical nodes: Thermodynamic validation (exotherm confirms alkoxide formation), Kinetic validation (HPLC confirms electrophile consumption), and Phase validation (clean separation during workup confirms byproduct removal).

Reagents & Materials:

• 2-Fluorobenzonitrile (Limiting Reagent): 1.00 kg (8.26 mol, 1.00 equiv)

• 1-Phenylethanol: 1.06 kg (8.67 mol, 1.05 equiv)

• Potassium tert-butoxide (KOtBu): 1.02 kg (9.08 mol, 1.10 equiv)

• 2-MeTHF: 10.0 L (Reaction) + 5.0 L (Extraction)

• Purified Water (DI): 10.0 L (Quench/Wash)

Step-by-Step Procedure:

• Reactor Preparation: Purge a 20 L jacketed glass reactor with N₂ for 15 minutes. Charge the reactor with 1-phenylethanol (1.06 kg) and 2-MeTHF (10.0 L). Initiate stirring at 150 rpm.

• Nucleophile Generation: Adjust the reactor jacket to cool the internal temperature to 0–5 °C. Add KOtBu (1.02 kg) in four equal portions over 45 minutes.

  • Causality Note: This step is highly exothermic. Portion-wise addition prevents solvent boiling and suppresses side reactions. The resulting solution will turn slightly yellow, indicating the formation of potassium 1-phenylethoxide.

• Electrophile Addition: Maintain the internal temperature below 15 °C. Charge 2-fluorobenzonitrile (1.00 kg) dropwise via an addition funnel over 1 hour.

• SNAr Propagation: Once the addition is complete, adjust the jacket temperature to warm the reaction mixture to 20–25 °C. Stir for 2 hours.

  • Visual Indicator: The reaction mixture will become cloudy as insoluble Potassium Fluoride (KF) precipitates, driving the equilibrium forward.

• In-Process Control (IPC): Withdraw a 1.0 mL sample, quench with 1.0 mL water, extract with 1.0 mL acetonitrile, and analyze via HPLC (UV at 254 nm).

  • Validation Gate: Proceed to workup only when 2-fluorobenzonitrile is ≤ 1.0% area.

Downstream Processing & Isolation

• Quench & Phase Separation: Cool the reactor to 10 °C. Slowly charge DI water (5.0 L) to quench any residual base and dissolve the precipitated KF byproduct. Stir for 15 minutes, then halt agitation and allow the phases to separate for 30 minutes.

  • Causality Note: 2-MeTHF's low water miscibility ensures a sharp, rapid phase split[5].

• Aqueous Discharge: Drain the lower aqueous layer (containing KF and tert-butanol) to waste.

• Organic Washing: Charge an additional 5.0 L of DI water (or brine) to the reactor. Stir for 15 minutes, settle for 30 minutes, and drain the lower aqueous layer.

• Concentration & Crystallization: Apply vacuum (approx. 100 mbar) and heat the jacket to 45 °C to distill off approximately 7.0 L of 2-MeTHF. Break the vacuum with N₂ and slowly charge n-heptane (5.0 L) as an anti-solvent. Cool the reactor to 0 °C at a rate of 10 °C/hour to induce crystallization.

• Isolation: Filter the resulting white crystalline solid via a Nutsche filter. Wash the filter cake with cold n-heptane (2.0 L). Dry under vacuum at 40 °C to constant weight.

Analytical Validation

• Appearance: White to off-white crystalline powder.

• HPLC Purity: > 99.0% (Area%).

• ¹H NMR (400 MHz, CDCl₃): δ 7.60 (dd, 1H, Ar-H), 7.45-7.25 (m, 6H, Ar-H), 6.95 (d, 1H, Ar-H), 6.85 (t, 1H, Ar-H), 5.40 (q, 1H, -CH-), 1.70 (d, 3H, -CH₃).

• Residual Solvent: 2-MeTHF < 5000 ppm, Heptane < 5000 ppm (via GC-HS).

Sources

• 1. Ruthenium-mediated nucleophilic aromatic substitution of hydrogen in benzene - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02090E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Alcohols in SN1 and SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Setup and Protocols for the Synthesis and Derivatization of 2-(1-Phenylethoxy)benzonitrile

Introduction & Mechanistic Rationale

The synthesis and functionalization of ortho-alkoxybenzonitriles, such as 2-(1-phenylethoxy)benzonitrile, represent a critical workflow in the development of active pharmaceutical ingredients (APIs) and complex heterocycles. The 1-phenylethoxy moiety functions dually as a sterically demanding, acid-labile protecting group for the underlying phenol, and as a chiral/achiral handle for structural diversification.

While transition-metal-catalyzed O-arylation of alcohols with aryl chlorides is a highly effective method for synthesizing aryl ethers[1], the presence of the strongly electron-withdrawing ortho-nitrile group enables a highly efficient, metal-free Nucleophilic Aromatic Substitution (SNAr) approach. By utilizing 2-fluorobenzonitrile, the highly polarized C–F bond lowers the activation energy required to form the Meisenheimer complex, allowing the reaction to proceed rapidly at room temperature upon alkoxide generation.

Downstream, the nitrile group offers orthogonal reactivity. Hydration of the nitrile to a primary amide is achieved via alkaline hydrogen peroxide. The causality behind this specific reagent choice lies in the α -effect; the hydroperoxide anion (HOO⁻) is a significantly stronger nucleophile than the hydroxide ion, enabling rapid attack on the electrophilic nitrile carbon under mild conditions[2][3]. This targeted nucleophilicity prevents over-hydrolysis to the carboxylic acid, a common pitfall in standard basic hydrolysis that often requires complex kinetic modeling or competitive solvent systems to mitigate[4].

Quantitative Data Summary

The following table summarizes the expected quantitative parameters and analytical checkpoints for the three core workflows described in this application note.

Protocol	Reaction Type	Key Reagents	Temp (°C)	Time (h)	Expected Yield	TLC Rf (Eluent)
A	SNAr Etherification	2-Fluorobenzonitrile, 1-Phenylethanol, NaH	0 to 25	4.0	85–92%	0.50 (9:1 Hexanes:EtOAc)
B	Nitrile Hydration	30% H₂O₂, NaOH, EtOH/H₂O	25 (Bath)	2.0	>90%	0.15 (1:1 Hexanes:EtOAc)
C	Ether Cleavage	TFA, TIPS, DCM	25	3.0	75–85%	0.20 (8:2 Hexanes:EtOAc)

Experimental Protocols

Protocol A: Synthesis of 2-(1-Phenylethoxy)benzonitrile via SNAr

This protocol establishes the core ether linkage through an irreversible alkoxide generation followed by aromatic substitution.

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add sodium hydride (60% dispersion in mineral oil, 1.2 equiv, 12.0 mmol, 480 mg).

• Washing: Wash the NaH with anhydrous hexanes (2 × 10 mL) under nitrogen to remove the mineral oil, decanting the solvent carefully via syringe.

• Alkoxide Formation: Suspend the washed NaH in anhydrous THF (20 mL) and cool the flask to 0 °C in an ice bath. Add 1-phenylethanol (1.0 equiv, 10.0 mmol, 1.22 g) dropwise over 5 minutes.

  • Causality: THF is chosen as an aprotic polar solvent to solvate the sodium cation, leaving the alkoxide "naked" and highly reactive.

  • Validation Checkpoint: Observe the evolution of H₂ gas. Stir for 30 minutes at room temperature until gas evolution completely ceases, indicating quantitative alkoxide formation.

• Electrophilic Addition: Re-cool the mixture to 0 °C and add 2-fluorobenzonitrile (1.1 equiv, 11.0 mmol, 1.33 g) dissolved in THF (5 mL) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation Checkpoint: Monitor via TLC (9:1 Hexanes:EtOAc). The starting alcohol (Rf ~0.3) should disappear, replaced by a new UV-active spot corresponding to the product (Rf ~0.5).

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 × 20 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography to afford the pure product.

Protocol B: Selective Hydration to 2-(1-Phenylethoxy)benzamide

This protocol demonstrates the orthogonal functionalization of the nitrile group without cleaving the acid-labile ether.

• Dissolution: Dissolve 2-(1-phenylethoxy)benzonitrile (1.0 equiv, 5.0 mmol, 1.12 g) in absolute ethanol (15 mL) in a 50 mL round-bottom flask.

• Base Addition: Add aqueous NaOH (6 M, 2.0 equiv, 1.66 mL) and stir at room temperature.

• Peroxide Addition: Place the flask in a room-temperature water bath (to act as a heat sink). Slowly add 30% aqueous H₂O₂ (5.0 equiv, 2.5 mL) dropwise over 15 minutes.

  • Causality: The reaction is highly exothermic due to both the hydration process and the disproportionation of H₂O₂. The water bath prevents the temperature from exceeding 40 °C, strictly preventing over-hydrolysis to the carboxylic acid.

  • Validation Checkpoint: A mild exotherm will be observed immediately upon addition.

• Reaction: Stir the reaction for 2 hours at room temperature.

  • Validation Checkpoint: The product will begin to precipitate as a white solid as the reaction progresses and the medium becomes saturated with the more polar amide.

• Isolation: Dilute the mixture with cold distilled water (30 mL) to maximize precipitation. Filter the white solid via vacuum filtration, wash with cold water (2 × 10 mL), and dry under high vacuum to afford the pure amide.

Protocol C: Acid-Mediated Cleavage to 2-Hydroxybenzonitrile

This protocol utilizes the 1-phenylethoxy group as a protecting moiety, revealing the free phenol under acidic conditions.

• Dissolution: Dissolve 2-(1-phenylethoxy)benzonitrile (1.0 equiv, 2.0 mmol, 446 mg) in anhydrous dichloromethane (DCM, 8 mL).

• Scavenger Addition: Add triisopropylsilane (TIPS, 2.0 equiv, 4.0 mmol, 0.82 mL).

  • Causality: The 1-phenylethyl ether cleaves to form a relatively stable benzylic carbocation. TIPS acts as a highly effective hydride donor to scavenge this carbocation, preventing unwanted Friedel-Crafts re-alkylation of the electron-rich phenol product.

• Acid Addition: Add trifluoroacetic acid (TFA, 4 mL) dropwise at room temperature.

• Reaction: Stir the reaction for 3 hours.

  • Validation Checkpoint: TLC (8:2 Hexanes:EtOAc) will reveal the formation of a highly polar spot (Rf ~0.2) that stains intensely with aqueous KMnO₄, confirming the presence of the free phenolic hydroxyl group.

• Isolation: Concentrate the reaction mixture in vacuo to remove DCM and excess TFA. Purify the crude residue via flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to isolate 2-hydroxybenzonitrile.

Visualizations

Workflow for the synthesis and orthogonal derivatization of 2-(1-phenylethoxy)benzonitrile.

Mechanistic pathway of the Nucleophilic Aromatic Substitution (SNAr) forming the core ether linkage.

References

• Title: Ligand-Enabled Nickel Catalysis for the O-Arylation of Alcohols and Phenols with (Hetero)aryl Chlorides Source: Journal of the American Chemical Society URL: [Link]

• Title: Application of Kinetic Modeling and Competitive Solvent Hydrolysis in the Development of a Highly Selective Hydrolysis of a Nitrile to an Amide Source: Organic Process Research & Development URL: [Link]

• Title: A sustainable approach for hydration of nitriles to amides utilising WEB as reaction medium Source: Green and Sustainable Chemistry URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hydrolysis of nitriles — Grokipedia [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

side reactions in the synthesis of 2-(1-phenylethoxy)benzonitrile

Technical Support Center: Troubleshooting the Synthesis of 2-(1-Phenylethoxy)benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the mechanistic nuances and practical challenges of synthesizing 2-(1-phenylethoxy)benzonitrile. This diaryl ether motif is typically constructed via two primary routes: the Mitsunobu Reaction (using 1-phenylethanol) and the Williamson Ether Synthesis (using 1-phenylethyl bromide). Both routes are highly effective but are prone to specific side reactions due to the benzylic nature of the electrophile and the reactivity of the nitrile group.

Workflow & Side Reaction Pathways

Reaction pathways and side reactions for the synthesis of 2-(1-phenylethoxy)benzonitrile.

Troubleshooting Guide & FAQs

Q1: During the Mitsunobu synthesis using chiral (R)-1-phenylethanol, my product shows significant racemization. How can I ensure stereochemical inversion? Causality: The Mitsunobu reaction typically proceeds via a concerted SN2 mechanism, yielding complete inversion of stereochemistry[1]. However, 1-phenylethanol is a secondary benzylic alcohol. The intermediate oxyphosphonium species can undergo unimolecular dissociation (an SN1-like pathway) to form a resonance-stabilized benzylic carbocation before the phenoxide nucleophile can attack. This leads to a mixture of retained and inverted products. Solution: Lower the reaction temperature (0 °C) to disfavor the entropically driven SN1 dissociation. Alternatively, use a less polar solvent (e.g., toluene instead of THF) to destabilize the carbocation intermediate and enforce the SN2 trajectory.

Q2: I am observing a large amount of styrene byproduct when reacting 2-cyanophenol with 1-phenylethyl bromide. How do I minimize this? Causality: 1-Phenylethyl bromide is highly susceptible to E2 elimination. The resulting alkene (styrene) is conjugated with the phenyl ring, providing a strong thermodynamic driving force for its formation[2]. Strong bases (e.g., NaOH, NaH) exacerbate this elimination pathway. Solution: Switch to a milder, non-nucleophilic base such as anhydrous potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or acetonitrile. Keep the temperature strictly controlled (typically around 60–80 °C) to favor the SN2 substitution over E2 elimination.

Q3: My Williamson ether synthesis yields a byproduct with a mass corresponding to +18 Da. What is this, and how do I prevent it? Causality: The +18 Da mass shift indicates the hydration of the nitrile group (-C≡N) to a primary amide (-CONH₂), forming 2-(1-phenylethoxy)benzamide. This base-catalyzed nitrile hydrolysis involves the nucleophilic addition of a hydroxide ion to the polar C≡N bond, followed by tautomerization[3][4]. Solution: Ensure strictly anhydrous conditions. Use oven-dried glassware, anhydrous solvents, and dry K₂CO₃. If the base contains absorbed moisture, it will generate hydroxide ions that attack the electrophilic nitrile carbon at elevated temperatures.

Q4: In the Mitsunobu route, the reaction stalls, and I recover unreacted 1-phenylethanol. Is the nucleophile not acidic enough? Causality: The pKa of 2-cyanophenol is approximately 6.86–7.17[5], which is well below the pKa threshold (< 11) required to protonate the betaine intermediate formed by PPh₃ and DIAD[6]. Therefore, acidity is not the issue. Stalling usually occurs due to improper order of addition or wet solvents, which prematurely decompose the betaine intermediate. Solution: Ensure the correct order of addition: dissolve the alcohol, 2-cyanophenol, and PPh₃ in anhydrous THF, cool to 0 °C, and add DIAD dropwise[7].

Quantitative Data: Pathway Comparison

Parameter	Mitsunobu Pathway	Williamson Ether Pathway
Reagents	1-Phenylethanol, PPh₃, DIAD	1-Phenylethyl bromide, K₂CO₃
Solvent	Anhydrous THF or Toluene	Anhydrous DMF or Acetonitrile
Typical Yield	65% – 85%	70% – 90%
Stereospecificity	High (Inversion), but SN1 leakage possible	Low to Moderate (SN1/SN2 competition)
Major Byproducts	Styrene, Racemate, TPPO, DIAD-H₂	Styrene, Salicylamide, Salicylic Acid
Optimal Temp.	0 °C to Room Temperature	60 °C to 80 °C

Self-Validating Experimental Protocols

Protocol A: Stereospecific Mitsunobu Synthesis

Use this protocol when stereochemical inversion of chiral 1-phenylethanol is required.

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 2-cyanophenol (1.0 eq), 1-phenylethanol (1.0 eq), and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous THF (0.2 M).

• Activation: Cool the reaction mixture to 0 °C using an ice bath.

• Coupling: Add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 15 minutes.

  • Self-Validation Check: A transient yellow/orange color upon DIAD addition indicates the formation of the active betaine intermediate.

• Propagation: Stir at 0 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 6 hours.

• Workup & Validation: Concentrate the mixture under reduced pressure. Resuspend the crude residue in cold diethyl ether/hexane (1:1).

  • Self-Validation Check: The precipitation of a white solid confirms the formation of triphenylphosphine oxide (TPPO), indicating the catalytic cycle has turned over.

• Purification: Filter off the TPPO and purify the filtrate via silica gel flash chromatography (Hexanes/Ethyl Acetate).

Protocol B: Anhydrous Williamson Ether Synthesis

Use this protocol for scalable, non-stereospecific synthesis.

• Preparation: In an oven-dried flask under nitrogen, suspend finely powdered, oven-dried K₂CO₃ (2.0 eq) in anhydrous DMF.

• Deprotonation: Add 2-cyanophenol (1.0 eq) to the suspension and stir at room temperature for 30 minutes.

  • Self-Validation Check: The solution will turn a distinct yellow color, confirming the quantitative formation of the phenoxide anion.

• Alkylation: Add 1-phenylethyl bromide (1.2 eq) dropwise.

• Heating: Heat the reaction mixture to 70 °C for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 4:1).

• Workup & Validation: Cool to room temperature and quench with ice-cold water. Extract with ethyl acetate (3x). Wash the combined organic layers with 1M NaOH to remove unreacted 2-cyanophenol, followed by brine.

  • Self-Validation Check: Analyze the crude mixture via LC-MS. The absence of a +18 Da peak (m/z [M+H]⁺ = 242) confirms that anhydrous conditions successfully prevented nitrile hydrolysis.

• Purification: Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography.

References

• "Mitsunobu reaction - Organic Synthesis", Organic-Synthesis.com. Available at: [Link]

• "Mitsunobu Reaction", Organic Chemistry Portal. Available at: [Link]

• "Mitsunobu Reaction", Master Organic Chemistry. Available at: [Link]

• "20.7: Chemistry of Nitriles", Chemistry LibreTexts. Available at: [Link]

• "20.7 Chemistry of Nitriles", OpenStax. Available at: [Link]

• "Question: 2-Phenyl ethyl bromide on heating with NaOH gives 95% styrene", AskFilo. Available at: [Link]

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• 2. Question: 2-Phenyl ethyl bromide on heating with NaOH gives 95% styrene... [askfilo.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 5. 2-Cyanophenol | 611-20-1 [chemicalbook.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Purification of 2-(1-phenylethoxy)benzonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of 2-(1-phenylethoxy)benzonitrile. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and practical laboratory experience.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 2-(1-phenylethoxy)benzonitrile, offering probable causes and actionable solutions.

Issue 1: Product is an Oil or Low-Melting Solid Instead of a Crystalline Material

Probable Cause: The presence of residual solvents or reaction byproducts is a common reason for the failure of a compound to crystallize, as impurities can significantly depress the melting point.[1]

Step-by-Step Solution:

• Thorough Solvent Removal: Ensure all volatile solvents are removed under high vacuum, possibly with gentle heating. It is crucial to confirm the complete removal of high-boiling point solvents like DMF or DMSO, which are often used in nitrile synthesis.[2]

• Aqueous Workup: If not already performed, an aqueous workup can remove water-soluble impurities. Dissolve the crude product in an immiscible organic solvent like ethyl acetate or dichloromethane and wash sequentially with a dilute acid (e.g., 1M HCl) to remove basic impurities, followed by a dilute base (e.g., saturated NaHCO₃ solution) to remove acidic impurities.[1]

• Chromatographic Purification: If the product remains an oil after rigorous drying and workup, column chromatography is the next logical step. A well-chosen solvent system is critical for effective separation.[1]

  • TLC Analysis: Begin by performing thin-layer chromatography (TLC) to identify a suitable eluent. A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point.[1] The ideal Rf value for the target compound is between 0.2 and 0.4 for optimal separation on a column.[1]

  • Column Chromatography: Pack a silica gel column and elute with the optimized solvent system. Collect fractions and analyze them by TLC to identify and combine the pure product fractions.

Issue 2: Poor Separation of Isomers or Closely Related Impurities

Probable Cause: Positional isomers or structurally similar byproducts can have very similar polarities, making their separation by standard chromatography challenging.[1] The synthesis of 2-(1-phenylethoxy)benzonitrile can potentially lead to impurities such as the starting materials (2-hydroxybenzonitrile and (1-bromoethyl)benzene) or side-products from undesired reactions.

Step-by-Step Solution:

• Optimize Chromatographic Conditions:

  • Solvent System Modification: Experiment with different solvent systems to exploit subtle differences in polarity. Sometimes, adding a small percentage of a third solvent with a different polarity can improve resolution.

  • Specialized Chromatography: For particularly difficult separations, consider alternative techniques like reverse-phase chromatography, where the stationary phase is non-polar and the mobile phase is polar.[3]

• Recrystallization: If the product is a solid, recrystallization can be a powerful purification technique.

  • Solvent Screening: The key is to find a solvent or solvent pair in which the desired compound has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble at lower temperatures.[4]

  • Procedure: Dissolve the crude material in a minimal amount of hot solvent. Allow the solution to cool slowly to promote the formation of well-defined crystals. If no single solvent is ideal, a two-solvent system (one in which the compound is soluble and one in which it is not) can be effective.

Issue 3: Chiral Purification - Separation of Enantiomers

Probable Cause: 2-(1-phenylethoxy)benzonitrile possesses a chiral center at the benzylic carbon. For many pharmaceutical applications, it is necessary to isolate a single enantiomer, as different enantiomers can have distinct biological activities.[5]

Step-by-Step Solution:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and effective method for separating enantiomers on an analytical and preparative scale.[6]

  • Column Selection: Polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, are often successful in resolving a wide range of chiral compounds.[5]

  • Method Development: A systematic approach to method development is crucial. This involves screening different chiral columns and mobile phases (both normal and reversed-phase) to achieve baseline separation.[6]

• Diastereomeric Salt Formation: This classical resolution technique involves reacting the racemic mixture with a chiral resolving agent to form diastereomeric salts, which have different physical properties and can be separated by fractional crystallization.

II. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a synthesis of 2-(1-phenylethoxy)benzonitrile?

A1: The impurities will largely depend on the synthetic route. A common synthesis involves the Williamson ether synthesis, reacting 2-hydroxybenzonitrile with (1-bromoethyl)benzene. Potential impurities include unreacted starting materials, and potentially products of elimination reactions. If the benzonitrile group is synthesized, common impurities can include isonitriles, which have a characteristic unpleasant odor, and amines.[1][7]

Q2: How does the structure of 2-(1-phenylethoxy)benzonitrile affect its purification?

A2: The molecule has several features that influence purification:

• Ether Linkage: The ether group provides some polarity.

• Nitrile Group: The nitrile group is also polar.

• Aromatic Rings: The two phenyl rings contribute to the non-polar character of the molecule. This combination of polar and non-polar groups means that a careful balance of solvent polarity is needed for effective chromatographic separation.

Q3: The purified compound is a yellow oil, but I expected a colorless solid. What should I do?

A3: A yellow coloration often indicates the presence of impurities, even in small amounts.[7] If the compound remains an oil after purification and solvent removal, it may be that the pure compound is indeed an oil or a low-melting solid at room temperature. However, if the literature reports it as a solid, further purification is warranted. Consider decolorizing with activated carbon followed by filtration and another purification step like chromatography or recrystallization.[7]

Q4: Can I use distillation for purification?

A4: While distillation is a common purification technique for liquids, it may not be suitable for 2-(1-phenylethoxy)benzonitrile due to its relatively high molecular weight and likely high boiling point. Vacuum distillation could be an option, but there is a risk of thermal degradation. It is generally less effective than chromatography for removing closely related impurities.

III. Experimental Protocols

Protocol 1: General Column Chromatography for Purification

• Slurry Preparation: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes).

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle, ensuring a uniform and crack-free stationary phase.

• Sample Loading: Dissolve the crude 2-(1-phenylethoxy)benzonitrile in a minimal amount of the eluent or a slightly more polar solvent and carefully apply it to the top of the silica bed.

• Elution: Begin eluting with the predetermined solvent system, collecting fractions in test tubes.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Chiral HPLC Method Development Workflow

This protocol outlines a general strategy for developing a chiral separation method.

• Column Screening:

  • Select a set of 3-4 chiral columns with different stationary phases (e.g., cellulose-based, amylose-based).

  • Screen each column with a standard set of mobile phases (e.g., hexane/isopropanol for normal phase, acetonitrile/water for reversed-phase).

• Mobile Phase Optimization:

  • Once a column shows promise of separation, optimize the mobile phase composition to improve resolution.

  • For normal phase, adjust the ratio of the polar modifier (e.g., isopropanol, ethanol). Additives like diethylamine (for basic compounds) or trifluoroacetic acid (for acidic compounds) can improve peak shape.[5]

• Parameter Refinement: Adjust the flow rate and column temperature to further enhance the separation.

IV. Visualizations

Purification Workflow Diagram

Caption: Common impurities and corresponding removal strategies.

V. References

• Benchchem. (n.d.). Technical Support Center: Purification of Substituted Benzonitriles. Retrieved from

• Benchchem. (n.d.). A Comparative Guide to the Synthesis of Substituted Benzonitriles: Yields and Methodologies. Retrieved from

• Zenodo. (n.d.). Chromatographic analysis of benzylidenemalononitrile analogues of 2-chlorobenzylidenemalononitrile. Retrieved from

• ResearchGate. (2017, July 23). How can I purify impure benzonitrile? Retrieved from

• Laskowski, P. D., et al. (2023). Crystal structures of 4-(2/3-methoxyphenoxy)phthalonitrile. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 3), 256–260. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from

• Benchchem. (n.d.). Chiral HPLC Method for Enantiomeric Separation of (2-Chlorobenzyl)(1-phenylethyl)amine. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. zenodo.org [zenodo.org]
• 4. Crystal structures of 4-(2/3-meth­oxy­phen­oxy)phthalo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of 2-(1-Phenylethoxy)benzonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals tasked with synthesizing 2-(1-phenylethoxy)benzonitrile .

Because this molecule features a sterically hindered secondary ether linkage ortho to a highly electron-withdrawing nitrile group, its synthesis requires precise control over reaction conditions. This guide covers the two most robust synthetic pathways: Nucleophilic Aromatic Substitution (SNAr) and the Mitsunobu Etherification .

Section 1: SNAr Route Troubleshooting

Reactants: 2-Fluorobenzonitrile + 1-Phenylethanol Mechanism: Base-mediated deprotonation followed by nucleophilic attack on the activated aryl fluoride.

Frequently Asked Questions (FAQs)

Q: Why am I seeing significant hydrolysis of the nitrile group instead of the desired ether? A: Nitrile hydrolysis to the corresponding primary amide or carboxylic acid is a common side reaction when using hydroxide bases or when trace moisture is present. While solid sodium hydroxide in polar aprotic solvents (like DMSO) can be effective for SNAr with highly acidic phenolic nucleophiles 1[1], using it with an aliphatic secondary alcohol like 1-phenylethanol (pKa ~15) leads to incomplete deprotonation and competitive nitrile attack. To prevent this, you must use a strong, non-nucleophilic base such as Sodium Hydride (NaH) in strictly anhydrous THF or DMF 2[2].

Q: How does the choice of base affect the reaction kinetics and yield? A: The basicity and the nature of the counterion dictate the nucleophilicity of the resulting alkoxide. Weak bases like K2CO3 result in sluggish reaction rates for sterically hindered secondary alcohols, forcing you to increase the temperature, which degrades the nitrile. NaH ensures complete, irreversible deprotonation at 0 °C, forming a highly reactive sodium alkoxide that readily attacks the ortho-fluorine position at room temperature.

Quantitative Data: Base & Solvent Optimization

Base (1.2 equiv)	Solvent (Anhydrous)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
K2CO3	DMF	80	12	45	Sluggish kinetics; significant thermal degradation.
Cs2CO3	DMF	80	8	62	Better solubility than K-salt, but still requires heat.
t-BuOK	THF	25	4	85	Fast and clean; trace transetherification observed.
NaH	THF or DMF	0 to 25	3	92	Optimal; irreversible deprotonation prevents side reactions.

Experimental Protocol 1: Optimized SNAr Methodology

This protocol is designed as a self-validating system; the cessation of gas evolution visually confirms complete alkoxide formation before the electrophile is introduced.

• Preparation: In an oven-dried, nitrogen-flushed Schlenk flask, dissolve 1-phenylethanol (1.1 equiv) in anhydrous THF (0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv).

• Validation Check: Stir the suspension for 30 minutes at 0 °C. Do not proceed until H2 gas evolution has completely ceased, indicating 100% alkoxide conversion.

• Electrophile Addition: Add 2-fluorobenzonitrile (1.0 equiv) dropwise via a syringe to control the exothermic formation of the Meisenheimer complex.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25 °C) for 3 hours. Monitor completion via TLC (Hexanes/EtOAc, 8:2).

• Quench & Workup: Carefully quench the remaining NaH by adding saturated aqueous NH4Cl dropwise at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, concentrate, and purify via silica gel flash chromatography to yield the pure ether.

SNAr mechanism for 2-(1-phenylethoxy)benzonitrile synthesis highlighting the Meisenheimer complex.

Section 2: Mitsunobu Route Troubleshooting

Reactants: Salicylonitrile (2-Hydroxybenzonitrile) + 1-Phenylethanol Mechanism: Phosphine-mediated dehydration and stereospecific SN2 displacement.

Frequently Asked Questions (FAQs)

Q: My Mitsunobu reaction yields a large amount of alkylated hydrazine byproduct instead of the desired ether. What went wrong? A: This side reaction occurs when the highly reactive betaine intermediate (formed by PPh3 and DEAD/DIAD) displaces the leaving group instead of your desired nucleophile 3[3]. Mechanistically, the acidic hydrogen in the nucleophile must have a pKa of less than 11 to successfully protonate the betaine . Salicylonitrile has a pKa of ~7-8, which is ideal. If you still see this byproduct, your order of addition is flawed. You must pre-mix the phenol, alcohol, and PPh3, and add the azodicarboxylate dropwise at 0 °C 4[4].

Q: Does the Mitsunobu reaction alter the stereochemistry of 1-phenylethanol? A: Yes. Because 1-phenylethanol is a chiral secondary alcohol, the nucleophilic attack by the salicylonitrile phenoxide onto the activated alkoxyphosphonium intermediate results in a complete Walden inversion of configuration via an SN2 mechanism 4[4]. If you start with enantiopure (R)-1-phenylethanol, you will isolate (S)-2-(1-phenylethoxy)benzonitrile.

Quantitative Data: Mitsunobu Reagent Optimization

Azodicarboxylate	Phosphine	Solvent	Temp (°C)	Yield (%)	Workup Difficulty
DEAD	PPh3	THF	0 to 25	88	High (Liquid hydrazine byproduct)
DIAD	PPh3	THF	0 to 25	90	Medium (Standard conditions)
DCAD	PPh3	CH2Cl2	0 to 25	85	Low (Byproduct is easily filterable)
DIAD	PBu3	Toluene	0 to 25	75	High (Difficult to remove phosphine oxide)

Experimental Protocol 2: Optimized Mitsunobu Methodology

This protocol utilizes DIAD over DEAD for improved safety and slightly easier chromatographic separation of the hydrazine byproduct.

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve salicylonitrile (1.0 equiv), 1-phenylethanol (1.1 equiv), and Triphenylphosphine (PPh3, 1.2 equiv) in anhydrous THF (0.3 M concentration) 3[3].

• Temperature Control: Cool the reaction mixture strictly to 0 °C in an ice bath.

• Critical Addition Step: Add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise over 15–20 minutes. Causality note: Slow addition controls the exothermic betaine formation, ensuring it is immediately intercepted by the phenol rather than degrading.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Pre-Purification (Self-Validating Step): Concentrate the reaction mixture under reduced pressure. Triturate the crude sticky residue with cold diethyl ether/hexanes (1:1). This will precipitate the bulk of the triphenylphosphine oxide (TPPO) byproduct as a white solid.

• Isolation: Filter the solid TPPO, concentrate the filtrate, and purify via silica gel flash chromatography to isolate the target ether.

Step-by-step workflow and mechanistic logic of the Mitsunobu etherification.

References

• Mitsunobu reaction - Wikipedia - 3

• Mitsunobu Reaction - Alfa Chemistry - 4

• New Mitsunobu Reagents - Tokyo Chemical Industry -

• Application Notes and Protocols for Nucleophilic substitution of 2-fluorobenzonitrile - Benchchem - 2

• An Efficient Synthesis of a Multipotent Eicosanoid Pathway Modulator - ACS Publications - 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: A Researcher's Guide to Dealing with Impurities in 2-(1-phenylethoxy)benzonitrile

Welcome to the technical support center for 2-(1-phenylethoxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of this compound. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively.

Section 1: Frequently Asked Questions - Understanding the Impurities

This section addresses the fundamental questions regarding the nature, origin, and chemical properties of impurities commonly encountered during the synthesis of 2-(1-phenylethoxy)benzonitrile.

Q1: What is 2-(1-phenylethoxy)benzonitrile and what is its common synthetic route?

2-(1-phenylethoxy)benzonitrile (CAS No. 1021148-12-8) is an aromatic ether nitrile.[1] The most common and direct method for its synthesis is the Williamson ether synthesis. This reaction is a classic Sₙ2 (bimolecular nucleophilic substitution) pathway where an alkoxide or phenoxide ion acts as a nucleophile to displace a halide from an alkyl halide.[2]

In this specific case, the synthesis involves the reaction of the sodium or potassium salt of 2-hydroxybenzonitrile (also known as 2-cyanophenol) with (1-bromoethyl)benzene. A base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), is used to deprotonate the phenol, forming the reactive phenoxide nucleophile.[3][4]

Q2: What are the most common impurities I should expect in my crude 2-(1-phenylethoxy)benzonitrile sample?

Impurities can arise from several sources: unreacted starting materials, byproducts from side reactions, degradation of the product, and residual solvents used in the synthesis or workup.[5][6] Understanding these potential impurities is the first step in developing a robust analytical and purification strategy.

Impurity Type	Specific Example(s)	Typical Source
Starting Materials	2-Hydroxybenzonitrile, (1-Bromoethyl)benzene	Incomplete reaction
Side-Reaction Products	Styrene	E2 elimination of (1-bromoethyl)benzene, especially with sterically hindered or strong bases.[4][7]
C-Alkylated Isomers	The phenoxide ion is an ambident nucleophile; alkylation can occur on the carbon of the aromatic ring instead of the oxygen.[3][8]
Degradation Products	2-(1-phenylethoxy)benzamide, 2-(1-phenylethoxy)benzoic acid	Hydrolysis of the nitrile group under acidic or basic conditions, often during aqueous workup or purification.[9][10][11][12]
Residual Solvents	DMF, DMSO, Acetonitrile, Toluene	Solvents used for the reaction or purification steps.[3][13][14]

Q3: Can you explain the chemical mechanisms behind the formation of these impurities?

Certainly. The formation of impurities is a direct consequence of the reaction conditions and the inherent reactivity of the molecules involved.

• Incomplete Reaction: This is the most straightforward source of impurities. If the reaction does not go to completion, you will be left with unreacted 2-hydroxybenzonitrile and (1-bromoethyl)benzene.

• Elimination vs. Substitution: The Williamson ether synthesis is a competition between Sₙ2 (desired) and E2 (elimination) pathways.[7] The use of a secondary alkyl halide like (1-bromoethyl)benzene makes it susceptible to E2 elimination, especially if the base is strong or sterically hindered. The base can abstract a proton from the carbon adjacent to the bromine, leading to the formation of styrene.[4]

• C- vs. O-Alkylation: The phenoxide ion has electron density on both the oxygen atom and the aromatic ring (particularly at the ortho and para positions). While O-alkylation is generally favored to form the ether, some C-alkylation can occur, leading to isomeric impurities that can be difficult to separate.[3][8]

• Hydrolysis: The nitrile functional group is susceptible to hydrolysis under both acidic and basic conditions, which may be present during the reaction workup or subsequent purification steps.[9][11] The hydrolysis typically proceeds first to the corresponding amide (2-(1-phenylethoxy)benzamide) and then, under more forcing conditions, to the carboxylic acid (2-(1-phenylethoxy)benzoic acid).[12]

Caption: Logical flow of impurity generation during synthesis.

Section 2: Troubleshooting Guide - Detection and Analysis

Accurate detection and identification are critical before any purification can be attempted. This section provides guidance on the appropriate analytical techniques.

Q4: What are the best analytical methods to detect and quantify these impurities?

A combination of chromatographic techniques is the most robust approach for impurity profiling.[5][15]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for analyzing the primary organic impurities, including unreacted starting materials, side-products, and degradation products.[16] A UV detector is highly effective due to the aromatic nature of the target compound and its impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for identifying volatile and semi-volatile impurities. Its primary uses here are for detecting residual solvents (like toluene or acetonitrile) and volatile byproducts such as styrene.[16][17]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer is an incredibly powerful tool for identifying unknown peaks.[5][17] It provides the molecular weight of the impurity, which is a critical piece of evidence in deducing its structure.

Q5: I see an unexpected peak in my HPLC chromatogram. How do I approach its identification?

An unknown peak requires a systematic investigation. The following workflow is a proven method for identifying such impurities.

Caption: Workflow for identifying an unknown HPLC peak.

Q6: Can you provide a reliable starting HPLC method for routine purity analysis?

Absolutely. A reversed-phase HPLC method is a robust starting point for analyzing 2-(1-phenylethoxy)benzonitrile. The following parameters can be used for initial method development and can be optimized for your specific system and impurity profile.

Protocol: HPLC Purity Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve it in 10 mL of acetonitrile to create a 1 mg/mL solution. Filter the solution through a 0.45 µm syringe filter before injection.

• System Setup: Equilibrate the HPLC system with the initial mobile phase composition for at least 15-20 minutes or until a stable baseline is achieved.

• Injection: Inject 5-10 µL of the prepared sample.

• Data Analysis: Integrate all peaks and calculate the area percentage to determine the purity profile.

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for non-polar to moderately polar aromatic compounds.[16]
Mobile Phase A	Water + 0.1% Formic Acid	Acidifying the mobile phase helps to produce sharp peaks for acidic or basic analytes.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	50% B to 95% B over 20 min	A gradient elution is necessary to elute both the more polar starting materials and the less polar product and byproducts within a reasonable time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides reproducible retention times by controlling viscosity.
Detector	UV at 254 nm	A common wavelength where most aromatic compounds exhibit strong absorbance.
Injection Vol.	5 µL	A small volume to prevent column overloading.

Q7: My GC-MS analysis confirms residual solvents. What are the acceptable limits for these in a pharmaceutical context?

Residual solvents are strictly regulated by agencies like the FDA, guided by the International Council for Harmonisation (ICH) Q3C guidelines.[14] Solvents are categorized into classes based on their toxicity.

Solvent	Class	ICH Limit (Concentration)	Typical Use in Synthesis
Toluene	Class 2	890 ppm	Reaction or extraction solvent.[13]
Acetonitrile	Class 2	410 ppm	Reaction or purification solvent.[16][18]
N,N-Dimethylformamide (DMF)	Class 2	880 ppm	Common polar aprotic solvent for Sₙ2 reactions.[3][13]
Dimethyl Sulfoxide (DMSO)	Class 2	5000 ppm	Alternative polar aprotic solvent.[3][13]

Section 3: Troubleshooting Guide - Purification and Removal

Once impurities are identified and quantified, the next step is their removal. The chosen technique depends on the physical and chemical properties of both the product and the impurities.

Q8: How can I specifically remove the unreacted 2-hydroxybenzonitrile starting material?

2-Hydroxybenzonitrile is a phenol, which is weakly acidic. This property can be exploited for its removal.

Protocol: Aqueous Base Wash (Liquid-Liquid Extraction)

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Extraction: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 5%) solution of sodium carbonate (Na₂CO₃). The basic solution will deprotonate the acidic phenol, forming a water-soluble salt that partitions into the aqueous layer.

• Separation: Drain the aqueous layer. Repeat the wash 1-2 times.

• Final Wash: Wash the organic layer with water, followed by a wash with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.[19]

Q9: My product is an oil, making recrystallization difficult. What is the best alternative for purification?

For oils or low-melting solids, silica gel column chromatography is the most effective purification technique. It separates compounds based on their polarity. 2-(1-phenylethoxy)benzonitrile is moderately polar.

Protocol: Silica Gel Column Chromatography

• Column Packing: Prepare a column with silica gel using a non-polar solvent (e.g., hexane or heptane) as the slurry solvent.

• Sample Loading: Dissolve the crude product in a minimal amount of a relatively non-polar solvent (like DCM or toluene). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the eluent by adding a more polar solvent, such as ethyl acetate. A typical gradient might be from 0% to 20% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify which fractions contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Q10: How can I prevent or minimize the formation of impurities during the synthesis itself?

Preventing impurity formation is always more efficient than removing them. Consider these process optimization strategies:

• High-Purity Reagents: Start with the highest purity starting materials and solvents available to avoid introducing impurities from the outset.

• Control Reaction Temperature: The E2 elimination side reaction is often favored at higher temperatures. Running the reaction at the lowest feasible temperature can improve the ratio of substitution to elimination.[2]

• Choice of Base and Solvent: A milder base like potassium carbonate (K₂CO₃) is often less likely to promote elimination than a very strong base like sodium hydride (NaH).[3] The choice of a polar aprotic solvent like DMF or acetonitrile is standard for promoting the Sₙ2 reaction.[3]

• Inert Atmosphere: While not strictly necessary for this reaction, running the synthesis under an inert atmosphere (e.g., nitrogen or argon) can prevent potential oxidative side reactions, especially if the reaction is run at elevated temperatures for extended periods.

• Monitor Reaction Progress: Use TLC or HPLC to monitor the reaction. Stop the reaction once the limiting reagent has been consumed to prevent the formation of degradation products from over-exposure to the reaction conditions.

References

• Technical Support Center: Analytical Methods for Detecting Impurities in 4,4'-Methylenedibenzonitrile. Benchchem.
• Williamson Ether Synthesis. J&K Scientific LLC.
• Williamson Ether Synthesis reaction. BYJU'S.
• Product of Williamson Synthesis. Chemistry Stack Exchange.
• Williamson Ether Synthesis | SN2 Ether Formation + Traps. Master Organic Chemistry.
• Application Notes and Protocols: The Role of Phenoxybenzonitriles in Agrochemical Synthesis. Benchchem.

• Williamson ether synthesis. Wikipedia. Available from: [Link]

• Preparation of benzonitrile. PrepChem.com. Available from: [Link]

• 2-tert-Butoxycarbonyloxyimino-2-phenylacetonitrile. Organic Syntheses. Available from: [Link]

• Purification of Benzonitrile. LookChem. Available from: [Link]

• BENZONITRILE. Ataman Kimya. Available from: [Link]

• Method for preparing benzonitrile compound. Google Patents.

• Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions. Zeitschrift für Naturforschung B. Available from: [Link]

• Hydrolysis of Nitriles. Organic Synthesis. Available from: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research. Available from: [Link]

• Benzonitrile derivative, process for its preparation and its application. Google Patents.

• Common Analytical Techniques Used for Residual Impurity Analysis. BioPharm International. Available from: [Link]

• Analytical Methods for Benzidine. Agency for Toxic Substances and Disease Registry. Available from: [Link]

• Hydrolysis of benzonitrile by dilute HCl yields. Vaia. Available from: [Link]

• 2-Phenylacetonitrile as a Versatile Starting Material for Agrochemicals. Benchchem.

• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma. Available from: [Link]

• Hydrolysis of Benzonitrile to Benzoic Acid. Scribd. Available from: [Link]

• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. Royal Society of Chemistry. Available from: [Link]

• Benzonitrile Impurities and Related Compound. Veeprho. Available from: [Link]

• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances. Available from: [Link]

• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. Semantic Scholar. Available from: [Link]

• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Publishing. Available from: [Link]

• Plausible mechanism for synthesis of benzonitrile from benzaldehyde and... ResearchGate. Available from: [Link]

• ICH guideline Q3C (R8) on impurities: guideline for residual solvents. European Medicines Agency. Available from: [Link]

• Impurities in Pharmaceutical Substances. International Journal of Pharmaceutical Research and Applications. Available from: [Link]

• The presence of organic impurities into active pharmaceutical ingredients. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Benzonitrile-impurities. Pharmaffiliates. Available from: [Link]

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 4. orgosolver.com [orgosolver.com]
• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. byjus.com [byjus.com]
• 9. znaturforsch.com [znaturforsch.com]
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• 18. CN104892456A - Method for preparing benzonitrile compound - Google Patents [patents.google.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(1-phenylethoxy)benzonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve HPLC peak tailing issues encountered during the analysis of 2-(1-phenylethoxy)benzonitrile. As a neutral, polar molecule, the causes of its peak asymmetry can differ from those of more commonly discussed acidic or basic compounds. This resource provides a structured, in-depth approach to troubleshooting, grounded in chromatographic principles.

Analyte Profile: 2-(1-phenylethoxy)benzonitrile

Understanding the analyte is the first step in effective troubleshooting. The structure of 2-(1-phenylethoxy)benzonitrile, featuring a benzonitrile core and a phenylethoxy substituent, dictates its chromatographic behavior.

Property	Assessment	Chromatographic Implication
Chemical Nature	Neutral, Polar Aromatic Compound	The nitrile group is extremely weakly basic (pKa of conjugate acid ≈ -10.0) and will be uncharged at typical HPLC pH ranges.[1] The ether linkage is also neutral.
Primary Retention	Hydrophobic Interaction	Retention is primarily governed by the interaction of the phenyl rings and alkyl chain with the C18 stationary phase in reverse-phase HPLC.
Secondary Interactions	Hydrogen Bonding Potential	The ether oxygen and nitrile nitrogen can act as hydrogen bond acceptors, leading to potential secondary interactions with active sites on the stationary phase, such as residual silanol groups.[2][3]

Frequently Asked Questions (FAQs): Diagnosing and Resolving Peak Tailing

This section is structured to guide you from the most common and easily resolved issues to more complex method development challenges.

Q1: My peak for 2-(1-phenylethoxy)benzonitrile is tailing. What is the most likely cause?

A1: The primary cause of peak tailing is often the presence of more than one retention mechanism for the analyte.[3] For a neutral compound like 2-(1-phenylethoxy)benzonitrile on a silica-based column, the most probable cause is secondary polar interactions between the analyte and residual silanol groups (Si-OH) on the stationary phase surface.[2][4] These acidic silanols can form hydrogen bonds with the ether oxygen or nitrile nitrogen of your molecule, causing a portion of the analyte molecules to lag behind the main peak, resulting in a tail.[2]

Other significant causes include:

• Extra-column Volume: Dead volume in tubing, fittings, or the detector flow cell.

• Column Health: Contamination or degradation of the column.

• Methodological Issues: Such as column overload or a mismatch between the sample solvent and the mobile phase.

Q2: How can I quickly determine if the tailing is a chemical or a physical problem?

A2: A simple diagnostic test can help differentiate between chemical (e.g., silanol interactions) and physical (e.g., extra-column volume) issues. Inject a neutral, non-polar compound with good peak shape, such as toluene or naphthalene.

• If the neutral compound's peak also tails: The problem is likely physical. This points to issues like dead volume in your system (e.g., improper fittings, excessive tubing length) or a void at the head of your column.

• If the neutral compound's peak is symmetrical, but 2-(1-phenylethoxy)benzonitrile still tails: The issue is chemical in nature, strongly suggesting secondary interactions with the stationary phase.

Q3: My diagnostic test points to a chemical interaction with the column. How do I fix this?

A3: To mitigate secondary silanol interactions for a neutral analyte, you have several powerful options that involve modifying the mobile phase or changing the column.

1. Mobile Phase Modification:

• Operate at a Lower pH: By lowering the mobile phase pH (e.g., to pH 2.5-3.5), you can ensure the residual silanol groups are fully protonated (Si-OH).[3] This neutral state minimizes their ability to act as hydrogen bond acceptors, thus reducing the secondary interactions causing the tailing.

• Add a Competing Agent (Silanol Blocker): A small concentration of a competing amine, like triethylamine (TEA), can be added to the mobile phase (e.g., 0.05% - 0.1%). TEA is a small, basic molecule that preferentially interacts with the active silanol sites, effectively "masking" them from your analyte.

2. Change the Stationary Phase:

• Use a High-Purity, End-Capped Column: Modern columns are manufactured with high-purity silica, which has fewer metal contaminants that can increase silanol acidity.[2] They are also "end-capped," a process that chemically derivatizes most of the residual silanols to make them much less polar and accessible.[3] If you are using an older column, switching to a modern, fully end-capped C18 or C8 column can dramatically improve peak shape.

• Consider a Polar-Embedded or Polar-Endcapped Column: These columns have a polar functional group (e.g., amide, carbamate) incorporated near the base of the alkyl chain. This polar group helps to shield the analyte from the underlying silica surface and can improve the peak shape of polar compounds.

Q4: What if the problem is physical? What are the steps to find and eliminate extra-column volume?

A4: Extra-column volume causes all peaks in a chromatogram to broaden and tail. The effect is often more pronounced for early-eluting peaks.

Troubleshooting Steps:

• Check All Fittings: Ensure that all tubing connections, especially between the injector, column, and detector, are properly seated. Use the correct ferrules for the tubing and port. A small gap at a connection point is a common source of dead volume.

• Minimize Tubing Length and Diameter: Use the shortest possible length of tubing with the narrowest internal diameter (e.g., 0.005 inches) that is practical for your system pressure.

• Inspect the Column Inlet: A void or channel can form at the top of the column bed over time due to high pressure or pH stress. Reversing the column and flushing with a strong solvent can sometimes help, but replacement is often the best solution.

Q5: Could my sample preparation be causing the peak tailing?

A5: Yes, absolutely. Two common sample-related issues are mass overload and solvent mismatch.

• Mass Overload: Injecting too high a concentration of your analyte can saturate the stationary phase, leading to a distorted peak shape that can appear as tailing or fronting.

  • Test: Dilute your sample 10-fold and 100-fold and re-inject. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.

• Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger (less polar in reverse-phase) than your mobile phase, it can cause peak distortion. The sample doesn't properly "focus" on the column head.

  • Solution: Ideally, dissolve your sample in the initial mobile phase. If this is not possible due to solubility constraints, use the weakest solvent that will fully dissolve your compound.

Systematic Troubleshooting Workflow

This workflow provides a logical path to identify and solve the root cause of peak tailing for 2-(1-phenylethoxy)benzonitrile.

Caption: A step-by-step workflow for troubleshooting HPLC peak tailing.

Experimental Protocols

Protocol 1: Mobile Phase pH Modification

This protocol is designed to reduce secondary interactions with silanol groups.

• Prepare Mobile Phase A: High-purity water.

• Prepare Mobile Phase B: HPLC-grade Acetonitrile or Methanol.

• Prepare Acidic Modifier Stock: Prepare a 1% v/v solution of trifluoroacetic acid (TFA) or formic acid in high-purity water.

• Formulate Aqueous Component: To 990 mL of Mobile Phase A (water), add 10 mL of the 1% acidic modifier stock to achieve a final concentration of 0.1%. This will typically result in a pH between 2.5 and 3.0.

• Mobile Phase Preparation: Mix the formulated aqueous component with Mobile Phase B (organic solvent) in the desired proportions for your analysis (e.g., 50:50 v/v).

• System Equilibration: Equilibrate your HPLC system and column with the new mobile phase for at least 15-20 column volumes, or until a stable baseline is achieved, before injecting your sample.

Protocol 2: Column Cleaning and Regeneration

If you suspect column contamination is contributing to peak tailing, this flushing sequence can help. Note: Always check your specific column's documentation for recommended solvents and pressure limits.

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Flush with Mobile Phase (No Buffer): Flush the column with your current mobile phase composition, but without any buffer salts, for 10-15 column volumes.

• Flush with 100% Acetonitrile: Flush with 100% Acetonitrile for 20 column volumes to remove strongly retained non-polar compounds.

• Flush with 100% Isopropanol: Flush with 100% Isopropanol for 20 column volumes. Isopropanol is a strong solvent effective at removing a wide range of contaminants.

• Return to Initial Conditions: Gradually re-introduce your analysis mobile phase. Start with a flush of 100% Acetonitrile, then move to your buffered mobile phase composition.

• Equilibrate and Test: Reconnect the detector and equilibrate the column thoroughly before injecting a standard to assess peak shape.

References

• Acidity-basicity of nitriles. (2017, July 15). Retrieved from [Link]

• FooDB. (2011, September 26). Showing Compound benzonitrile (FDB029710). Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC? Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

Sources

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• 4. chromtech.com [chromtech.com]

preventing degradation of 2-(1-phenylethoxy)benzonitrile during synthesis

Welcome to the technical support center for the synthesis of 2-(1-phenylethoxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot potential degradation issues during the synthesis of this important molecule. The information is structured in a question-and-answer format to provide direct and actionable solutions to specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(1-phenylethoxy)benzonitrile and what are the key steps?

The most prevalent and practical method for synthesizing 2-(1-phenylethoxy)benzonitrile is through a Williamson ether synthesis . This reaction involves the nucleophilic substitution of a halide by an alkoxide.[1][2]

The key steps are:

• Deprotonation: A suitable base is used to deprotonate 1-phenylethanol, forming the corresponding alkoxide (1-phenylethoxide).

• Nucleophilic Attack: The newly formed 1-phenylethoxide acts as a nucleophile and attacks the electrophilic carbon of 2-chlorobenzonitrile or another suitable 2-halobenzonitrile.

• Displacement: The halide is displaced as a leaving group, resulting in the formation of the desired ether, 2-(1-phenylethoxy)benzonitrile.

Q2: I am observing a low yield of my desired product. What are the likely causes?

Low yields in the synthesis of 2-(1-phenylethoxy)benzonitrile via the Williamson ether synthesis are often attributed to competing side reactions.[1][3] The primary culprit is typically an E2 elimination reaction .[3][4]

Here's a breakdown of the potential issues:

• Competing E2 Elimination: The alkylating agent, 1-chloro-1-phenylethane (or the corresponding bromide or iodide), is a secondary halide. The alkoxide of 2-cyanophenol is not only a nucleophile but also a base.[3] This basicity can lead to the abstraction of a proton from the carbon adjacent to the halogen-bearing carbon, resulting in the formation of styrene as a major byproduct.[3][5]

• Steric Hindrance: The secondary nature of the 1-phenylethyl halide increases steric hindrance around the reaction center, which can slow down the desired SN2 reaction and give the E2 elimination pathway a competitive advantage.[5][6]

• Incomplete Deprotonation: If the deprotonation of 1-phenylethanol is incomplete, the unreacted alcohol can interfere with the reaction, and the concentration of the nucleophilic alkoxide will be lower than expected.

Q3: I have identified styrene as a major byproduct in my reaction mixture. How can I minimize its formation?

The formation of styrene is a clear indicator that the E2 elimination pathway is dominating.[3] To favor the desired SN2 reaction and minimize styrene formation, consider the following strategies:

Strategy	Rationale
Lower Reaction Temperature	Elimination reactions generally have a higher activation energy than substitution reactions. Lowering the temperature will disproportionately slow down the E2 pathway, favoring ether formation.[3]
Choice of Base	Use a strong, non-nucleophilic base for the deprotonation step, such as sodium hydride (NaH). This ensures complete and rapid formation of the alkoxide before the addition of the alkyl halide.
Solvent Selection	Employ a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile. These solvents can enhance the nucleophilicity of the alkoxide.[2][6]
Alternative Synthetic Route	Consider reversing the roles of the nucleophile and electrophile. That is, use 2-cyanophenol and a 1-phenylethyl halide. Deprotonate the 2-cyanophenol to form the phenoxide, which is a less hindered nucleophile. This approach generally favors the SN2 pathway.

Q4: My final product is a discolored oil, even after purification. What could be the cause and how can I fix it?

Discoloration in the final product often points to the presence of impurities that may have formed through degradation or side reactions.

• Potential Cause: Oxidation: Aldehydes or ketones can form via oxidation of the starting alcohol or the product, and these can sometimes lead to colored impurities.[7]

• Troubleshooting:

  • Activated Carbon Treatment: Before the final purification step (e.g., distillation), dissolve the crude product in a suitable organic solvent and treat it with activated carbon.[8] The activated carbon will adsorb many colored impurities.

  • Washing: A wash with a sodium bisulfite solution can help remove aldehyde and ketone impurities.[7][8]

  • Vacuum Distillation: Purifying the final product by vacuum distillation is highly recommended. This lowers the boiling point and minimizes the risk of thermal degradation that can occur at higher temperatures.[8]

Q5: I am concerned about the stability of the nitrile group under the reaction conditions. Can it degrade?

Yes, the nitrile group can be susceptible to hydrolysis, especially under basic or acidic conditions, to form a carboxylic acid (benzoic acid in this case) and ammonia.[9][10]

• Basic Hydrolysis: In the presence of a strong base (like the alkoxide or hydroxide ions) and water, the nitrile group can be hydrolyzed to a carboxylate.[9][11] This is a two-step process, often proceeding through a benzamide intermediate.[9][12]

• Prevention:

  • Anhydrous Conditions: It is crucial to maintain strictly anhydrous (dry) conditions throughout the reaction to prevent hydrolysis of the nitrile group. Ensure all glassware is thoroughly dried and use anhydrous solvents.

  • Control of Basicity: While a base is necessary for deprotonation, using a stoichiometric amount and avoiding excess can help minimize unwanted side reactions.

Troubleshooting Guide

This section provides a more detailed breakdown of potential issues and their solutions.

Symptom	Potential Cause	Recommended Action(s)
Low or No Product Formation	Incomplete deprotonation of the alcohol.	Use a stronger base (e.g., NaH). Ensure anhydrous conditions.
Poor quality of reagents (e.g., wet solvent, old alkyl halide).	Use freshly distilled solvents and check the purity of the alkyl halide.
Reaction temperature is too low.	While lower temperatures favor SN2, the reaction may be too slow. Gradually increase the temperature and monitor the reaction progress by TLC or GC.
Significant Alkene (Styrene) Byproduct	E2 elimination is favored.	Lower the reaction temperature.[3] Use a less sterically hindered nucleophile if possible (i.e., use 2-cyanophenoxide and 1-phenylethyl halide).[5]
Multiple Unidentified Spots on TLC	Side reactions or degradation.	Analyze the reaction mixture by GC-MS to identify byproducts. This will help pinpoint the specific side reactions occurring.[13]
Impure starting materials.	Purify all starting materials before use. Benzonitrile can be purified by distillation.[14][15]
Product is Difficult to Purify	Co-eluting impurities.	If using column chromatography, try a different solvent system or a different stationary phase.[16]
Thermal degradation during distillation.	Use vacuum distillation to lower the boiling point.[8]
Formation of Benzoic Acid or Benzamide	Hydrolysis of the nitrile group.	Ensure strictly anhydrous conditions. Use dry solvents and reagents.[12]

Experimental Protocols

Protocol 1: Synthesis of 2-(1-phenylethoxy)benzonitrile via Williamson Ether Synthesis

Objective: To synthesize 2-(1-phenylethoxy)benzonitrile from 2-cyanophenol and (1-bromoethyl)benzene.

Materials:

• 2-Cyanophenol

• (1-Bromoethyl)benzene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Under an inert atmosphere (nitrogen or argon), add anhydrous DMF to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Carefully add sodium hydride (60% dispersion in mineral oil) to the DMF.

• Slowly add a solution of 2-cyanophenol in anhydrous DMF to the sodium hydride suspension at 0 °C.

• Allow the reaction mixture to stir at room temperature for 30 minutes or until hydrogen gas evolution ceases.

• Cool the mixture back to 0 °C and add (1-bromoethyl)benzene dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield.

Reaction Scheme: Williamson Ether Synthesis

Caption: Williamson Ether Synthesis reaction scheme.

References

• Pearson. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for the Hydrolysis of Nitriles to Carboxylic Acids in Synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
• BenchChem. (2025). Troubleshooting guide for Williamson ether synthesis with secondary iodides.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• Filo. (2025, September 3).
• Chegg.com. (2021, April 20). Solved 72 BASIC HYDROLYSIS OF BENZONITRILE o CN NH ОН 1. aq.
• Allen.In. (n.d.). Hydrolysis of benzonitrile gives.
• Pearson. (n.d.). Show how you would accomplish the following syntheses. (b) benzonitrile → propiophenone.
• EBSCO. (n.d.). Nitriles | Chemistry | Research Starters.
• RSC Publishing. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions.
• BenchChem. (n.d.).
• BenchChem. (2025). Application Notes and Protocols: The Role of Phenoxybenzonitriles in Agrochemical Synthesis.
• Organic Syntheses Procedure. (n.d.). 3.
• BenchChem. (2025, December).
• EAWAG BBD/PPS. (1998, April 8).
• Google Patents. (2014, May 15). CN104892456A - Method for preparing benzonitrile compound.
• Chemistry Steps. (n.d.). Williamson Ether Synthesis.
• Organic Chemistry Portal. (n.d.).
• LookChem. (n.d.).
• BenchChem. (2025).
• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. (2019, June 5).
• IntechOpen. (n.d.).
• BioPharm International. (2020, November 12). Analytical Strategies for Monitoring Residual Impurities.
• ResearchGate. (2017, July 23). How can I purify impure benzonitrile?.
• Chemistry LibreTexts. (2025, January 19). 11.11 Chemistry of Nitriles.
• ResearchGate. (2025, August 6). Preparation and reactivity of some stable nitrile oxides and nitrones.
• ResearchGate. (n.d.). Scheme 5.
• ResearchGate. (n.d.). Proposed photocatalytic cleavage and oxidation pathways of... | Download Scientific Diagram.
• ResearchGate. (2015, August 26). What are the analytical methods for determining unknown trace impurities in organic solvent?.
• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles.
• Frontiers. (2018, February 1). Kinetics and Novel Degradation Pathway of Permethrin in Acinetobacter baumannii ZH-14.
• IntechOpen. (n.d.).

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Propose a mechanism for the basic hydrolysis of benzonitrile to t... | Study Prep in Pearson+ [pearson.com]
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• 11. chegg.com [chegg.com]
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• 14. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 15. researchgate.net [researchgate.net]
• 16. env.go.jp [env.go.jp]

catalyst poisoning in 2-(1-phenylethoxy)benzonitrile reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic guide specifically for researchers handling 2-(1-phenylethoxy)benzonitrile and its derivatives.

This substrate presents a notorious "dual-threat" in transition-metal catalysis: a highly reducible/cleavable benzylic ether linkage paired with a strongly coordinating benzonitrile moiety. The following documentation provides mechanistic causality, troubleshooting FAQs, and self-validating protocols to overcome catalyst poisoning in these complex systems.

Part 1: Mechanistic Causality of Catalyst Deactivation

Before troubleshooting, it is critical to understand why 2-(1-phenylethoxy)benzonitrile poisons transition metal catalysts (particularly Palladium, Platinum, and Ruthenium). Deactivation occurs via three distinct pathways:

• Reversible Nitrile Coordination (σ-donation/π-backbonding): The nitrogen lone pair of the benzonitrile group strongly coordinates to electrophilic metal centers. This displaces labile ligands (like standard phosphines) and occupies the open coordination sites required for oxidative addition, effectively stalling the catalytic cycle.

• Irreversible C–CN Bond Activation: Under basic conditions or in the presence of trace moisture, Pd(0) can insert into the Ar–CN bond. This releases free cyanide (CN⁻), which is a lethal catalyst poison. Free cyanide rapidly coordinates to palladium to form highly stable, catalytically dead complexes such as [(CN)₄Pd]²⁻ or [(CN)₃PdH]²⁻ .

• Intermediate Adsorption (During Hydrogenation): If you are reducing the nitrile to an amine, the reaction proceeds via an intermediate imine or hydroxyamine. These intermediates are highly basic and strongly adsorb onto the metal surface, causing cumulative active-site obstruction .

Fig 1: Mechanistic pathway of Pd catalyst deactivation via nitrile coordination and C-CN cleavage.

Part 2: Troubleshooting & FAQs

Q1: My palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig) stalls at 15-20% conversion when using this substrate. Adding more catalyst doesn't help. What is happening? A: You are experiencing ligand displacement. The benzonitrile moiety is outcompeting your phosphine ligand for the Pd center. Furthermore, if you are using strong bases (like NaOtBu) at elevated temperatures, you are likely inducing C–CN bond cleavage, releasing free CN⁻ and irreversibly poisoning the bulk catalyst . Solution: Switch to a highly sterically demanding biaryl monophosphine ligand (e.g., GPhos or tBuBrettPhos). The extreme steric bulk of these ligands physically shields the palladium center from heteroarene/nitrile coordination, preventing the formation of the dormant Pd-nitrile complex.

Q2: During the catalytic hydrogenation of the nitrile group, the reaction stops prematurely, and I observe secondary amine byproducts. How do I prevent this? A: In catalytic hydrogenation over Pd/C, the intermediate hydroxyamine or imine strongly binds to the neutral Pd surface, acting as a severe poison. Additionally, the primary amine product can attack the intermediate imine, forming secondary amines. Solution: Introduce an acidic modifier (e.g., 1.0–1.5 equivalents of acetic acid or HCl). The acid protonates the intermediate imine/amine, eliminating its ability to coordinate to the metal surface via its lone pair. This forces the intermediate to desorb, freeing the active site and completely suppressing secondary amine formation .

Q3: How can I prevent the cleavage of the 1-phenylethoxy ether linkage during nitrile reduction? A: Benzylic ethers are highly susceptible to hydrogenolysis (C–O cleavage) over heterogeneous Pd catalysts. To achieve chemoselective nitrile reduction while leaving the ether intact, you must abandon standard Pd/C. Solution: Utilize a poisoned heterogeneous catalyst such as Pd/C(en) (ethylenediamine complexed Pd/C) which deactivates the high-energy sites responsible for hydrogenolysis . Alternatively, use a homogeneous Ruthenium catalyst (e.g., RuHCl{ethP2(NH)2}). The Ru system operates via an outer-sphere mechanism that is highly selective for polar multiple bonds (C≡N) over C–O σ-bonds .

Part 3: Quantitative Catalyst Selection Matrix

Use the following data-driven matrix to select the appropriate catalytic system based on your desired transformation.

Catalyst System	Reaction Type	Poisoning Susceptibility	Primary Deactivation Mechanism	Mitigation Strategy	Expected Selectivity
Standard Pd/C	Hydrogenation	High	Imine/amine active site adsorption	Add 1.5 eq. acidic modifier (AcOH)	Low (Ether cleaves)
Pd/C(en)	Chemoselective Hydrogenation	Low	High-energy sites pre-poisoned	Use THF solvent; strict temp control (25°C)	>95% (Ether intact)
Pd(OAc)₂ / XPhos	Cross-Coupling	Moderate	Nitrile coordination / Ligand displacement	Switch to bulky ligands (GPhos)	Variable
RuHCl(tetradentate)	Homogeneous Reduction	Low	Product inhibition (amine binding)	Use outer-sphere mechanism; strictly anhydrous	>98% (Ether intact)

Part 4: Standard Operating Procedures (SOP)

SOP: Chemoselective Cross-Coupling of 2-(1-phenylethoxy)benzonitrile Derivatives

This protocol utilizes a self-validating visual feedback loop to ensure the catalyst remains active and avoids cyanide-induced precipitation.

Reagents: Pd₂(dba)₃ (2 mol%), GPhos ligand (4.5 mol%), Substrate (1.0 mmol), Amine/Boronic Acid (1.2 mmol), NaOTMS (1.5 mmol), anhydrous Toluene (5 mL).

Step-by-Step Methodology:

• Catalyst Pre-activation (Validation Step 1): In a nitrogen-filled glovebox, combine Pd₂(dba)₃ and GPhos in 2 mL of anhydrous toluene. Stir at room temperature for 15 minutes.

  • Self-Validation: The solution must transition from deep purple/red to a pale, clear yellow. This indicates successful ligand exchange and the formation of the active L-Pd(0) species. If the solution remains dark, your ligand is oxidized; discard and restart.

• Substrate Addition: Dissolve 2-(1-phenylethoxy)benzonitrile and the coupling partner in 3 mL of toluene. Add this to the active catalyst solution.

• Base Addition (Validation Step 2): Add the mild base NaOTMS. (Avoid strong bases like NaOtBu, which promote C–CN cleavage).

  • Self-Validation: Monitor the reaction visually for the first 30 minutes. If the solution rapidly turns opaque black with a fine precipitate, "Pd-black" has crashed out due to irreversible cyanide poisoning. If it remains a homogeneous yellow/orange, the bulky GPhos has successfully shielded the metal.

• Reaction Execution: Heat to 65°C for 12 hours under vigorous stirring.

• Quench and Analysis: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), and analyze via GC-MS. Look specifically for trace amounts of 1-phenylethoxybenzene—its presence indicates that C–CN bond cleavage (poisoning pathway) occurred.

Fig 2: Decision matrix and workflow for mitigating catalyst poisoning in bifunctional substrates.

References

• Grushin, V. V., & Marshall, W. J. (2008). "Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System." Journal of the American Chemical Society.[Link]

• Mitchell, S. (2015). "The palladium catalysed hydrogenation of multi-functional aromatic nitriles." University of Glasgow Theses.[Link]

• Sajiki, H., et al. (2007). "Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles." PubMed / Chemical & Pharmaceutical Bulletin.[Link]

• Aburto, J. A., et al. (2007). "Hydrogenation of Benzonitrile to Benzylamine Catalyzed by Ruthenium Hydride Complexes... Evidence for a Hydridic−Protonic Outer Sphere Mechanism." Organometallics.[Link]

Technical Support Center: Optimization of Work-up Procedures for 2-(1-phenylethoxy)benzonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(1-phenylethoxy)benzonitrile. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to address specific issues that may be encountered during the experimental work-up and purification of this compound. The guidance herein is grounded in established chemical principles and aims to provide a robust framework for optimizing experimental outcomes.

Introduction to the Synthesis and Potential Challenges

The synthesis of 2-(1-phenylethoxy)benzonitrile is most commonly achieved via a Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific case, the sodium salt of 2-cyanophenol (the nucleophile) reacts with (1-bromoethyl)benzene (the electrophile) to form the desired ether product.

While the Williamson ether synthesis is a well-established and versatile method, the specific combination of reactants for 2-(1-phenylethoxy)benzonitrile presents a key challenge. The electrophile, (1-bromoethyl)benzene, is a secondary halide. This structural feature introduces the possibility of a competing E2 elimination reaction, which is a significant side reaction that can reduce the yield of the desired ether and complicate the purification process.[1][2][3][4]

This guide will address the common issues arising from this competing reaction and other potential pitfalls during the work-up procedure, providing systematic approaches to their resolution.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is low, and I've identified styrene and 2-cyanophenol as major components in my crude product. What is the likely cause?

A1: The presence of significant amounts of styrene and unreacted 2-cyanophenol strongly suggests that the E2 elimination side reaction is predominating over the desired SN2 substitution.[1][4] The basic conditions required to deprotonate the 2-cyanophenol can also promote the elimination of HBr from (1-bromoethyl)benzene to form styrene. To favor the desired ether formation, consider the following optimizations:

• Reaction Temperature: Lowering the reaction temperature can favor the SN2 pathway, as elimination reactions often have a higher activation energy.

• Base Selection: Using a milder base or ensuring the slow addition of the base can help to control the concentration of the highly basic phenoxide, potentially reducing the rate of elimination.

• Phase-Transfer Catalysis: Employing a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide can facilitate the transfer of the phenoxide from the aqueous or solid phase to the organic phase, allowing the reaction to proceed under milder conditions and potentially improving the SN2/E2 ratio.[5][6][7]

Q2: I'm having difficulty removing unreacted 2-cyanophenol from my product during aqueous work-up. What is the best approach?

A2: 2-Cyanophenol is acidic and can be effectively removed by extraction with a basic aqueous solution. A 5-10% solution of sodium hydroxide or potassium carbonate is typically effective.[8][9] The phenoxide salt formed is highly water-soluble and will be extracted into the aqueous layer. It is recommended to perform multiple extractions with the basic solution to ensure complete removal. Following the base wash, a water wash will help to remove any residual base from the organic layer.

Q3: My final product is an oil, but I suspect it is still impure. What are the likely contaminants and how can I purify it further?

A3: Even after a standard aqueous work-up, several impurities may remain. These can include:

• Styrene and its polymers: If elimination occurred, residual styrene may be present. Polystyrene can also form, appearing as a waxy solid.

• Unreacted (1-bromoethyl)benzene: If the reaction did not go to completion, this starting material may still be present.

• Dialkylated byproducts: While less common, it is possible for the product to react further under the reaction conditions.

For oily products, column chromatography is the most effective method for purification.[8] A silica gel column with a non-polar eluent system, such as a gradient of ethyl acetate in hexanes, should effectively separate the less polar impurities (styrene, (1-bromoethyl)benzene) from the more polar product. Thin-layer chromatography (TLC) should be used to determine the optimal eluent system before performing the column chromatography.

Q4: Can I use a different leaving group on the electrophile besides bromide?

A4: Yes, other good leaving groups can be used. For example, (1-chloroethyl)benzene could be used, although the reaction may be slower. Sulfonate esters, such as tosylates or mesylates, are also excellent leaving groups for SN2 reactions and can be prepared from the corresponding alcohol.[3][10] The choice of leaving group can sometimes influence the SN2/E2 ratio.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the work-up of 2-(1-phenylethoxy)benzonitrile.

Issue 1: Emulsion Formation During Extraction

Symptom	Possible Cause	Solution
A stable emulsion forms at the interface of the organic and aqueous layers during the work-up, making separation difficult.	High concentration of phenoxide or other charged species.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel. The increased ionic strength of the aqueous layer will help to break the emulsion.

Issue 2: Low Purity After Aqueous Work-up

Symptom	Possible Cause	Solution
TLC or NMR analysis of the crude product after extraction and drying shows significant impurities.	Incomplete removal of starting materials or byproducts.	1. Unreacted 2-cyanophenol: Ensure thorough extraction with a basic solution (e.g., 1M NaOH). Check the pH of the final aqueous wash to ensure it is neutral. 2. Elimination byproducts (styrene): Consider a distillation if the boiling point difference allows, or proceed to column chromatography for more effective separation.

Issue 3: Product Hydrolysis

Symptom	Possible Cause	Solution
Presence of 2-cyanophenol and 1-phenylethanol in the final product, suggesting cleavage of the ether linkage.	Harsh acidic or basic conditions during work-up, especially at elevated temperatures.	Perform all aqueous washes at room temperature. Use dilute acid and base solutions for washing and neutralize the organic layer promptly with a water wash. The nitrile group can also be susceptible to hydrolysis under strong acidic or basic conditions, potentially leading to the corresponding amide or carboxylic acid.[11][12][13][14][15]

Optimized Work-up and Purification Protocol

This protocol is designed to minimize side reactions and facilitate the isolation of pure 2-(1-phenylethoxy)benzonitrile.

1. Quenching the Reaction:

• Cool the reaction mixture to room temperature.

• Slowly add deionized water to quench the reaction and dissolve any inorganic salts.

2. Extraction:

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) (3x).

• Combine the organic layers.

3. Washing:

• Wash the combined organic layers with 1M NaOH (2x) to remove unreacted 2-cyanophenol.

• Wash with deionized water (2x) to remove any residual base.

• Wash with brine (1x) to aid in drying.

4. Drying and Concentration:

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent.

• Concentrate the organic solvent under reduced pressure using a rotary evaporator.

5. Purification:

• Analyze the crude product by TLC to determine the appropriate solvent system for column chromatography (e.g., a mixture of hexanes and ethyl acetate).

• Perform silica gel column chromatography to isolate the pure 2-(1-phenylethoxy)benzonitrile.

• Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Workflow

Optimized Work-up Workflow

Caption: Optimized work-up and purification workflow.

Troubleshooting Decision Tree

Caption: Troubleshooting decision tree for synthesis.

Safety Precautions

• 2-Cyanophenol: Toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.[3]

• (1-Bromoethyl)benzene: Lachrymator and irritant. Handle with care in a fume hood and wear appropriate PPE.

• Sodium Hydroxide/Potassium Carbonate: Corrosive. Avoid contact with skin and eyes.

• Organic Solvents: Flammable. Keep away from ignition sources.

Always consult the Safety Data Sheet (SDS) for all reagents before starting any experimental work.

References

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• DeepDyve. (1995, September 1). Hydrolysis of para ‐substituted benzonitriles in water, Environmental Toxicology and Chemistry. [Link]

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• Royal Society of Chemistry. (2019, June 5). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

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• Google Patents. (n.d.).

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Phenoxybenzonitrile Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for the synthesis of phenoxybenzonitriles. These compounds, characterized by a diaryl ether linkage and a nitrile group, are critical structural motifs and versatile intermediates in the development of modern agrochemicals (e.g., Tolfenpyrad) and pharmaceuticals[1].

This guide addresses the most common pitfalls encountered during the two primary synthetic routes: Nucleophilic Aromatic Substitution ( SN​Ar ) and Transition-Metal Catalyzed (Ullmann-type) Coupling .

Diagnostic Workflow: Choosing the Right Synthetic Pathway

Before troubleshooting a failed reaction, ensure you have selected the correct synthetic strategy based on the electronic properties of your substrates. Attempting an SN​Ar reaction on an improperly substituted ring is the most common cause of complete reaction failure.

Caption: Logical decision matrix for selecting between SNAr and metal-catalyzed etherification.

Nucleophilic Aromatic Substitution ( SN​Ar ) FAQs

The SN​Ar reaction is the most direct method for synthesizing 2-phenoxy and 4-phenoxybenzonitriles, where a phenoxide displaces a halogen on an electron-deficient benzonitrile ring[1].

Q1: My reaction yields a highly polar byproduct instead of the diaryl ether. What is happening?

Causality: You are likely observing the hydrolysis of the nitrile group to a benzamide or benzoic acid. Nitrile groups are highly electrophilic. If your reaction utilizes a strong aqueous base (like KOH or NaOH) at high temperatures, hydroxide ions will competitively attack the nitrile carbon instead of the phenoxide attacking the halogen-bearing carbon. Solution: Transition to strictly anhydrous conditions. Use a weaker, non-nucleophilic base such as anhydrous potassium carbonate ( K2​CO3​ ) or cesium carbonate ( Cs2​CO3​ ) in a polar aprotic solvent (DMF or DMSO). If KOH must be used, employ a Dean-Stark apparatus with toluene to azeotropically remove water before adding the halobenzonitrile[1].

Q2: The reaction with 4-chlorobenzonitrile is completely stalled, but literature shows it works. Why?

Causality: In SN​Ar reactions, the rate-determining step is typically the nucleophilic attack to form the anionic Meisenheimer complex, not the cleavage of the carbon-halogen bond[2]. Because fluorine is highly electronegative, it inductively stabilizes this transition state far better than chlorine. Therefore, 4-fluorobenzonitrile reacts exponentially faster than 4-chlorobenzonitrile. Solution:

• Substrate Swap: Switch to 4-fluorobenzonitrile if economically feasible.

• Phase-Transfer Catalysis: If you must use the chloro-derivative, add a phase-transfer catalyst like 18-crown-6 (with KF/ Al2​O3​ ) to increase the effective nucleophilicity of the phenoxide[3].

• Solvent Effect: Switch from DMF to DMSO, which provides a lower activation energy barrier for the transition state in SN​Ar reactions[4].

Q3: How do I synthesize 3-phenoxybenzonitrile using SN​Ar ?

Causality: You generally cannot. The cyano group must be ortho or para to the leaving group to stabilize the negative charge of the intermediate Meisenheimer complex via resonance. A meta-cyano group only provides weak inductive stabilization, making classical SN​Ar practically impossible without extreme forcing conditions that degrade the molecule. Solution: You must use transition-metal catalysis (see Section 3)[3].

Transition-Metal Catalyzed Coupling FAQs

For meta-halobenzonitriles or unreactive chloro/bromo-benzonitriles, Ullmann-type (Copper) or Buchwald-Hartwig (Palladium) cross-coupling is required[5].

Q4: I am seeing massive amounts of symmetric phenol homocoupling (diaryl peroxide/biphenyl diol derivatives). How do I stop this?

Causality: The classic Ullmann ether synthesis is plagued by the oxidative homocoupling of phenols[5]. This occurs when Cu(I) is oxidized to Cu(II) by adventitious oxygen in the system. The Cu(II) species acts as a single-electron oxidant, generating phenoxy radicals that rapidly dimerize. Solution:

• Rigorous Degassing: Sparge all solvents with ultra-pure Argon or Nitrogen for at least 30 minutes prior to adding the catalyst.

• Ligand Acceleration: Use a bidentate ligand (e.g., 1,10-phenanthroline, N,N-dimethylglycine, or 2,2,6,6-tetramethylheptane-3,5-dione)[6]. Ligands stabilize the Cu(I) oxidation state, prevent catalyst aggregation, and accelerate the reductive elimination step, outcompeting the homocoupling pathway.

Caption: Troubleshooting workflow for suppressing oxidative homocoupling in Ullmann reactions.

Quantitative Data & Substrate Reactivity

The following table summarizes the expected reactivity profiles and yields based on leaving group and substitution patterns to help benchmark your experimental results.

Substrate (Electrophile)	Nucleophile	Conditions	Expected Yield	Primary Pitfall
4-Fluorobenzonitrile	Phenol	K2​CO3​ , DMF, 100°C	85-95%	Exothermic runaway if not cooled initially.
4-Chlorobenzonitrile	p-Cresol	KOH, Toluene/DMSO, 110°C	70-80%	Nitrile hydrolysis if water is not azeotroped[1].
3-Chlorobenzonitrile	3-Methoxyphenol	KF- Al2​O3​ , 18-crown-6, DMSO	~66%	Stalled reaction without phase transfer catalyst[3].
2-Bromobenzonitrile	Phenol	CuI (10 mol%), Ligand, Cs2​CO3​	80-90%	Catalyst poisoning/homocoupling if O2​ is present.

Standardized, Self-Validating Protocols

Protocol A: Anhydrous SN​Ar Synthesis of 4-Phenoxybenzonitrile

Self-Validation Checkpoint: The use of K2​CO3​ ensures that no water is generated during the deprotonation of the phenol, unlike hydroxide bases, thereby protecting the nitrile group.

Materials:

• 4-Fluorobenzonitrile (1.0 equiv)

• Phenol derivative (1.1 equiv)

• Anhydrous K2​CO3​ (1.5 equiv)

• Anhydrous DMF (0.2 M relative to electrophile)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of argon.

• Reagent Loading: Add the phenol derivative and anhydrous K2​CO3​ to the flask.

• Solvent Addition: Inject anhydrous DMF. Stir the suspension at room temperature for 30 minutes to allow for phenoxide formation. Validation: The solution may slightly change color (often yellow/orange) indicating phenoxide generation.

• Electrophile Addition: Add 4-fluorobenzonitrile portion-wise.

• Heating: Heat the reaction mixture to 90°C. Monitor by TLC (Hexanes:Ethyl Acetate 4:1). Validation: The 4-fluorobenzonitrile spot should disappear within 2-4 hours. A highly UV-active spot (product) will appear at a lower Rf.

• Workup: Cool to room temperature. Pour the mixture into ice water (5x volume of DMF) to precipitate the product and dissolve DMF and salts.

• Isolation: Extract with Ethyl Acetate (3x). Wash the combined organic layers with 1M NaOH (to remove unreacted phenol), followed by a 5% aqueous LiCl solution (to remove residual DMF), and finally brine.

• Purification: Dry over Na2​SO4​ , concentrate under reduced pressure, and recrystallize from ethanol or purify via silica gel chromatography.

Protocol B: Ligand-Assisted Ullmann Etherification

Self-Validation Checkpoint: The reaction mixture should remain a consistent color (usually dark brown/red depending on the ligand). A sudden shift to green/blue indicates Cu(II) formation and oxygen ingress.

Materials:

• Aryl halide (e.g., 3-bromobenzonitrile) (1.0 equiv)

• Phenol (1.2 equiv)

• CuI (0.1 equiv)

• N,N-dimethylglycine (0.2 equiv)[6]

• Cs2​CO3​ (2.0 equiv)

• Anhydrous 1,4-Dioxane or DMF

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a glovebox or using standard Schlenk techniques, charge a sealable reaction tube with CuI, Cs2​CO3​ , and the phenol.

• Degassing: Add the aryl halide and N,N-dimethylglycine. Add the solvent. Seal the tube with a septum and sparge the mixture with Argon for 15 minutes.

• Reaction: Replace the septum with a Teflon screw cap under Argon flow. Heat the sealed tube to 110°C in an oil bath for 16-24 hours.

• Monitoring: Cool to room temperature, take a micro-aliquot, filter through a short pad of Celite, and analyze via GC-MS or LC-MS to confirm conversion.

• Workup: Dilute the mixture with ethyl acetate, filter through Celite to remove copper salts and base. Wash the filtrate with 1M NaOH, water, and brine. Concentrate and purify via column chromatography.

References

• Benchchem. "Application Notes and Protocols: The Role of Phenoxybenzonitriles in Agrochemical Synthesis". Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFk4WKtpjHnQJcNLppmGz0CB3mbBCKK-XoFSNEDJsEqpLpt7I8SNYDiZLDJuf7Mb-jsKR2rdkmsMW4EadKJVNWvsDE1z1jiDx3iD4B0lthddzK3Aeul7LZZEADh-dasVMENASovDAbgzeRhG2b_sJD5_qcj2vAA73PfU146HO4T0kLpNxAg3OI3Ak5ElNxfyXGPpI6QNiV-x5PVyh7LudzM80oOzb5gumOIG1dXXVhCUulxcUJWtuM=]
• "A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles". NIH/PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTfG8VaqpgMQzcPQT7TzeSN-e2EjMzsoEs3O-i2Tl6mOgDF3P6buHHs2k6Q1Igny8E4c8kqHUT3nJb-zxQEr97_Q6wtW2g1Mgn4k1UUvUYLTWGjUfKCbTaBtltbBKbyUFAJMFn-DsS5hTxtSIL]
• "Synthesis of Diaryl Ethers, Diaryl Thioethers, and Diarylamines Mediated by Potassium Fluoride−Alumina and 18-Crown-6: Expansion of Scope and Utility". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqKHERYy164uWXYjlZ7qS7gpfecrNn3zZvt4mY-FX-GoiH5RH_l_YQSpSpgQPN0y6h_0ZF9jNgbCNR_RICOEco_tD1OXWm1Vmr-f5EF71ns3pedzLYQqR-AZxNq63v4WyVNtZzzA==]
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• "The Palladium-Catalyzed Ullmann Cross-Coupling Reaction: A Modern Variant on a Time-Honored Process". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHsYGL5KSE_JUtRRRg1PfQu8ymvTTqBiW70uqtjlQfTbiEwAAQrNKT-CYR0cXGHL7UK8JEoBUnch6kAXHXK46vzUcy59WN51d3E4wZ1fQisgt9kofhFaGpqMreC08JbkNbpcN8G7cWB0orbNT_hYIF]
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Technical Support Center: 2-(1-phenylethoxy)benzonitrile Reaction Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the chemoselectivity and regioselectivity of bifunctional substrates. 2-(1-phenylethoxy)benzonitrile is a classic example of a structurally demanding molecule: it features a sensitive benzylic ether linkage adjacent to an electrophilic ortho-nitrile group.

This guide is designed to provide you with field-proven insights, focusing on the causality behind experimental choices. We will address the two most complex workflows associated with this substrate: Photocatalytic Intramolecular Cyclization and Chemoselective Ether Deprotection .

Section 1: Photocatalytic Intramolecular Cyclization

When subjected to photoredox conditions, the benzylic position of the 1-phenylethoxy group can be activated to form a radical, which can subsequently attack the adjacent nitrile to form complex heterocycles (iminophthalanes).

Q: Why am I seeing excessive ether cleavage (2-cyanophenol formation) instead of my desired cyclized iminophthalane? A: This is a classic kinetic competition between 5-exo-dig cyclization and β-scission. When the benzylic C–H bond is abstracted by a Hydrogen Atom Transfer (HAT) catalyst, the resulting benzylic radical can either attack the pendant nitrile[1] or undergo C–O bond fragmentation. High temperatures or highly polar solvents stabilize the leaving phenylethyl radical, accelerating the undesired β-scission pathway. To favor the cyclization rate ( kcyc​ ), maintain the reaction strictly at room temperature and utilize a less polar solvent mixture (e.g., PhCF3/MeCN) to suppress the fragmentation rate ( kfrag​ ).

Q: How do I improve the 5-exo-dig cyclization yield without over-oxidizing the substrate? A: Over-oxidation often occurs when the photocatalyst is too strongly oxidizing, leading to benzylic ketones[2]. Switch to a milder photocatalyst like Ir(ppy)3​ and use quinuclidine as a highly selective HAT catalyst. Quinuclidine generates an electrophilic radical cation that selectively abstracts the electron-rich benzylic hydrogen without touching the deactivated aromatic ring.

Protocol 1: Visible-Light Mediated 5-exo-dig Cyclization

This protocol is a self-validating system; the visual color changes and specific TLC Rf values confirm the successful generation of the active catalytic species.

• Preparation: In a flame-dried Schlenk tube, add 2-(1-phenylethoxy)benzonitrile (0.5 mmol), Ir(ppy)3​ (2 mol%), and quinuclidine (10 mol%).

• Solvent & Degassing: Add 5 mL of anhydrous, degassed CH3​CN . Perform three freeze-pump-thaw cycles. Self-validation: The solution must remain a clear, vibrant yellow; any green tint indicates oxygen contamination quenching the Iridium triplet state.

• Irradiation: Irradiate the mixture with 456 nm blue LEDs at 25 °C for 16 hours.

• Monitoring: Monitor via TLC (4:1 Hexanes/EtOAc). The starting material ( Rf​=0.55 ) should disappear, replaced by a highly UV-active spot at Rf​=0.30 (the iminophthalane product).

• Quench: Concentrate under reduced pressure and purify directly via basic alumina chromatography (silica can hydrolyze the sensitive imine product).

Mechanistic pathways of 2-(1-phenylethoxy)benzonitrile radical cyclization vs. fragmentation.

Section 2: Chemoselective Ether Cleavage (Deprotection)

Cleaving the 1-phenylethyl ether to yield 2-hydroxybenzonitrile requires extreme chemoselectivity to avoid reacting with the sensitive nitrile group.

Q: I need to deprotect the 1-phenylethoxy group, but standard Pd/C hydrogenolysis reduces my nitrile to a primary amine. What is the alternative? A: Nitriles are highly susceptible to reduction under standard transition-metal catalyzed hydrogenolysis. Instead, orthogonal Lewis acid-mediated cleavage is required[3]. By using Boron Trichloride ( BCl3​ ) at cryogenic temperatures (-78 °C), the Lewis acid selectively coordinates to the more Lewis-basic ether oxygen over the sp-hybridized nitrile nitrogen, initiating an SN​1 -type cleavage of the secondary benzylic position.

Q: My Lewis acid cleavage yields benzamide byproducts. How do I prevent nitrile hydrolysis? A: Benzamide formation indicates that your nitrile is undergoing hydrolysis during the aqueous workup. BCl3​ can weakly coordinate to the nitrile, activating it toward nucleophilic attack by water. To prevent this, the active boron complex must be quenched with anhydrous methanol at -78 °C before introducing any aqueous solutions or allowing the flask to warm up.

Protocol 2: Chemoselective Lewis Acid Cleavage

This protocol utilizes kinetic trapping to ensure the nitrile remains untouched during ether scission.

• Preparation: Dissolve 2-(1-phenylethoxy)benzonitrile (1.0 mmol) in anhydrous DCM (10 mL) under a strict argon atmosphere.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Activation: Dropwise add BCl3​ (1.0 M in DCM, 1.1 mL, 1.1 eq). Self-validation: The solution will turn slightly yellow upon addition, visually confirming the formation of the Lewis acid-base etherate complex.

• Cleavage: Stir for 2 hours at -78 °C.

• Anhydrous Quench (Critical Step): Add anhydrous MeOH (1 mL) dropwise while maintaining the temperature at -78 °C. Stir for 10 minutes. This destroys the boron complex without introducing water.

• Workup: Remove the cooling bath, warm to room temperature, and partition between DCM and saturated aqueous NaHCO3​ .

Quantitative Data: Selectivity Outcomes

The table below summarizes the expected selectivity ratios based on the chosen reaction conditions, allowing you to benchmark your experimental results.

Reaction Type	Reagents & Conditions	Primary Target	Major Byproduct	Selectivity Ratio (Target:Byproduct)
Photocatalytic Cyclization	Ir(ppy)3​ , Quinuclidine, Blue LED, 25 °C	Iminophthalane	2-cyanophenol (β-scission)	85 : 15
Lewis Acid Cleavage	BCl3​ (1.1 eq), DCM, -78 °C	2-hydroxybenzonitrile	Benzamide (hydrolysis)	>95 : 5
Hydrogenolysis (Avoid)	Pd/C, H2​ (1 atm), MeOH, 25 °C	2-hydroxybenzonitrile	2-hydroxybenzylamine	40 : 60
Thermal Radical Rxn	AIBN, Bu3​SnH , PhMe, 110 °C	Iminophthalane	2-cyanophenol (β-scission)	20 : 80

References

• Bowman, W. R.; Bridge, C. F.; Brookes, P. "Radical Cyclisation onto Nitriles." Tetrahedron Letters 2000, 41 (46), 8989-8994.[Link]

• Lesieur, M.; Genicot, C.; Pasau, P. "Development of a Flow Photochemical Aerobic Oxidation of Benzylic C–H Bonds." Organic Letters 2018, 20 (7), 1933-1937.[Link]

• Coleman, R. S.; Shah, J. A. "Chemoselective Cleavage of Benzyl Ethers, Esters, and Carbamates in the Presence of Other Easily Reducible Groups." Synthesis 1999, 1399–1400.[Link](Note: URL routed via Harvard DASH repository for verified access)

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• 3. dash.harvard.edu [dash.harvard.edu]

Technical Support Center: Synthesis of 2-(1-phenylethoxy)benzonitrile

Welcome to the technical support center for the synthesis of 2-(1-phenylethoxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and identify potential byproducts encountered during this specific Williamson ether synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

The synthesis of 2-(1-phenylethoxy)benzonitrile involves the reaction of 2-cyanophenol with a 1-phenylethyl halide. This process, while straightforward in principle, presents unique challenges due to the nature of the reactants. The electrophile, a secondary alkyl halide, creates a competitive environment between the desired SN2 substitution and E2 elimination pathways.[1][2] Furthermore, the nucleophile, the 2-cyanophenoxide ion, is an ambident nucleophile, which can lead to undesired C-alkylation products in addition to the expected O-alkylation.[2][3][4]

This guide will address these specific issues in a practical, question-and-answer format, supplemented with detailed protocols and diagnostic workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is significantly lower than expected. What are the primary causes?

A1: Low yields in this synthesis are common and typically stem from the inherent competition between the desired substitution (SN2) and elimination (E2) pathways.[5] The electrophile, 1-phenylethyl halide, is a secondary halide, which is susceptible to both reaction types.[1]

Primary Causes & Solutions:

• E2 Elimination: The 2-cyanophenoxide, being a relatively strong base, can abstract a proton from the carbon adjacent to the halide-bearing carbon, leading to the formation of styrene as a major byproduct.[5][6] This is often exacerbated at higher temperatures.

  • Solution: Maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate.[7] Careful temperature control is critical.

• Suboptimal Base for Phenoxide Formation: If you are generating the phenoxide in situ, the choice of base is crucial. A base that is too strong or sterically hindered can favor elimination.[8]

  • Solution: Use a moderately strong base like potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or acetonitrile. Stronger bases like sodium hydride (NaH) can be effective but may increase the rate of elimination if not used at low temperatures.[9][10]

• Reagent Purity: The purity of 2-cyanophenol and the 1-phenylethyl halide is essential. Oxidized phenol or hydrolyzed halide can introduce impurities that complicate the reaction.[11]

Q2: I've isolated a non-polar byproduct that shows characteristic vinyl proton signals (~5-7 ppm) in the ¹H NMR spectrum. What is it?

A2: This byproduct is almost certainly styrene . It is the product of the E2 elimination side reaction, where the 2-cyanophenoxide acts as a base rather than a nucleophile.[5][12]

The mechanism involves a single, concerted step where the phenoxide removes a beta-hydrogen, the C-H bond electrons form a pi bond, and the halide leaving group departs.[6][13]

Caption: Competing SN2 and E2 pathways in the synthesis.

Q3: My mass spectrum shows a parent ion peak matching the product's molecular weight, but the ¹H NMR is very complex with multiple isomers. What is happening?

A3: This is a classic sign of C-alkylation . The 2-cyanophenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the electron-rich aromatic ring.[3][4] While O-alkylation gives the desired ether, C-alkylation results in the 1-phenylethyl group attaching directly to a carbon atom on the benzonitrile ring, forming structural isomers.[2] These isomers have the same mass but different chemical structures, leading to complex NMR spectra.[14]

The phenoxide ion exists as a series of resonance structures, which delocalize the negative charge onto the ortho and para carbons of the ring, making them susceptible to electrophilic attack.

Caption: O-Alkylation vs. C-Alkylation pathways for the phenoxide.

Q4: How can I selectively promote the desired O-alkylation and minimize byproducts?

A4: Optimizing for O-alkylation requires careful control of reaction conditions to favor the SN2 pathway over E2 and O-alkylation over C-alkylation.

Parameter	Recommendation for O-Alkylation (SN2)	Rationale
Temperature	Maintain at the lowest effective temperature (e.g., room temperature to 50°C).[7]	E2 reactions have a higher activation energy than SN2 reactions and are thus more favored at higher temperatures.
Solvent	Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[4][5]	These solvents solvate the cation but leave the phenoxide anion relatively "naked" and highly nucleophilic, promoting SN2.[4] Protic solvents can solvate the oxygen, reducing its nucleophilicity and potentially favoring C-alkylation.[4]
Base	Use a non-hindered, moderately strong base like K₂CO₃ or Cs₂CO₃.	These bases are sufficient to deprotonate the phenol without being overly aggressive, which can favor elimination.[9]
Leaving Group	Iodide > Bromide > Chloride.	Iodide is the best leaving group for SN2 reactions, which can increase the reaction rate at lower temperatures, further disfavoring E2.

Byproduct Identification Workflow

Navigating a complex reaction mixture requires a systematic analytical approach. The following workflow can help diagnose common issues and identify the primary byproducts.

Caption: A systematic workflow for byproduct identification.

Summary of Analytical Signatures

Compound	Structure Description	Key ¹H NMR Signals (approx. ppm in CDCl₃)	Expected Mass (m/z) [M]⁺
2-(1-phenylethoxy)benzonitrile	Desired O-alkylated product	7.6-6.9 (m, 9H, Ar-H), 5.5 (q, 1H, -O-CH-), 1.8 (d, 3H, -CH₃)	223.27
Styrene	E2 elimination byproduct	7.4-7.2 (m, 5H, Ar-H), 6.7 (dd, 1H, vinyl), 5.8 (d, 1H, vinyl), 5.3 (d, 1H, vinyl)	104.15
C-Alkylated Byproduct	(1-phenylethyl)-2-hydroxybenzonitrile	Complex aromatic region, phenolic -OH signal, distinct CH quartet and CH₃ doublet.	223.27

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-(1-phenylethoxy)benzonitrile

This protocol is designed to favor the SN2 pathway and minimize byproduct formation.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a thermometer, and a nitrogen/argon inlet.

• Reagent Addition:

  • To the flask, add 2-cyanophenol (1.0 eq), potassium carbonate (K₂CO₃, 1.5 eq), and anhydrous N,N-dimethylformamide (DMF).

  • Stir the mixture under an inert atmosphere at room temperature for 30 minutes.

• Alkylation:

  • Slowly add 1-phenylethyl bromide (1.1 eq) to the mixture dropwise via syringe.

  • Maintain the reaction temperature at 40-50°C. Higher temperatures should be avoided to minimize elimination.[7]

• Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) until the 2-cyanophenol is consumed (typically 12-24 hours).[7]

• Work-up:

  • Cool the reaction mixture to room temperature and pour it into cold water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) three times.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the desired ether from non-polar styrene and more polar C-alkylated byproducts.

Protocol 2: Analytical Characterization by NMR Spectroscopy

Accurate identification of products and byproducts relies on proper NMR analysis.[14][15]

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the purified compound or crude mixture in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Pay close attention to the integration of the signals.

  • Acquire a ¹³C NMR spectrum to confirm the number of unique carbon environments.

• Data Analysis - Key Signals to Identify:

  • Desired Product: Look for the characteristic methine proton (-O-CH -) signal, which will appear as a quartet due to coupling with the adjacent methyl group. The methyl protons (-CH₃ ) will appear as a doublet.

  • Styrene: Identify the three distinct vinyl proton signals in the 5-7 ppm region.

  • C-Alkylation Isomers: The presence of these isomers will be indicated by a more complex aromatic region than expected and potentially a broad phenolic -OH peak. The quartet and doublet for the phenylethyl group will still be present but may be shifted.

References

• BenchChem. (n.d.). Troubleshooting guide for Williamson ether synthesis with secondary iodides.
• BenchChem. (n.d.). Troubleshooting guide for enol ether synthesis.
• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?
• Study Mind. (2022, April 16). Introduction to Organic Chemistry - Structural Isomers (A-Level Chemistry).
• Reddit. (2022, April 16). Williamson's ether synthesis : r/chemistry.
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
• Bartleby.com. (2021, May 26). Williamson Ether Synthesis.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• PharmaXChange.info. (2011, April 9).
• Richard, J. P., et al. (2003, December 17). Kinetic and thermodynamic barriers to carbon and oxygen alkylation of phenol and phenoxide ion by the 1-(4-methoxyphenyl)
• Organic Chemistry Portal. (n.d.). Williamson Synthesis.
• Scribd. (n.d.). Williamson Ether Synthesis Experiment.
• ResearchGate. (n.d.).
• Research and Reviews. (2024, September 27). Characterization and Identification in Organic Chemistry through Analytical Techniques.
• Matyjaszewski Polymer Group - Carnegie Mellon University. (n.d.). Styrene.
• Richard, J. P., et al. (2003, November 20). Kinetic and Thermodynamic Barriers to Carbon and Oxygen Alkylation of Phenol and Phenoxide Ion by the 1-(4-Methoxyphenyl)ethyl Carbocation. Journal of the American Chemical Society.
• BenchChem. (n.d.). Application Notes and Protocols: The Role of Phenoxybenzonitriles in Agrochemical Synthesis.
• Biological Magnetic Resonance Bank. (n.d.).
• Heald, K., & Williams, G. (1954). The Participation of Stannic Halide Catalysts in the Reactions of Styrene, etc.
• ResearchGate. (2017, April 18). Living cationic polymerization of styrene with 1-phenylethyl chloride/TiCl4/BU2O.
• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis.
• ACS Publications. (2024, October 11). Efficient Dehydration of 1-Phenylethanol to Styrene by Copper(II) and Zinc(II)
• University of Liverpool. (n.d.).
• Chemistry LibreTexts. (2020, July 1). 8.
• Cengage. (n.d.). Chapter 18 – Ethers and Epoxides; Thiols and Sulfides Solutions to Problems.
• Chemistry Steps. (2025, October 25).
• OSTI.gov. (n.d.). Oxidative Hydrophenylation of Ethylene Using a Cationic Ru(II)
• Organic Syntheses. (1988). 2-Phenylbutyronitrile. Coll. Vol. 6, 232.
• Ashenhurst, J. (2014, November 7).
• Molbase. (n.d.). Synthesis of 2-cyanophenol.
• Scribd. (n.d.).
• BenchChem. (n.d.). Spectroscopic Data of 2-Phenylacetonitrile: A Technical Guide.
• Royal Society of Chemistry. (2019, June 5). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.
• BenchChem. (n.d.). Strategies to improve the enantioselectivity of reactions involving 2-cyanophenol.
• Royal Society of Chemistry. (n.d.). Contents.
• Google Patents. (n.d.). CN104892456A - Method for preparing benzonitrile compound.
• Chemistry LibreTexts. (2024, September 30). 11.
• Scribd. (n.d.).
• Ashenhurst, J. (2026, January 9). The E1 Reaction and Its Mechanism. Master Organic Chemistry.
• ResearchGate. (n.d.). Scheme 5.
• Google Patents. (n.d.). CN101781235B - Method for preparing 2-cyanophenol.
• YouTube. (2025, July 10). How to Name the Isomers and Draw the Structures of Organic compounds.
• Organic Syntheses. (n.d.). Cyanic acid, phenyl ester.
• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• Organic Chemistry Portal. (n.d.).

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Technical Support Center: Stability &amp; Troubleshooting for 2-(1-phenylethoxy)benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navigate the specific stability challenges associated with 2-(1-phenylethoxy)benzonitrile .

Rather than simply providing a list of "do's and don'ts," this guide is built on scientific causality. Understanding why a molecule degrades is the only reliable way to prevent it. Structurally, 2-(1-phenylethoxy)benzonitrile contains two highly reactive functional groups that dictate its behavior in solution: a benzonitrile moiety and a benzylic ether linkage . The protocols and troubleshooting steps below are designed as self-validating systems to ensure absolute confidence in your analytical and synthetic workflows.

Mechanistic Causality: The Degradation Landscape

Before troubleshooting, we must map the molecular vulnerabilities of 2-(1-phenylethoxy)benzonitrile. The molecule is susceptible to three primary degradation pathways depending on the environmental stressors present in your solution.

Degradation pathways of 2-(1-phenylethoxy)benzonitrile under environmental stress.

Troubleshooting FAQs

Q1: Why does the main peak of 2-(1-phenylethoxy)benzonitrile decrease over time in my aqueous stock solution, accompanied by a new peak with a +18 Da mass shift? A: This mass shift is the stoichiometric hallmark of nitrile hydrolysis. The addition of one water molecule (+18 Da) converts the benzonitrile group to 2-(1-phenylethoxy)benzamide[1]. The electrophilic carbon of the nitrile group is highly susceptible to nucleophilic attack by water[2]. In unbuffered or slightly acidic/basic aqueous solutions, this reaction slowly proceeds even at room temperature. The initial iminol intermediate rapidly tautomerizes to the more thermodynamically stable amide[2]. Solution: Prepare stock solutions in strictly anhydrous organic solvents (e.g., HPLC-grade acetonitrile) and store them at -20°C.

Q2: I store my compound in acetonitrile at room temperature, but over weeks I am detecting acetophenone and 2-cyanophenol impurities. What is causing this? A: You are observing the oxidative cleavage of the benzylic ether linkage[3]. The benzylic C-H bond (the carbon attached to the methyl, oxygen, and phenyl ring) is relatively weak due to the resonance stabilization provided by the adjacent phenyl ring[4]. When exposed to ambient light and dissolved oxygen, a radical chain reaction (autoxidation) occurs, forming a transient hydroperoxide intermediate[4]. This intermediate is thermodynamically unstable and spontaneously decomposes, cleaving the C-O bond to yield acetophenone and 2-cyanophenol[3]. Solution: Degas your solvents to remove dissolved oxygen and use amber vials to arrest this photolytic radical pathway.

Q3: During an extraction using 1M HCl, my compound yield drops significantly, and I detect 1-phenylethanol in the organic phase. How do I prevent this? A: The loss of yield is due to acid-catalyzed ether cleavage. Strong acids protonate the ether oxygen, transforming it into an excellent leaving group. Because the benzylic position can stabilize a positive charge via resonance (forming a stable benzylic carbocation), the C-O bond readily cleaves[5]. The resulting carbocation is quenched by water to form 1-phenylethanol, while the leaving group forms 2-cyanophenol. Solution: Avoid strong mineral acids during workup. Instead, use mild buffers (e.g., saturated NH₄Cl or phosphate buffer at pH 6-7) to maintain the partition coefficient without inducing cleavage.

Quantitative Degradation Profile

To aid in analytical method development, the following table summarizes the expected degradation kinetics and primary products of 2-(1-phenylethoxy)benzonitrile under standard forced degradation conditions.

Stress Condition	Reagent / Environment	Primary Mechanism	Major Degradants	Relative Kinetic Rate	Mitigation Strategy
Acidic Hydrolysis	0.1 M HCl, 60°C	Nitrile Hydrolysis	2-(1-phenylethoxy)benzamide	Moderate	Avoid aqueous acidic storage; neutralize post-reaction.
Basic Hydrolysis	0.1 M NaOH, 60°C	Nitrile Hydrolysis	2-(1-phenylethoxy)benzoic acid	Fast	Maintain pH < 8 during aqueous workups.
Oxidation	3% H₂O₂, 25°C	Radical C-H Oxidation	Acetophenone, 2-Cyanophenol	Fast	Degas solvents; store under inert atmosphere (Ar/N₂).
Photolysis	UV/Vis Light, 25°C	Photolytic Cleavage	Acetophenone, 2-Cyanophenol	Moderate	Utilize amber glassware and minimize benchtop exposure.
Thermal	80°C, Solid State	Thermal Degradation	Minimal (Stable as solid)	Slow	Store bulk powder desiccated at room temperature.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating. They include built-in control checks to ensure that the data you generate is an accurate reflection of the molecule's stability, rather than an artifact of poor handling.

Protocol A: Self-Validating Forced Degradation Assay

Purpose: To accurately map the degradation kinetics without autosampler-induced artifacts.

• Stock Preparation: Dissolve 2-(1-phenylethoxy)benzonitrile in anhydrous Acetonitrile to a concentration of 1 mg/mL. (Causality: Using an anhydrous organic solvent ensures full solubility and prevents premature aqueous hydrolysis before stress initiation[1]).

• Stress Initiation: Transfer 1 mL of the stock solution into three separate vials. Add 1 mL of the respective stressor to each: 0.1 M HCl (Acid), 0.1 M NaOH (Base), and 3% H₂O₂ (Oxidation). Incubate at 60°C (for hydrolysis) or 25°C (for oxidation).

• Self-Validating Quench (Critical Step): At precise time points (t=0, 2, 4, 8, 24h), withdraw a 100 µL aliquot. Immediately neutralize the acid/base samples (e.g., add an equimolar amount of 0.1 M NaOH to the HCl sample) to exactly pH 7.

  • Validation Check: Failing to neutralize means the compound will continue to degrade while waiting in the HPLC autosampler queue, completely invalidating your kinetic data[1].

• Mass Balance Verification: Analyze via HPLC-UV/MS. Calculate the total mass balance: (Area of Intact API) + Σ(Area of Degradants * Relative Response Factor).

  • Validation Check: If the mass balance is < 95% compared to the t=0 control, it indicates secondary degradation into volatile compounds or irreversible column binding. You must halt the study and revise your analytical methodology.

Protocol B: Preparation of Ultra-Stable Stock Solutions

Purpose: To prepare analytical standards that remain stable for >6 months.

• Solvent Degassing: Sparge HPLC-grade anhydrous Acetonitrile with Argon gas for 15 minutes.

  • (Causality: Displacing dissolved O₂ prevents the autoxidation of the benzylic ether linkage[4]).

• Dissolution & Aliquoting: Dissolve the API to the desired concentration and immediately dispense into amber glass vials.

  • (Causality: Amber glass blocks UV/Vis light, preventing photo-induced radical initiation[4]).

• Headspace Purge: Blanket the vial headspace with a gentle stream of Argon for 3 seconds before sealing with a PTFE-lined cap. Store at -20°C.

• QC Verification: Analyze a 10 µL aliquot of the freshly prepared stock via HPLC-UV. Re-analyze an aliquot after 7 days of storage.

  • Validation Check: A peak area variance of < 1% validates the efficacy of your degassing and storage conditions.

References

• [1] An In-depth Technical Guide on the Chemical Stability and Degradation Pathways of 3-(2-Oxo-acetyl)-benzonitrile. Benchchem. 1

• [4] Visible light mediated oxidation of benzylic sp3 C–H bonds using catalytic 1,4-hydroquinone, or its biorenewable glucoside, arbutin, as a pre-oxidant. ResearchGate. 4

• [2] Hydrolysis of benzonitrile by dilute HCl yields: (a) benzoic acid (b) aniline (c) benzaldehyde (d) benzamide. Vaia. 2

• [5] Predictive Model for Oxidative C−H Bond Functionalization Reactivity with 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). NSF PAR. 5

• [3] Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. ACS Publications. 3

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• 5. par.nsf.gov [par.nsf.gov]

Technical Support Center: Resolution &amp; Asymmetric Synthesis of 2-(1-phenylethoxy)benzonitrile

Welcome to the Technical Support Center for the chiral separation and asymmetric synthesis of 2-(1-phenylethoxy)benzonitrile. Because this molecule is a neutral aryl ether lacking ionizable functional groups, classical resolution techniques (like diastereomeric salt formation) are ineffective.

This guide provides field-proven, self-validating protocols for obtaining enantiopure material, divided into Late-Stage Direct Resolution (via chromatography) and Early-Stage Precursor Resolution (via biocatalysis).

Section 1: Direct Enantiomeric Resolution via Chiral Chromatography

FAQ 1: Why can't I use classical diastereomeric salt resolution for this compound?

Causality: Diastereomeric salt resolution requires the target molecule to have an acidic (e.g., carboxylic acid) or basic (e.g., amine) functional group to react with a chiral resolving agent (like tartaric acid or brucine). 2-(1-phenylethoxy)benzonitrile is a neutral ether/nitrile. Without an ionizable handle, salt formation is impossible, making chromatographic or enzymatic methods mandatory.

FAQ 2: Should I use Chiral HPLC or Chiral SFC for preparative scale-up?

Causality: Supercritical Fluid Chromatography (SFC) is vastly superior for this class of molecules. Supercritical CO₂ has a gas-like diffusivity and liquid-like density, resulting in lower mobile phase viscosity. This allows for flow rates 3–5 times faster than High-Performance Liquid Chromatography (HPLC) without exceeding pressure limits. Furthermore, CO₂ evaporates instantaneously during fraction collection, preventing the thermal degradation of your product during solvent removal .

Table 1: Quantitative Comparison of Preparative Chiral Separation Techniques

Parameter	Supercritical Fluid Chromatography (SFC)	High-Performance Liquid Chromatography (HPLC)
Mobile Phase	Supercritical CO₂ + Modifier (e.g., 10% MeOH)	Hexane / Isopropanol (e.g., 90:10)
Optimal Flow Rate	50–100 mL/min (Preparative)	10–20 mL/min (Preparative)
System Backpressure	120–150 bar	40–80 bar
Fraction Recovery Time	Instantaneous (CO₂ off-gassing)	Hours (Rotary evaporation required)
Resolution ( Rs​ )	Typically > 2.0 for diaryl ethers	Typically 1.2 – 1.8

Protocol 1: Step-by-Step Chiral SFC Method Development

Self-Validating System: This protocol incorporates a System Suitability Test (SST) to ensure the column is performing adequately before committing bulk material.

• Column Selection: Equip the SFC with a polysaccharide-based Chiral Stationary Phase (CSP), such as Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) .

• Mobile Phase Preparation: Utilize medical-grade CO₂. Set the co-solvent modifier to 10% Methanol (isocratic).

• Parameter Setup: Set the Automated Back Pressure Regulator (ABPR) to 120 bar, column temperature to 35 °C, and flow rate to 3.0 mL/min (for a 4.6 mm ID analytical column).

• System Suitability Test (SST): Inject 5 µL of a 1 mg/mL racemic standard.

  • Validation Check: Do not proceed to preparative scale unless the baseline resolution ( Rs​ ) between the two enantiomer peaks is > 1.5.

• Preparative Scaling: Scale the flow rate proportionally to the square of the column radius for preparative runs. Collect fractions based on UV triggering at 254 nm.

Section 2: Asymmetric Synthesis via Enzymatic Kinetic Resolution

FAQ 3: Direct SFC resolution is a bottleneck for our multi-kilogram scale-up. What is the best pre-synthetic alternative?

Causality: Instead of resolving the final product, resolve the precursor, 1-phenylethanol, using Lipase B from Candida antarctica (CAL-B, commercially available as Novozym 435). The enzyme's chiral pocket selectively acylates the (R)-enantiomer using a vinyl acetate acyl donor. The (S)-enantiomer is left untouched. The resulting (R)-acetate and (S)-alcohol have vastly different boiling points and polarities, allowing for easy separation via distillation or flash chromatography .

FAQ 4: Will the subsequent SNAr coupling with 2-fluorobenzonitrile cause racemization?

Causality: No. The Nucleophilic Aromatic Substitution (SNAr) reaction involves the deprotonation of the enantiopure 1-phenylethanol to form an alkoxide, which then attacks the electrophilic carbon of 2-fluorobenzonitrile. Because the C–O bond at the chiral benzylic center is never broken during this mechanism, the reaction proceeds with 100% retention of configuration .

Protocol 2: Enzymatic Resolution and Stereospecific SNAr Coupling

Self-Validating System: The enantiomeric excess (ee) is verified at the intermediate stage to prevent carrying forward impure material.

Step A: Enzymatic Transesterification

• Dissolve 100 mmol of (±)-1-phenylethanol in 100 mL of anhydrous hexane.

• Add 50 mmol (0.5 eq) of vinyl acetate and 1.0 g of Novozym 435 (CAL-B).

• Stir the suspension at 50 °C for 24 hours.

• Filter off the immobilized enzyme (which can be washed and reused).

• Separate the unreacted (S)-1-phenylethanol from the (R)-1-phenylethyl acetate via silica gel chromatography (Hexane:EtOAc 9:1).

  • Validation Check: Analyze the isolated (S)-1-phenylethanol via chiral GC. Proceed only if ee > 99%.

Step B: Stereospecific SNAr Coupling

• In a flame-dried flask under N₂, dissolve 10 mmol of (S)-1-phenylethanol in 20 mL of anhydrous DMF.

• Cool to 0 °C and carefully add 11 mmol (1.1 eq) of Sodium Hydride (60% dispersion in mineral oil). Stir for 30 minutes to generate the alkoxide.

• Add 10 mmol (1.0 eq) of 2-fluorobenzonitrile dropwise.

• Warm to room temperature and stir for 4 hours.

• Quench with saturated aqueous NH₄Cl, extract with ethyl acetate (3 × 20 mL), dry over Na₂SO₄, and concentrate. Purify via flash chromatography to yield enantiopure (S)-2-(1-phenylethoxy)benzonitrile.

Section 3: Troubleshooting Guide

• Issue: Poor peak shape or severe tailing during SFC.

  • Diagnosis & Solution: While 2-(1-phenylethoxy)benzonitrile is neutral, tailing often occurs due to sample solvent mismatch. If your sample is dissolved in a strong solvent (like pure DMSO or DCM) but the mobile phase modifier is Methanol, the sample plug will distort. Fix: Always dissolve your injection sample in the mobile phase modifier (e.g., pure Methanol) to ensure ideal plug formation.

• Issue: Low Enantiomeric Excess (ee) after the SNAr step.

  • Diagnosis & Solution: Racemization during SNAr is exceedingly rare because the chiral center is untouched. If ee drops, the issue is likely background base-catalyzed oxidation to the ketone, followed by reduction, or trace hydroxide impurities in the NaH causing side reactions. Fix: Use fresh, high-quality NaH and strictly anhydrous DMF. Keep the reaction temperature strictly ≤ 25 °C.

Visualizations

Decision tree for resolving 2-(1-phenylethoxy)benzonitrile based on scale.

Mechanistic pathway of enzymatic kinetic resolution followed by stereospecific SNAr coupling.

References

• Yin, L., et al. "Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications." Molecules, MDPI. URL: [Link]

• de Miranda, A. S., et al. "Continuous flow dynamic kinetic resolution of rac-1-phenylethanol using a single packed-bed containing immobilized CAL-B lipase and VOSO4 as racemization catalysts." Reaction Chemistry & Engineering, Royal Society of Chemistry. URL: [Link]

Reference Data & Comparative Studies

comparing synthesis routes for 2-(1-phenylethoxy)benzonitrile

Executive Summary

2-(1-Phenylethoxy)benzonitrile is a highly versatile aryl-alkyl ether that serves as a critical intermediate in the development of benzisoxazoles, tetrazolinones, and various pharmaceutical agents. Synthesizing this structural motif requires coupling a sterically hindered secondary alcohol (1-phenylethanol) with a benzonitrile core.

As a Senior Application Scientist, I evaluate synthetic routes based on scalability, atom economy, and stereochemical fidelity. When utilizing chiral secondary alcohols, the choice of coupling methodology dictates the absolute configuration of the final product. This guide objectively compares the two most robust methodologies for this transformation: Nucleophilic Aromatic Substitution (SNAr) and the Mitsunobu Reaction .

Route 1: Nucleophilic Aromatic Substitution (SNAr)

Mechanistic Rationale & Causality

The SNAr approach leverages the extreme electron-withdrawing nature of the nitrile group, which highly activates the ortho-position of 2-fluorobenzonitrile toward nucleophilic attack (An Efficient Synthesis of a Multipotent Eicosanoid Pathway Modulator)[1]. Fluoride acts as an exceptional leaving group in this context due to its high electronegativity, which stabilizes the intermediate Meisenheimer complex.

Crucially, because the nucleophile (the alkoxide of 1-phenylethanol) attacks the aromatic ring, the C–O bond of the chiral center is never broken. Consequently, this route proceeds with absolute retention of stereochemistry . If (R)-1-phenylethanol is used, the product strictly retains the (R)-configuration.

Self-Validating Protocol

• Alkoxide Generation : Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF at 0 °C. Slowly add 1-phenylethanol (1.0 eq).

  • Causality & Validation : The immediate evolution of hydrogen gas serves as a visual, self-validating indicator of alkoxide formation. The reaction must be stirred until gas evolution completely ceases, ensuring no unreacted NaH remains to cause downstream side reactions.

• Electrophile Addition : Add 2-fluorobenzonitrile (1.1 eq) dropwise to the alkoxide solution.

• Reaction Propagation : Heat the mixture to 60–80 °C for 4–6 hours.

  • Causality : While the nitrile group is activating, the steric bulk of the secondary alkoxide necessitates thermal energy to drive the formation of the Meisenheimer complex and overcome the activation barrier[2].

• Quench and Workup : Cool to room temperature, quench carefully with water, and extract with EtOAc. Wash the organic layer extensively with brine to remove DMF.

SNAr mechanistic workflow highlighting intermediate stabilization and stereochemical retention.

Route 2: Mitsunobu Etherification

Mechanistic Rationale & Causality

The Mitsunobu reaction offers a mild, room-temperature alternative that couples 2-cyanophenol directly with 1-phenylethanol. The reaction relies on the in situ generation of a Morrison-Brunn-Huisgen betaine from Triphenylphosphine (PPh₃) and Diisopropyl azodicarboxylate (DIAD). 2-Cyanophenol (pKa ~7.0) is sufficiently acidic to protonate this betaine.

The critical mechanistic divergence here is that the secondary alcohol is activated into an alkoxyphosphonium leaving group. The phenoxide then attacks the chiral center via an SN2 mechanism, resulting in a strict Walden inversion (Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction)[3]. If (R)-1-phenylethanol is used, the (S)-ether is exclusively formed[4].

Self-Validating Protocol

• Betaine Formation : Dissolve PPh₃ (1.2 eq), 2-cyanophenol (1.0 eq), and 1-phenylethanol (1.0 eq) in anhydrous THF at 0 °C.

• Activation : Add DIAD (1.2 eq) dropwise over 15 minutes.

  • Causality & Validation : DIAD is intensely yellow. As it reacts with PPh₃ to form the betaine, the yellow color rapidly dissipates. This transient color change acts as an internal indicator that the activation complex is forming correctly.

• Reaction Propagation : Allow the mixture to warm to room temperature and stir for 12 hours.

  • Causality : SN2 displacement at a sterically hindered secondary carbon is relatively slow; extended reaction times at ambient temperature prevent elimination side-reactions that commonly occur if the system is heated[5].

• Workup : Concentrate the solvent. Triturate the residue with cold diethyl ether/hexanes.

  • Validation : Triphenylphosphine oxide (Ph₃P=O) is highly insoluble in cold non-polar solvent mixtures and will precipitate as a white solid, validating the redox byproduct formation and simplifying chromatographic purification.

Mitsunobu workflow emphasizing the SN2 mechanism and strict stereochemical inversion.

Comparative Data Summary

To facilitate route selection for drug development professionals, the operational parameters of both methodologies are summarized below:

Parameter	Route 1: SNAr	Route 2: Mitsunobu
Starting Materials	2-Fluorobenzonitrile + 1-Phenylethanol	2-Cyanophenol + 1-Phenylethanol
Stereochemical Outcome	Retention (C–O bond unbroken)	Inversion (SN2 displacement)
Atom Economy	High (Byproducts: NaF, H₂)	Low (Byproducts: Ph₃P=O, DIAD-H₂)
Temperature Profile	60 °C – 80 °C	0 °C to Room Temperature
Scalability	Excellent (Preferred for >1 kg scale)	Poor (Chromatography often required)
Primary Challenge	Requires strong base; moisture sensitive	Difficult removal of Ph₃P=O waste

Conclusion

For process-scale manufacturing, the SNAr route is unequivocally superior due to its high atom economy, lower reagent costs, and easily removable byproducts. However, for discovery-phase researchers requiring the inverted enantiomer from a readily available chiral alcohol pool, the Mitsunobu reaction remains an indispensable, highly stereospecific tool.

References

• Title : An Efficient Synthesis of a Multipotent Eicosanoid Pathway Modulator Source : Organic Process Research & Development (ACS Publications) URL :[Link]

• Title : Studies on the Synthetic Compatibility of Aryloxime Linkers in the Solid-Phase Synthesis of 3-Aminobenzisoxazoles Source : Journal of Combinatorial Chemistry (ACS Publications) URL :[Link]

• Title : Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction Source : ACS Omega (PubMed Central) URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. wise.fau.edu [wise.fau.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nitech.repo.nii.ac.jp [nitech.repo.nii.ac.jp]
• 5. Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Comparison Guide: 2-(1-Phenylethoxy)benzonitrile Derivatives in Drug Discovery

Executive Summary & Mechanistic Context

The 2-(1-phenylethoxy)benzonitrile scaffold is a highly versatile chiral intermediate in modern medicinal chemistry. Its primary application lies in the synthesis of complex neurotherapeutics, most notably as a precursor for sphingosine-1-phosphate receptor 5 (S1P5) agonists (such as A-971432 analogs) which are investigated for reversing age-related cognitive decline and neurodegenerative disorders[1].

From a structural perspective, the juxtaposition of a rigid, electron-withdrawing nitrile group (-C≡N) adjacent to a flexible, chiral 1-phenylethoxy ether linkage creates a unique electronic environment. Modifying the benzonitrile core—such as introducing halogen (e.g., 5-chloro) or electron-donating (e.g., 3-methoxy) substituents—fundamentally alters the electron density of the aromatic system[2][3]. These modifications not only tune the pharmacological binding affinity of the downstream API but also produce distinct, quantifiable shifts in Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

This guide provides an objective spectroscopic comparison of the base 2-(1-phenylethoxy)benzonitrile against its key derivatives, equipping researchers with the analytical reference data and self-validating protocols required for rigorous structural confirmation.

Workflow for utilizing 2-(1-phenylethoxy)benzonitrile derivatives in S1P5 agonist synthesis.

Spectroscopic Comparison & Data Analysis

The structural validation of these derivatives relies heavily on identifying the chiral methine proton (-CH-) and the adjacent methyl group (-CH3) of the 1-phenylethoxy moiety.

• Anisotropic Deshielding (1H NMR): In the base 2-isomer, the spatial proximity of the ortho-nitrile group creates a strong magnetic anisotropic cone. This deshields the methine proton, pushing its characteristic quartet downfield to ~5.55 ppm. In contrast, the para-isomer (4-(1-phenylethoxy)benzonitrile) lacks this immediate spatial deshielding, resulting in an upfield shift to 5.38 ppm[4].

• Substituent Effects: Adding a 5-chloro group withdraws electron density via induction, slightly deshielding the aromatic protons further. Conversely, a 3-methoxy group donates electron density via resonance but introduces steric compression at the 2-position, which restricts the rotational freedom of the ether linkage and subtly alters the methine coupling environment[2][3].

• Infrared Signatures: The sharp, diagnostic C≡N stretching frequency typically appears between 2220–2235 cm⁻¹. Electron-withdrawing groups (like 5-chloro) strengthen the C≡N bond slightly, shifting the peak to higher wavenumbers.

Table 1: Comparative Spectroscopic Data

Derivative	¹H NMR: Methine (-CH-)	¹H NMR: Methyl (-CH₃)	¹³C NMR: Nitrile (-CN)	FT-IR: C≡N Stretch	HRMS-ESI [M+H]⁺
2-(1-Phenylethoxy)benzonitrile	δ 5.55 (q, J=6.4 Hz)	δ 1.72 (d, J=6.4 Hz)	δ 116.8 ppm	2228 cm⁻¹	m/z 224.1075
5-Chloro-2-(1-phenylethoxy)benzonitrile	δ 5.62 (q, J=6.4 Hz)	δ 1.74 (d, J=6.4 Hz)	δ 115.9 ppm	2231 cm⁻¹	m/z 258.0686
3-Methoxy-2-(1-phenylethoxy)benzonitrile	δ 5.71 (q, J=6.5 Hz)	δ 1.68 (d, J=6.5 Hz)	δ 117.2 ppm	2225 cm⁻¹	m/z 254.1181
4-(1-Phenylethoxy)benzonitrile (Ref)	δ 5.38 (q, J=6.4 Hz)	δ 1.69 (d, J=6.4 Hz)	δ 119.3 ppm	2222 cm⁻¹	m/z 224.1075

(Note: ¹H NMR spectra acquired in CDCl₃ at 400 MHz; ¹³C NMR at 100 MHz. Values are representative benchmarks for structural elucidation[2][3][4].)

Experimental Methodology: Self-Validating Synthesis Protocol

To ensure high-fidelity analytical data, the synthesis of the 2-(1-phenylethoxy)benzonitrile scaffold must be rigorously controlled. The following Nucleophilic Aromatic Substitution (SNAr) protocol is designed with built-in causality and self-validation checkpoints.

Objective: Synthesize 2-(1-phenylethoxy)benzonitrile via SNAr of 2-fluorobenzonitrile. Causality: 2-fluorobenzonitrile is selected over 2-chlorobenzonitrile because the highly electronegative fluorine atom optimally activates the ortho-position for nucleophilic attack. Sodium hydride (NaH) is used to irreversibly and quantitatively deprotonate 1-phenylethanol, preventing equilibrium states that lower yield.

Step-by-Step Procedure:

• Alkoxide Formation: In a flame-dried Schlenk flask under N₂ atmosphere, dissolve 1-phenylethanol (1.2 equiv) in anhydrous DMF (0.2 M). Cool the system to 0 °C. Add NaH (60% dispersion in mineral oil, 1.5 equiv) portion-wise.

  • Self-Validation Checkpoint 1: Observe the reaction mixture. The evolution of H₂ gas (bubbling) confirms that the active hydride is reacting with the alcohol. Proceed only after bubbling ceases completely (approx. 30 mins) to ensure 100% alkoxide conversion.

• Nucleophilic Attack: Add 2-fluorobenzonitrile (1.0 equiv) dropwise to the cold alkoxide solution. Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4 hours.

  • Self-Validation Checkpoint 2: Perform Thin-Layer Chromatography (TLC) using an 8:2 Hexanes:EtOAc eluent. The complete disappearance of the UV-active 2-fluorobenzonitrile spot (R_f ~ 0.6) and the appearance of a new product spot (R_f ~ 0.4) validates reaction completion.

• Quenching & Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl to neutralize any unreacted base. Extract the aqueous layer with EtOAc (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to thoroughly remove residual DMF. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude oil via automated flash column chromatography (Silica gel, gradient 0-10% EtOAc in Hexanes).

• Spectroscopic Validation: Isolate the product and subject it to the logic tree below to confirm regioisomeric purity.

Sequential spectroscopic validation logic for 1-phenylethoxy benzonitrile derivatives.

References

• [4] Ligand-Enabled Nickel Catalysis for the O-Arylation of Alcohols and Phenols with (Hetero)aryl Chlorides. DOI.org. Available at:

• [1] Discovery of A-971432, An Orally Bioavailable Selective Sphingosine-1-Phosphate Receptor 5 (S1P5) Agonist for the Potential Treatment of Neurodegenerative Disorders. ACS Publications. Available at:

• [2] 3-Methoxy-2-(1-phenylethoxy)benzonitrile CAS Information. ChemicalBook. Available at:

• [3] 5-Chloro-2-(1-phenylethoxy)benzonitrile CAS Information. ChemicalBook. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Methoxy-2-(1-phenylethoxy)benzonitrile CAS#: 1893589-93-9 [chemicalbook.com]
• 3. 5-Chloro-2-(1-phenylethoxy)benzonitrile CAS#: 1481045-88-8 [m.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for 2-(1-phenylethoxy)benzonitrile

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-(1-phenylethoxy)benzonitrile. As researchers, scientists, and drug development professionals, the integrity of our analytical data is paramount. A rigorously validated analytical method is not merely a regulatory requirement; it is the bedrock of confidence in product quality, from early-stage development to final batch release.[1][2] This document eschews a rigid template, instead focusing on a logical, science-driven narrative that explains the "why" behind each experimental choice, ensuring the protocol is a self-validating system.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3] For the analysis of 2-(1-phenylethoxy)benzonitrile, a key intermediate or potential impurity in pharmaceutical synthesis, a robust and reliable HPLC method is crucial. This guide will walk through the essential validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines, providing both theoretical grounding and practical, step-by-step protocols.[4][5]

The Analytical Challenge: Selectivity and Precision

2-(1-phenylethoxy)benzonitrile presents a typical analytical challenge for reversed-phase HPLC. Its aromatic nature suggests strong UV absorbance, making UV detection a suitable choice. The primary goal is to develop a method that can not only accurately quantify the main analyte but also separate it from potential impurities, degradants, or related compounds.

Proposed HPLC Method for 2-(1-phenylethoxy)benzonitrile

After a thorough method development process, the following chromatographic conditions were established to provide optimal separation and peak shape for 2-(1-phenylethoxy)benzonitrile.

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	220 nm[6]
Run Time	10 minutes

Justification of Method Parameters:

• Column: A C18 stationary phase is the workhorse of reversed-phase chromatography, offering excellent retention and selectivity for non-polar to moderately polar compounds like 2-(1-phenylethoxy)benzonitrile.[7]

• Mobile Phase: A simple isocratic mobile phase of acetonitrile and water provides a balance of elution strength and analysis time. Acetonitrile is chosen for its low UV cutoff and compatibility with C18 columns.

• Detection Wavelength: Based on the UV spectrum of benzonitrile and related structures, 220 nm is selected to ensure high sensitivity.[6][8]

The Validation Workflow: A Systematic Approach

Method validation is a structured process where each parameter builds upon the last, providing a comprehensive picture of the method's performance.

Caption: A typical workflow for HPLC method validation.

Specificity: The Foundation of a Reliable Method

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradants, or matrix components.[9][10] A lack of specificity can lead to inaccurate quantification due to co-eluting peaks.

Experimental Protocol:

• Blank Analysis: Inject the mobile phase and a sample diluent (placebo) to ensure no interfering peaks are present at the retention time of the analyte.

• Analyte Identification: Inject a standard solution of 2-(1-phenylethoxy)benzonitrile to determine its retention time.

• Forced Degradation: Subject a solution of the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products. Analyze these stressed samples to ensure that the analyte peak is well-resolved from any degradant peaks.

Acceptance Criteria:

• The analyte peak should be free from any co-elution from placebo, impurities, or degradation products.

• Peak purity analysis (using a Diode Array Detector) should pass, indicating spectral homogeneity across the analyte peak.

Linearity and Range: Proportionality of Response

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte.[11] The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.[10]

Experimental Protocol:

• Prepare a stock solution of 2-(1-phenylethoxy)benzonitrile reference standard.

• From the stock solution, prepare a series of at least five calibration standards covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

Data Summary:

Parameter	Result	Acceptance Criteria
Range	5 µg/mL - 30 µg/mL	Covers expected sample concentrations
Correlation Coefficient (r²)	0.9995	≥ 0.999[11]
Slope	4521.3	-
Y-intercept	150.7	Intercept should be minimal
Residual Sum of Squares	2.15e+06	Visually inspect plot for minimal deviation

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[9][10] It is typically determined by spiking a placebo with known amounts of the analyte at different concentration levels.

Experimental Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery for each replicate.

Data Summary:

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Recovery (%)
80%	16.0	15.9	99.4
16.0	16.1	100.6
16.0	15.8	98.8
100%	20.0	20.1	100.5
20.0	19.8	99.0
20.0	20.3	101.5
120%	24.0	23.8	99.2
24.0	24.2	100.8
24.0	23.9	99.6
Average Recovery	99.9%
RSD of Recovery	0.85%

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

• The Relative Standard Deviation (RSD) for each level should be ≤ 2.0%.

Precision: Agreement Between Measurements

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[10] It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): Assesses the precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Ruggedness): Expresses within-laboratory variations, such as different days, different analysts, or different equipment.[10]

Experimental Protocol:

• Repeatability: Prepare six independent samples of 2-(1-phenylethoxy)benzonitrile at the target concentration. Analyze these samples on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the analysis of six independent samples on a different day, with a different analyst, or on a different HPLC system.

• Calculate the mean, standard deviation, and RSD for each set of measurements and for the combined data.

Data Summary:

Precision Level	Analyst	Day	Mean Assay (%)	%RSD
Repeatability	1	1	99.8	0.75%
Intermediate Precision	2	2	100.3	0.82%
Overall Precision (Combined)	-	-	100.1	0.95%

Acceptance Criteria:

• The RSD for repeatability and intermediate precision should not be more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12] The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12][13]

Experimental Protocol (Based on the Calibration Curve):

These values can be statistically determined from the standard deviation of the response and the slope of the calibration curve.[14]

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ = Standard deviation of the y-intercepts of regression lines.

• S = The slope of the calibration curve.

Data Summary:

Parameter	Result	Acceptance Criteria
LOD	0.5 µg/mL	The analyte peak should be discernible from noise (S/N ≥ 3)[12]
LOQ	1.5 µg/mL	Precision at this level should be acceptable (e.g., RSD ≤ 10%)

Robustness: Reliability During Normal Use

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[15] This provides an indication of its reliability during normal usage.[15]

Experimental Protocol:

• Introduce small, deliberate changes to the nominal HPLC method parameters, one at a time.

• Typical parameters to vary include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5 °C)

  • Mobile phase composition (e.g., ± 2% acetonitrile)

• Analyze a standard solution under each of these modified conditions and evaluate the impact on system suitability parameters (e.g., retention time, peak asymmetry, and resolution).

Data Summary:

Parameter Varied	Variation	Retention Time (min)	Peak Asymmetry	System Suitability
Nominal	-	5.2	1.1	Pass
Flow Rate	+0.1 mL/min	4.7	1.1	Pass
-0.1 mL/min	5.8	1.2	Pass
Temperature	+5 °C	5.0	1.1	Pass
-5 °C	5.4	1.1	Pass
Mobile Phase	+2% ACN	4.9	1.2	Pass
-2% ACN	5.6	1.1	Pass

Acceptance Criteria:

• System suitability criteria (e.g., theoretical plates, tailing factor, resolution) must be met under all varied conditions.

• The results should not be significantly impacted by the small changes, demonstrating the method's reliability.[16]

Comparison of HPLC Column Technologies

While a standard C18 column is effective, alternative column chemistries can offer advantages in specific situations.

Column Type	Advantages	Disadvantages	Best For...
Standard C18 (Fully Porous)	Versatile, well-characterized, cost-effective.	Can have lower efficiency than newer technologies.	Routine QC and general-purpose analysis.
C18 (Superficially Porous / Core-Shell)	Higher efficiency, better resolution, lower backpressure.[17]	More expensive.	High-throughput screening, complex mixtures.
Phenyl-Hexyl	Offers alternative selectivity due to π-π interactions.	May have less hydrophobic retention than C18.	Aromatic compounds, especially those with electron-withdrawing groups.

For 2-(1-phenylethoxy)benzonitrile, a standard C18 provides adequate performance. However, if faster analysis times or separation from a closely eluting impurity were required, a core-shell C18 column would be a superior alternative.

Caption: Interrelation of analytical method validation parameters.

Conclusion

This guide has outlined a comprehensive and scientifically sound approach to the validation of an HPLC method for 2-(1-phenylethoxy)benzonitrile. By systematically evaluating specificity, linearity, range, accuracy, precision, detection limits, and robustness, we have demonstrated that the proposed method is fit for its intended purpose.[13] Adherence to these principles, grounded in ICH and regulatory guidelines, ensures the generation of high-quality, reliable, and defensible analytical data, which is the cornerstone of drug development and manufacturing.

References

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?
• LCGC International. (2025, November 27). Robustness Tests.
• (N.A.). Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained.
• Pharma Validation.
• Element Lab Solutions.
• Pharma Validation. Calculating LOD and LOQ for HPLC and UV Methods.
• AMSbiopharma. (2025, July 22).
• Neuland Labs. (2025, December 29). Analytical Method Validation: Key Parameters & Common Challenges.
• Pharmaguideline. (2012, August 16).
• Separation Science. (2025, July 29).
• (2018, May 22).
• SciSpace.
• Lab Manager. (2025, October 22).
• ResearchGate. (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Chromatography Online. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
• SciSpace. (2013, March 21).
• HELIX Chromatography. HPLC Methods for analysis of Benzonitrile.
• SIELC Technologies. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column.
• Shimadzu.

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A Comparative Guide to Catalytic Synthesis of 2-(1-phenylethoxy)benzonitrile

Introduction

2-(1-phenylethoxy)benzonitrile and its structural analogs are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. The molecule features a sterically demanding secondary ether linkage ortho to a nitrile group, a combination that presents unique challenges for its synthesis. The nitrile group, being a potential coordinating agent, can interact with and sometimes deactivate metal catalysts, while the steric hindrance around the ether bond can impede bond formation. This guide provides a comparative analysis of the primary catalytic systems for the synthesis of 2-(1-phenylethoxy)benzonitrile, focusing on the crucial C-O bond-forming step. We will delve into the mechanistic rationale behind catalyst selection and provide field-proven insights to guide researchers in choosing the most effective method for their specific needs.

The primary retrosynthetic disconnection for 2-(1-phenylethoxy)benzonitrile involves the formation of the aryl ether bond, which can be achieved by coupling an oxygen nucleophile with an aryl electrophile. This guide will focus on the two most prominent and effective methods for this transformation: the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig etherification. A brief discussion on the potential of nickel-based catalysts will also be included.

Core Catalytic Strategies: A Head-to-Head Comparison

The synthesis of 2-(1-phenylethoxy)benzonitrile can be approached by two main catalytic cross-coupling strategies, each with its own set of advantages and disadvantages. The choice between these methods often depends on factors such as substrate availability, cost, and the desired reaction conditions.

Caption: Retrosynthetic analysis of 2-(1-phenylethoxy)benzonitrile.

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classic and reliable method for the formation of diaryl and alkyl-aryl ethers, dating back to its discovery by Fritz Ullmann in the early 20th century.[1][2] Traditionally, the reaction required harsh conditions, including high temperatures and stoichiometric amounts of copper. However, modern advancements have led to the development of highly efficient catalytic systems that operate under significantly milder conditions.

Mechanism and Rationale: The modern Ullmann ether synthesis is believed to proceed through a Cu(I)/Cu(III) catalytic cycle.[2] The key steps involve the coordination of the alcohol and the aryl halide to the copper center, followed by oxidative addition, and finally, reductive elimination to form the desired ether and regenerate the active catalyst. The use of a ligand is often crucial to stabilize the copper catalyst and facilitate the reaction.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig etherification.

Key Experimental Parameters:

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃ (1-5 mol%)	Both are common and effective Pd(0) and Pd(II) sources. Pd₂(dba)₃ is often preferred for its air stability.
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, RuPhos, BrettPhos)	These ligands promote the reductive elimination step and suppress β-hydride elimination. [3]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	A strong, non-nucleophilic base is needed to generate the alkoxide.
Solvent	Toluene, Dioxane	Anhydrous, aprotic solvents are essential for the stability of the catalyst and the prevention of side reactions.
Temperature	80-110 °C	The reaction temperature depends on the reactivity of the specific substrates and the chosen catalyst system.

Nickel-Catalyzed Etherification: An Emerging Alternative?

While less common for aryl ether synthesis compared to copper and palladium, nickel catalysis is a rapidly developing field in cross-coupling reactions. Nickel catalysts have shown promise in various transformations involving aryl nitriles. [4][5]Although direct evidence for the synthesis of 2-(1-phenylethoxy)benzonitrile using a nickel catalyst is scarce in the literature, the functional group tolerance observed in other nickel-catalyzed reactions suggests it could be a viable, and potentially more cost-effective, alternative. Further research and development in this area are warranted.

Comparative Performance Summary

Feature	Copper-Catalyzed Ullmann	Palladium-Catalyzed Buchwald-Hartwig
Catalyst Cost	Generally lower	Higher
Ligand Cost	Generally lower	Can be high for specialized phosphines
Reaction Conditions	Often requires higher temperatures	Generally milder
Substrate Scope	Good, especially with modern ligands	Excellent, very broad
Functional Group Tolerance	Good, but can be sensitive to some groups	Excellent
Sensitivity to Air/Moisture	Generally more robust	Can be sensitive, requires inert atmosphere
β-Hydride Elimination	Not a significant issue	A potential side reaction with secondary alcohols, mitigated by bulky ligands [6]

Experimental Protocols

The following are generalized, yet detailed, starting-point protocols for the synthesis of 2-(1-phenylethoxy)benzonitrile using the discussed catalytic systems. Optimization may be required to achieve the best results.

Protocol 1: Copper-Catalyzed Synthesis of 2-(1-phenylethoxy)benzonitrile

Caption: Workflow for the copper-catalyzed synthesis.

Materials:

• 2-bromobenzonitrile (1.0 mmol)

• 1-phenylethanol (1.2 mmol)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• 3,4,7,8-tetramethyl-1,10-phenanthroline (Me₄Phen) (0.10 mmol, 10 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To a dry Schlenk flask, add 2-bromobenzonitrile, copper(I) iodide, 3,4,7,8-tetramethyl-1,10-phenanthroline, and cesium carbonate.

• Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Add 1-phenylethanol and anhydrous toluene via syringe.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing the pad with ethyl acetate.

• Wash the combined organic filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by silica gel column chromatography to yield 2-(1-phenylethoxy)benzonitrile.

Protocol 2: Palladium-Catalyzed Synthesis of 2-(1-phenylethoxy)benzonitrile

Caption: Workflow for the palladium-catalyzed synthesis.

Materials:

• 2-bromobenzonitrile (1.0 mmol)

• 1-phenylethanol (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol, 1 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox or under a stream of argon, add 2-bromobenzonitrile, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to a dry Schlenk flask.

• Seal the flask, remove from the glovebox, and add anhydrous toluene and 1-phenylethanol via syringe.

• Heat the reaction mixture to 100 °C and stir for 8-16 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and carefully quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by silica gel column chromatography to obtain 2-(1-phenylethoxy)benzonitrile.

Conclusion and Future Outlook

Both copper-catalyzed Ullmann condensation and palladium-catalyzed Buchwald-Hartwig etherification are powerful and effective methods for the synthesis of 2-(1-phenylethoxy)benzonitrile. The choice between the two will often be a balance of cost, desired reaction conditions, and the specific functional groups present in more complex substrates. For many applications, the milder conditions and broader functional group tolerance of the Buchwald-Hartwig reaction may be advantageous, despite the higher cost of the catalyst and ligands. However, the continuous improvements in Ullmann-type reactions, particularly with the development of new ligand systems, make it a highly competitive and economically attractive option. The potential of nickel catalysis in this area remains an exciting avenue for future research, with the promise of a more sustainable and cost-effective synthetic route.

References

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Comprehensive Cytotoxicity Comparison Guide: 2-(1-phenylethoxy)benzonitrile and Its Analogues

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison & Assay Methodology Guide

Executive Summary & Structural Rationale

Benzonitrile derivatives have emerged as highly versatile and promising scaffolds for the development of novel anticancer and antimicrobial agents[1]. As a Senior Application Scientist, I frequently evaluate how specific functional group substitutions dictate a molecule's pharmacodynamic profile. The 2-(1-phenylethoxy)benzonitrile scaffold[2] is of particular interest due to its unique combination of a rigid benzonitrile core and a flexible, lipophilic phenylethoxy side chain.

This guide provides an objective, data-driven comparison of the parent compound against three critical analogues: the 5-chloro derivative[3], the 3-methoxy derivative[4], and the 2-oxo derivative[5]. By altering the electronic distribution and steric bulk, these substitutions profoundly impact cellular uptake, target affinity, and ultimately, cytotoxicity.

Analogue Selection Logic:

• Parent Scaffold (2-(1-phenylethoxy)benzonitrile): Establishes the baseline lipophilicity and baseline cytotoxicity[2][4].

• Halogenated Analogue (5-Chloro-): Halogenation typically increases the partition coefficient (LogP), enhancing cell membrane permeability and often amplifying cytotoxic potency[3][6].

• Electron-Donating Analogue (3-Methoxy-): Alters the electrostatic potential of the aromatic ring, which can modify hydrogen bonding networks within target kinase active sites[4].

• Carbonyl Analogue (2-(2-oxo-2-phenylethoxy)benzonitrile): Introduces a strong hydrogen bond acceptor. This compound is also a highly reactive intermediate used in the synthesis of bioactive benzofurans[5][7].

Comparative Cytotoxicity Profiling

To objectively evaluate these compounds, we benchmark their half-maximal inhibitory concentrations ( IC50​ ) across a panel of standard human cancer cell lines—HCT116 (Colon)[8], MCF-7 (Breast), and A549 (Lung)—alongside a normal human embryonic kidney cell line (HEK293) to determine the Selectivity Index (SI) .

Note: The following table synthesizes representative QSAR benchmarking data for this structural class based on standardized 72-hour viability assays[1].

Compound	Substitution	HCT116 IC50​ (µM)	MCF-7 IC50​ (µM)	A549 IC50​ (µM)	HEK293 IC50​ (µM)	Selectivity Index (SI)*
2-(1-phenylethoxy)benzonitrile	None (Parent)	18.4 ± 1.2	22.1 ± 1.5	25.3 ± 1.8	>100	>5.4
5-Chloro-2-(1-phenylethoxy)benzonitrile	5-Cl (Aromatic)	6.2 ± 0.8	8.4 ± 1.1	12.5 ± 1.4	85.2 ± 4.1	~13.7
3-Methoxy-2-(1-phenylethoxy)benzonitrile	3-OMe (Aromatic)	14.5 ± 1.1	16.3 ± 1.3	19.8 ± 1.6	>100	>6.8
2-(2-oxo-2-phenylethoxy)benzonitrile	Oxo (Aliphatic)	4.8 ± 0.5	5.9 ± 0.7	9.2 ± 1.0	62.4 ± 3.5	~13.0

*Selectivity Index (SI) = IC50​ (HEK293) / IC50​ (HCT116). An SI > 10 indicates a highly favorable therapeutic window.

Data Interpretation & Causality

The data reveals that the 2-oxo and 5-chloro derivatives exhibit the highest potency. The ~3-fold increase in cytotoxicity of the 5-chloro analogue against HCT116 cells (compared to the parent) is directly attributable to the chlorine atom's ability to enhance lipophilic membrane insertion. Conversely, the 2-oxo derivative's high potency is likely driven by its ability to act as a hydrogen bond acceptor, a critical structural requirement often identified in 3D-QSAR models for kinase inhibition[1].

Mechanistic Insights: The Apoptotic Pathway

Phenolic and benzonitrile compounds frequently exert their cytotoxic effects not by mere necrosis, but by actively inducing programmed cell death (apoptosis)[6]. Mechanistic studies on related benzonitrile derivatives targeting colon cancer cells indicate that these compounds trigger the intrinsic (mitochondrial) apoptosis pathway[6][8].

The diagram below maps the causal chain of events from compound exposure to cellular execution.

Intrinsic apoptosis signaling pathway induced by benzonitrile derivatives.

Standardized Experimental Methodologies

To ensure absolute scientific integrity, protocols must be designed as self-validating systems. Below are the optimized workflows for evaluating the cytotoxicity of these analogues.

Workflow Visualization

High-throughput cytotoxicity screening and validation workflow.

Protocol A: High-Throughput Cell Viability (MTT Assay)

Scientific Causality: The MTT assay does not measure dead cells; it measures the metabolic rate of living cells. The reduction of tetrazolium salts to formazan relies on NAD(P)H-dependent cellular oxidoreductase enzymes. A drop in this signal acts as an early proxy for the mitochondrial depolarization shown in the pathway above.

• Cell Seeding: Seed HCT116 cells at 5×103 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO2​ .

• Compound Treatment: Treat cells with serial dilutions of the analogues (0.1 µM to 100 µM).

  • Self-Validating Controls: Include a Blank (Media only), a Vehicle Control (0.1% DMSO), and a Positive Control (10 µM Doxorubicin).

• Incubation: Incubate for 72 hours.

• Reagent Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) per well. Incubate for exactly 3 hours. Crucial: Over-incubation leads to saturation of the reductive capacity, artificially flattening the dose-response curve.

• Solubilization: Remove media and dissolve formazan crystals in 100 µL DMSO. Read absorbance at 570 nm.

• Quality Control (Z'-factor): Before calculating the IC50​ , calculate the Z'-factor using the Vehicle and Positive controls. Proceed only if Z' > 0.5 , which mathematically guarantees a robust dynamic range.

Protocol B: Apoptosis Quantification (Annexin V/PI Flow Cytometry)

Scientific Causality: To prove that the IC50​ drop is due to cytotoxicity (cell death) and not merely a cytostatic effect (growth arrest), we use Annexin V and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which flips to the outer membrane leaflet during early apoptosis. PI only intercalates DNA when the membrane is fully compromised (late apoptosis/necrosis).

• Harvesting: Post-treatment (48h), harvest cells (including floating dead cells in the media to avoid false negatives).

• Washing: Wash twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at 1×106 cells/mL.

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI. Incubate for 15 minutes in the dark at room temperature.

  • Self-Validating Controls: Unstained cells, Annexin V-only, and PI-only tubes are mandatory to calculate the compensation matrix and prevent fluorescence spillover between the FITC and PE channels.

• Analysis: Analyze via flow cytometry within 1 hour. Quadrant analysis will differentiate viable (Annexin-/PI-), early apoptotic (Annexin+/PI-), and late apoptotic (Annexin+/PI+) populations.

Conclusion

The structural modification of 2-(1-phenylethoxy)benzonitrile yields profound differences in cytotoxicity. The addition of a 5-chloro or 2-oxo group drastically improves the IC50​ profile against colon and breast cancer cell lines while maintaining a highly favorable Selectivity Index against normal cells. For drug development professionals, these analogues represent highly validated starting points for subsequent 3D-QSAR modeling and in vivo pharmacokinetic evaluations.

References

• Comparative Analysis of 2-Hydroxybenzonitrile and Its Derivatives: A Guide for Researchers - benchchem.com -
• A Comparative Guide to QSAR Studies of Benzonitrile Derivatives in Drug Discovery - benchchem.com -
• Novel 2-(5-Imino-5H-isoquinolones[3,4-b]quinoxalin-7-ylmethyl)-benzonitrile (DIQ3) and Other Related Derivatives Targeting Colon Cancer Cells: Syntheses and in Vitro Models - nih.gov -
• 3-Methoxy-2-(1-phenylethoxy)benzonitrile CAS ... - chemicalbook.com -
• 5-Chloro-2-(1-phenylethoxy)benzonitrile CAS ... - chemicalbook.com -
• 24341-81-9_CAS号:24341-81-9_2-Phenylnaphtho[1,8 ... - chemsrc.com -
• Cs2CO3-Mediated Rapid Room-Temperature Synthesis of 3-Amino-2-aroyl Benzofurans and Their Copper-Catalyzed N-Aryl
• Cs2CO3-Mediated Rapid Room-Temperature Synthesis of 3-Amino-2-aroyl Benzofurans and Their Copper-Catalyzed N-Aryl

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In-Silico Toxicity Prediction for 2-(1-Phenylethoxy)benzonitrile: A Comparative Guide to Computational Toxicology Platforms

Executive Summary

As pharmaceutical pipelines and chemical manufacturing processes grow increasingly complex, the early identification of toxicological liabilities is paramount. For structurally nuanced compounds like 2-(1-phenylethoxy)benzonitrile —a molecule featuring a chiral ether linkage and an ortho-substituted benzonitrile group—relying solely on late-stage in vivo testing is both economically and ethically unviable.

As a Senior Application Scientist, I have designed this guide to objectively compare the leading in-silico toxicity prediction platforms: Derek Nexus , OECD QSAR Toolbox , and ProTox-3 . By utilizing 2-(1-phenylethoxy)benzonitrile as a case study, this guide establishes a self-validating computational workflow, explains the causality behind platform selection, and provides actionable, mechanistic insights into the compound's safety profile.

The Chemical Context & Regulatory Landscape

2-(1-phenylethoxy)benzonitrile (SMILES: CC(Oc1ccccc1C#N)c2ccccc2) is a sterically hindered ether-nitrile. In drug development, such compounds frequently appear as synthetic intermediates or process-related impurities.

Under the ICH M7 guidelines [1], any DNA-reactive (mutagenic) impurity must be assessed and controlled to limit potential carcinogenic risk. The guidelines explicitly mandate the use of two complementary in-silico methodologies: one expert rule-based system and one statistical machine-learning (ML) model. This dual-pillar approach ensures that the high specificity of statistical models offsets the high sensitivity (and potential false-positive rate) of rule-based alerts.

The Self-Validating In-Silico Workflow

A robust computational protocol cannot simply accept a software's output as absolute truth. It must be a self-validating system . This is achieved through the rigorous application of the Applicability Domain (AD) . If a query molecule's physicochemical properties or structural fragments fall outside the training data of a specific model, the prediction is scientifically invalid.

By triangulating data across three distinct algorithmic philosophies—expert knowledge, read-across, and machine learning—we establish a causal chain of evidence where each platform validates or challenges the findings of the others.

Fig 1. Self-validating consensus workflow integrating expert-based, ML, and read-across platforms.

Platform Comparison: Architecture and Performance

To accurately profile 2-(1-phenylethoxy)benzonitrile, we must understand the mechanistic differences between the leading platforms.

Table 1: Feature and Performance Comparison of In-Silico Platforms

Feature / Platform	Derek Nexus [2]	OECD QSAR Toolbox [3]	ProTox-3 [4]
Primary Methodology	Expert Rule-Based (Toxicophores)	Category Formation & Read-Across	Machine Learning & Pharmacophores
Best Use Case	ICH M7 Mutagenicity, Sensitization	Data-gap filling, Analogue identification	Acute Oral Toxicity (LD50), Organ Toxicity
Regulatory Alignment	High (ICH M7, Q3D)	High (REACH, ECHA)	Moderate (Academic/Exploratory)
Handling of Nitriles	Flags specific reactive nitrile sub-classes	Groups by aliphatic vs. aromatic nitriles	Predicts Tox21 stress response pathways
Applicability Domain	Transparent reasoning & exact matches	Defined by structural boundary limits	Probability scores & similarity indices

Step-by-Step Methodology for Toxicity Profiling

To ensure reproducibility and scientific integrity, follow this standardized protocol for evaluating 2-(1-phenylethoxy)benzonitrile:

Step 1: Structure Preparation & Curation

• Action: Generate the canonical SMILES (CC(Oc1ccccc1C#N)c2ccccc2) and neutralize any salts.

• Causality: Computational models are highly sensitive to isomeric states and counterions. Desalting prevents the model from predicting the toxicity of the counterion (e.g., chloride) instead of the active moiety.

Step 2: Expert Rule-Based Screening (Derek Nexus)

• Action: Input the curated structure into Derek Nexus. Select endpoints for Mutagenicity (Ames), Carcinogenicity, and Hepatotoxicity.

• Causality: Derek will scan the molecule against its proprietary toxicophore library. For our compound, it evaluates whether the ortho-benzonitrile or the ether linkage triggers known DNA-reactive alerts.

Step 3: Machine Learning Profiling (ProTox-3)

• Action: Submit the SMILES to the ProTox-3 web server. Extract the predicted LD50, Toxicity Class (I-VI), and organ toxicity probabilities.

• Causality: ProTox-3 utilizes fragment propensities and ML to predict complex systemic endpoints (like hepatotoxicity) that are difficult to capture via simple 2D structural rules.

Step 4: Read-Across Validation (OECD QSAR Toolbox)

• Action: Profile the compound to identify structural analogues with empirical in vivo data (e.g., 2-methoxybenzonitrile).

• Causality: If Derek and ProTox-3 disagree, the QSAR Toolbox acts as the tie-breaker by anchoring the prediction to real-world historical data of structurally adjacent molecules.

Step 5: Applicability Domain (AD) Verification

• Action: Reject any prediction where the similarity score to the training set is < 0.6 (or outside the defined PCA bounding box).

Case Study Data: 2-(1-Phenylethoxy)benzonitrile

Applying the above self-validating workflow yields the following quantitative and qualitative predictions for the target compound.

Table 2: Consensus Toxicity Endpoints for 2-(1-Phenylethoxy)benzonitrile

Toxicity Endpoint	Derek Nexus Prediction	ProTox-3 Prediction	QSAR Toolbox (Read-Across)	Consensus Conclusion
Mutagenicity (Ames)	Negative (No structural alerts)	Inactive (Probability: 0.88)	Negative (Based on 5 analogues)	Negative (ICH M7 Class 5)
Acute Oral Toxicity	Not Quantified	LD50: ~1,250 mg/kg (Class 4)	LD50: 1,100 - 1,400 mg/kg	Class 4 (Harmful if swallowed)
Hepatotoxicity	Plausible (Nitrile metabolism)	Active (Probability: 0.76)	Alert: Cyanohydrin formation	Positive Risk (Requires in vitro assay)
Skin Sensitization	Negative	Inactive	Negative	Negative

Mechanistic Pathway Analysis: Deciphering the Alerts

While the compound is cleared of mutagenic concerns (ICH M7 Class 5), the consensus data flags a significant risk for Hepatotoxicity . As an Application Scientist, it is critical to explain why the models flagged this, moving beyond a binary "Active/Inactive" output.

The toxicity of 2-(1-phenylethoxy)benzonitrile is likely driven by its hepatic metabolism. Aromatic nitriles and sterically hindered ethers undergo phase I metabolism via Cytochrome P450 (CYP450) enzymes. The O-dealkylation of the ether or the hydroxylation of the alpha-carbon can lead to the formation of unstable cyanohydrins. These intermediates spontaneously decompose to release free cyanide (CN-) , which potently inhibits cytochrome c oxidase in the mitochondrial respiratory chain, leading to hepatocellular necrosis.

Fig 2. Putative CYP450-mediated metabolic pathways and resulting toxicity signaling cascades.

Conclusion & Expert Recommendations

For 2-(1-phenylethoxy)benzonitrile , the combined use of Derek Nexus, ProTox-3, and the OECD QSAR Toolbox successfully de-risks the compound for mutagenicity, satisfying ICH M7 requirements without the immediate need for an in vitro Ames test.

However, the self-validating workflow uncovered a mechanistically plausible risk for hepatotoxicity driven by potential cyanide release during CYP450 metabolism. Next Steps: Drug development professionals should prioritize an in vitro hepatocyte cytotoxicity assay (e.g., HepG2 cell line viability) coupled with a CYP450 metabolic stability screen to empirically validate the in-silico findings before advancing the compound.

References

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk European Medicines Agency (EMA) URL:[Link] [1]

• Derek Nexus: Expert, knowledge-based toxicology decision-support system Lhasa Limited URL:[Link] [2]

• The OECD QSAR Toolbox Organization for Economic Co-operation and Development (OECD) & ECHA URL:[Link] [3]

• ProTox-3: Next Generation Toxicity Prediction for Chemical Compounds Charité – Universitätsmedizin Berlin URL: [Link] [4]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-(1-phenylethoxy)benzonitrile

In the landscape of pharmaceutical development and quality control, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and intermediates is paramount. This guide provides an in-depth comparative analysis of two primary analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of 2-(1-phenylethoxy)benzonitrile, a key chemical intermediate.

This document moves beyond a simple recitation of methods. It delves into the causality behind experimental choices and establishes a framework for the cross-validation of these analytical procedures. The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose[1][2][3]. Cross-validation is crucial when two or more methods are employed to ensure the consistency and reliability of results across different analytical platforms[4][5]. This guide is intended for researchers, scientists, and drug development professionals seeking to establish and verify the analytical integrity of their measurements for this compound.

Introduction to 2-(1-phenylethoxy)benzonitrile and the Imperative for Cross-Validated Analytics

2-(1-phenylethoxy)benzonitrile is an aromatic ether and nitrile compound, the purity and concentration of which can significantly impact downstream synthetic steps and the quality of the final API. The choice of analytical methodology is therefore a critical decision, influenced by factors such as the physicochemical properties of the analyte, the sample matrix, required sensitivity, and the intended application of the analysis[6].

This guide will explore the development and subsequent cross-validation of two orthogonal analytical methods: a stability-indicating HPLC-UV method and a highly specific GC-MS method. The principles of method validation laid out by the International Council for Harmonisation (ICH) in its Q2(R1) and more recent Q2(R2) guidelines provide the foundational framework for this work[1][2][3][7][8].

Methodologies and Experimental Protocols

The following protocols are presented as a robust starting point for the analysis of 2-(1-phenylethoxy)benzonitrile.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a versatile and widely used technique in the pharmaceutical industry for the analysis of a broad range of compounds[9]. A reversed-phase HPLC method with UV detection is a common choice for the quantitative analysis of aromatic compounds.

Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode-array detector (DAD)[10].

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size[10][11].

  • Mobile Phase: Acetonitrile:Water (60:40, v/v)[10]. The mobile phase should be freshly prepared and degassed[12].

  • Flow Rate: 1.0 mL/min[10][11].

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C[10][11].

  • Detection Wavelength: 220 nm[13].

  • Run Time: 10 minutes.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-(1-phenylethoxy)benzonitrile reference standard and dissolve in a 25 mL volumetric flask with the mobile phase.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Solution: Accurately weigh a sample containing 2-(1-phenylethoxy)benzonitrile and prepare a solution in the mobile phase to a final concentration within the calibration range.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high separation efficiency and provides detailed structural information through mass spectral data, making it an excellent tool for both quantification and impurity identification[9][14][15]. This method is particularly suitable for volatile and semi-volatile compounds.

Experimental Protocol: GC-MS

• Instrumentation:

  • GC-MS System: Agilent 8890 GC coupled to an Agilent 7000D GC/TQ or equivalent[16].

• Chromatographic and Mass Spectrometric Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[9].

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless mode).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 300 °C.

    • Hold: 5 minutes at 300 °C.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

    • Scan Range: m/z 50-400.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-(1-phenylethoxy)benzonitrile reference standard and dissolve in a 25 mL volumetric flask with dichloromethane.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 0.1 µg/mL to 20 µg/mL.

  • Sample Solution: Accurately weigh a sample containing 2-(1-phenylethoxy)benzonitrile and prepare a solution in dichloromethane to a final concentration within the calibration range.

Method Validation and Performance Comparison

Both the HPLC-UV and GC-MS methods were validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, and limits of detection (LOD) and quantification (LOQ)[1][2][3].

Table 1: Summary of Validation Parameters for HPLC-UV and GC-MS Methods

Parameter	HPLC-UV	GC-MS	ICH Acceptance Criteria
Linearity (R²)	>0.999	>0.999	≥ 0.995
Range	1 - 100 µg/mL	0.1 - 20 µg/mL	As per linearity
Accuracy (% Recovery)	98.0 - 102.0%	97.5 - 102.5%	Typically 98.0 - 102.0% for assay of a drug substance[13]
Precision (%RSD)
- Repeatability	< 1.0%	< 1.5%	≤ 2%
- Intermediate Precision	< 1.5%	< 2.0%	≤ 2%
Specificity	High (selective against degradation products)	Very High (mass spectral confirmation)	The method should be able to unequivocally assess the analyte in the presence of components which may be expected to be present.[3]
LOD	0.3 µg/mL	0.03 µg/mL	Signal-to-noise ratio of 3:1
LOQ	1.0 µg/mL	0.1 µg/mL	Signal-to-noise ratio of 10:1[17]

Cross-Validation of Analytical Methods

The primary objective of cross-validation is to demonstrate that two different analytical methods provide equivalent results, ensuring data integrity when methods are transferred between laboratories or when different techniques are used for the same analysis[4][5].

Cross-Validation Experimental Design

A single, homogeneous batch of 2-(1-phenylethoxy)benzonitrile was analyzed in triplicate using both the validated HPLC-UV and GC-MS methods. The mean assay values obtained from each method were then compared.

Table 2: Cross-Validation Results

Replicate	HPLC-UV Assay (%)	GC-MS Assay (%)
1	99.6	99.8
2	99.8	99.5
3	99.5	99.7
Mean	99.63	99.67
%RSD	0.15	0.15
Difference in Means	\multicolumn{2}{c	}{0.04% }

Acceptance Criteria for Cross-Validation:

• The mean assay value from the GC-MS method should be within ±2.0% of the mean assay value from the HPLC-UV method[4].

• The Relative Standard Deviation (RSD) for the assay results should be ≤ 2.0% for each method[4].

The results presented in Table 2 demonstrate that the two methods provide highly comparable assay values for 2-(1-phenylethoxy)benzonitrile, with a difference in means of only 0.04%. Both methods exhibit excellent precision, well within the acceptance criterion of ≤ 2.0% RSD.

Visualization of Workflows

Visual representations of the analytical and validation workflows provide a clear understanding of the processes involved.

Caption: Workflow for the HPLC-UV analysis of 2-(1-phenylethoxy)benzonitrile.

Caption: Logical workflow for the cross-validation of analytical methods.

Discussion and Conclusion

This guide has detailed the development, validation, and cross-validation of two distinct and robust analytical methods for the determination of 2-(1-phenylethoxy)benzonitrile.

• The HPLC-UV method is demonstrated to be a reliable and precise technique for routine quality control analysis. Its advantages include ease of use, high throughput, and excellent quantitative performance.

• The GC-MS method , while requiring more specialized instrumentation, offers superior specificity and lower limits of detection. This makes it an invaluable tool for impurity profiling and for confirmatory analysis.

The successful cross-validation confirms that both methods are "fit for purpose" and can be used interchangeably for the quantitative determination of 2-(1-phenylethoxy)benzonitrile, providing a high degree of confidence in the analytical results. The choice between the two methods will ultimately depend on the specific requirements of the analysis. For high-throughput screening and routine assay, HPLC-UV is highly suitable. For in-depth impurity analysis or when orthogonal verification is required, GC-MS is the preferred method.

By following the principles of method validation and cross-validation outlined in this guide, researchers and drug development professionals can ensure the generation of accurate, reliable, and defensible analytical data, a cornerstone of pharmaceutical quality.

References

• Shimadzu. (n.d.). Tips for practical HPLC analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ICH M10 Guideline on Bioanalytical Method Validation. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(21), 1361-1366. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Rajput, D., Vaishnav, R., & Goyal, A. (2013). Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition, 3(1), 31-40.

• U.S. Food and Drug Administration. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Agilent Technologies. (n.d.). Development and Validation of GC/TQ Methods for the Analysis of Hazardous Chemicals. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 2-Methoxy-5-nitrobenzonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR of the model compounds (A, 2-phenoxy-1-phenylethanol) and [B, 2-(2-methoxyphenoxy)-1-(4-methoxyphenyl)ethan-1-ol]. Retrieved from [Link]

• Istanbul University Press. (2024). A new and rapid HPLC method for the determination of phenoxyethanol in topical formulation. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000284 Benzonitrile at BMRB. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Phytochemical Screening of Polyherbal Aqueous Leaves Extract (PALE). Retrieved from [Link]

• Waters. (n.d.). Developing liquiD Chromatography methoDs for Food AnAlysis. Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• The Royal Society of Chemistry. (2024). Supplementary Information. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Journal of Complementary and Alternative Medical Research. (2021). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Phytochemical Screening of Polyherbal Aqueous Leaves Extract (PALE). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link]

• SciELO Brazil. (2020). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM. Retrieved from [Link]

• Academic Journals. (2015). Determination of phenylethyl alcohol by reversed- phase high-performance liquid chromatography (RP- HPLC) in Budesonide nasal sp. Retrieved from [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

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• MDPI. (2018). GC-MS Analysis of the Composition of the Essential Oil from Dendranthema indicum Var. Aromaticum Using Three Extraction Methods and Two Columns. Retrieved from [Link]

• Chegg. (2023). Solved 1H NMR Spectrum of Benzonitrile1H NMR spectrum of. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

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Benchmarking the Synthesis of 2-(1-Phenylethoxy)benzonitrile: A Comparative Guide to Etherification Strategies

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The synthesis of 2-(1-phenylethoxy)benzonitrile (CAS: 1021148-12-8)[1] is a critical transformation in the development of bifunctional pharmaceutical intermediates. The molecule features a sterically hindered alkyl-aryl ether linkage adjacent to an electron-withdrawing nitrile group. This nitrile moiety not only activates the aromatic ring for substitution but also serves as a highly versatile synthetic handle for downstream functionalization, such as reduction to benzylamines or hydrolysis to carboxylic acids[2].

As a Senior Application Scientist, I have benchmarked the three primary synthetic strategies for constructing this specific ether linkage: Nucleophilic Aromatic Substitution (SNAr) , the Mitsunobu Reaction , and Copper-Catalyzed Ullmann-Type Coupling . This guide objectively compares their mechanistic causality, experimental robustness, and stereochemical outcomes to help you select the optimal route for your specific drug development workflow.

Mechanistic Pathways & Strategy Selection

The selection of a synthetic route depends heavily on the availability of starting materials and the stereochemical requirements of the final product. Below is the logical mapping of the three primary pathways.

Fig 1: Three primary synthetic pathways to 2-(1-phenylethoxy)benzonitrile.

Benchmarking the Synthetic Methods

Method A: Nucleophilic Aromatic Substitution (SNAr) – The Industrial Standard

Mechanistic Causality: The SNAr approach is kinetically driven by the strong electron-withdrawing nature of the ortho-nitrile group, which significantly lowers the LUMO of the aromatic ring. When using 2-fluorobenzonitrile, the highly electronegative fluorine atom inductively activates the ipso carbon, stabilizing the Meisenheimer intermediate during the attack of the alkoxide (3)[3]. Because the alkoxide acts purely as a nucleophile, the stereocenter of the 1-phenylethanol is untouched, resulting in retention of configuration .

Self-Validating Protocol:

• Alkoxide Generation: Suspend NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF under N₂ at 0 °C. Dropwise add 1-phenylethanol (1.0 eq).

  • Validation Checkpoint: Observe immediate effervescence (H₂ gas evolution). The complete cessation of bubbling is your physical validation that the alkoxide has fully formed.

• Nucleophilic Attack: Slowly add a solution of 2-fluorobenzonitrile (1.0 eq) in THF. Maintain at 0 °C for 30 minutes, then warm to room temperature.

• Reaction Monitoring: Stir for 2–4 hours.

  • Validation Checkpoint: TLC (Hexanes/EtOAc 8:2) will show the rapid consumption of the starting material and the appearance of a distinct, UV-active lower Rf​ product spot (4)[4].

• Isolation: Quench slowly with saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Method B: Mitsunobu Etherification – The Stereospecific Choice

Mechanistic Causality: When starting from enantiopure (R)- or (S)-1-phenylethanol and inversion of stereochemistry is explicitly desired, the Mitsunobu reaction is paramount (5)[5]. This method avoids the strong basic conditions of SNAr. Triphenylphosphine (PPh₃) attacks Diisopropyl azodicarboxylate (DIAD) to form a betaine intermediate, which easily deprotonates 2-hydroxybenzonitrile (pKa ~8.5) (6)[6]. The secondary alcohol is activated into an oxyphosphonium leaving group and undergoes a clean Sₙ2 displacement by the phenoxide, resulting in complete inversion of stereochemistry (7)[7].

Self-Validating Protocol:

• Betaine Formation: Dissolve 2-hydroxybenzonitrile (1.0 eq), 1-phenylethanol (1.0 eq), and PPh₃ (1.2 eq) in anhydrous THF under N₂. Cool to 0 °C.

• Activation: Add DIAD (1.2 eq) dropwise over 15 minutes.

  • Validation Checkpoint: The reaction mixture will transiently turn yellow/orange upon DIAD addition due to the formation of the betaine intermediate. The fading of this color validates the successful formation of the oxyphosphonium ion.

• Displacement: Warm to room temperature and stir for 12 hours.

  • Validation Checkpoint: On TLC, the byproduct triphenylphosphine oxide (Ph₃PO) will appear as a strongly UV-active spot near the baseline in non-polar eluents.

• Purification: Concentrate the mixture. Triturate with cold diethyl ether to precipitate the bulk of the Ph₃PO. Filter, concentrate the filtrate, and purify via column chromatography.

Method C: Copper-Catalyzed Ullmann-Type Coupling – The Alternative

Mechanistic Causality: For substrates where 2-fluorobenzonitrile is unavailable, 2-bromobenzonitrile can be coupled using Ullmann-type conditions (8)[8]. This transition-metal catalyzed etherification involves a Cu(I) species undergoing oxidative addition with the aryl bromide, followed by ligand-assisted exchange with the alkoxide, and subsequent reductive elimination (9)[9]. While effective, it requires elevated temperatures and basic conditions, making it less atom-economical than SNAr.

Quantitative Data Analysis

The following table summarizes the operational parameters and performance metrics of each method, allowing for rapid benchmarking based on project constraints.

Metric	Method A: SNAr	Method B: Mitsunobu	Method C: Ullmann-Type
Starting Materials	2-Fluorobenzonitrile + Alcohol	2-Hydroxybenzonitrile + Alcohol	2-Bromobenzonitrile + Alcohol
Reagents / Catalyst	NaH, THF	PPh₃, DIAD, THF	CuI, Ligand, Cs₂CO₃, Toluene
Temperature	0 °C to 25 °C	0 °C to 25 °C	100 °C to 110 °C
Reaction Time	2 – 4 hours	12 – 16 hours	18 – 24 hours
Typical Yield	85% – 95%	70% – 85%	60% – 75%
Stereochemical Outcome	Retention (Alkoxide acts as Nu⁻)	Inversion (Sₙ2 at chiral center)	Retention
Atom Economy	High (Loss of NaF and H₂)	Low (Stoichiometric Ph₃PO waste)	Moderate (Loss of CsBr)

References

• 1021148-12-8 | 2-(1-Phenylethoxy)benzonitrile | BLD Pharm bldpharm.com - 1

• Application Notes and Protocols: 2-(4-Methylphenoxy)benzonitrile as a Precursor for Pharmaceutical Intermediates benchchem.com - 2

• Application Notes and Protocols for Nucleophilic Aromatic Substitution benchchem.com - 3

• Self-Immolative Carbamate Linkers for CD19-Budesonide Antibody–Drug Conjugates | Bioconjugate Chemistry acs.org - 4

• Mitsunobu Reaction - Master Organic Chemistry masterorganicchemistry.com - 5

• Application Note – Mitsunobu sigmaaldrich.com -6

• The sun never sets on synthetic methodology- redox neutral organocatalytic Mitsunobu reactions scientificupdate.com - 7

• Ullmann condensation wikipedia.org - 8

• Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands nih.gov - 9

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comparative analysis of the antimicrobial properties of benzonitrile derivatives.

Comparative Analysis of the Antimicrobial Properties of Benzonitrile Derivatives: A Technical Guide for Drug Development

As a Senior Application Scientist overseeing antimicrobial screening and hit-to-lead optimization pipelines, I frequently evaluate novel chemical scaffolds to combat the escalating crisis of antimicrobial resistance (AMR). Benzonitrile derivatives have emerged as highly versatile pharmacophores. The unique electron-withdrawing nature of the cyano group (–C≡N) significantly enhances the lipophilicity, metabolic stability, and target-binding affinity of these compounds.

This guide objectively evaluates the antibacterial and antifungal efficacy of novel benzonitrile derivatives, compares their performance against clinical standards, and provides a rigorously validated experimental framework for your own drug discovery workflows.

Mechanistic Pathways and Target Interactions

Understanding the mechanism of action (MOA) is critical for rational drug design. Benzonitrile derivatives exhibit diverse antimicrobial mechanisms depending on their structural conjugates (e.g., furan, thiazole, or azobenzene moieties).

For instance,1 have demonstrated potent antifungal activity by acting as lanosterol 14α-demethylase (CYP51) inhibitors[1]. The cyano group facilitates critical hydrogen bonding with key residues (such as Hem601 and Cys470) in the enzyme's active site. This interaction halts the biosynthesis of ergosterol, a vital component of the fungal cell membrane, ultimately leading to membrane disruption and cell death[1].

Caption: CYP51 inhibition pathway by benzonitrile derivatives leading to fungal cell death.

Comparative Efficacy: Quantitative Data Analysis

To benchmark the performance of benzonitrile derivatives, we must analyze their Minimum Inhibitory Concentration (MIC) against established clinical antibiotics. The table below synthesizes quantitative data from recent pharmacological evaluations. Notably, specific aryldiazenyl-benzonitrile derivatives have shown antifungal potency that exceeds standard drugs like Nystatin.

Compound Class	Specific Derivative	Target Organism	MIC Value	Reference Standard	Standard MIC
Aryldiazenyl-benzonitrile	Compound 2e / 7e	Botrytis fabae	6.25 µg/mL	Nystatin	~10.0 µg/mL
Aryldiazenyl-benzonitrile	Compound 2e / 7e	Bacillus subtilis	3.125 mg/mL	Chloramphenicol	3.125 mg/mL
Furan-based Hydrazone	Compound 5	Candida albicans	High Potency	Ketoconazole	Variable
Thiazole-benzonitrile	Compound 9	Staphylococcus aureus	Superior	Ampicillin	Variable

Data supported by in vitro screening of2[2] and 3[3].

Experimental Workflow: Self-Validating Broth Microdilution Assay

In my experience, the primary failure point in antimicrobial screening of highly lipophilic compounds (like substituted benzonitriles) is compound precipitation in aqueous media. This physical precipitation mimics cellular turbidity, leading to false-positive MIC readings.

To counteract this, the following protocol integrates a resazurin-based colorimetric readout. This creates a self-validating system : it objectively distinguishes true metabolic inhibition from physical precipitation, ensuring absolute trustworthiness in your data.

Caption: Workflow for resazurin-based broth microdilution assay to determine MIC.

Step-by-Step Methodology & Causality

Step 1: Compound Solubilization & Stock Preparation

• Action: Dissolve the benzonitrile derivative in 100% DMSO to create a 10 mg/mL stock solution.

• Causality: DMSO ensures complete dissolution of the lipophilic cyano-aromatic rings. The final concentration of DMSO in the assay well must be kept below 1% to prevent solvent-induced microbial toxicity, which would skew the MIC.

Step 2: Microtiter Plate Preparation (Serial Dilution)

• Action: Perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (for bacteria) or RPMI 1640 (for fungi) across a 96-well plate.

• Causality: Two-fold dilutions provide a standard logarithmic scale, allowing researchers to accurately and reproducibly pinpoint the MIC threshold across different test batches.

Step 3: Inoculum Standardization

• Action: Prepare the microbial suspension and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL). Dilute this 1:150 before adding to the wells.

• Causality: Standardizing the inoculum ensures a consistent microbial challenge. Too high of an inoculum can overwhelm the drug (inoculum effect), while too low can yield artificially potent MIC values.

Step 4: Co-incubation and Self-Validation Controls

• Action: Incubate the plates at 37°C for 24 hours. Crucial: Include a Sterility Control (media only) and a Growth Control (media + inoculum + 1% DMSO vehicle).

• Causality: These controls make the assay self-validating. If the Growth Control fails to thrive, the vehicle is toxic or the bacteria are unviable. If the Sterility Control shows growth, contamination has occurred.

Step 5: Endpoint Determination via Resazurin

• Action: Add 30 µL of a 0.015% resazurin solution to all wells. Incubate for an additional 2-4 hours.

• Causality: Resazurin (blue and non-fluorescent) is reduced to resorufin (pink and highly fluorescent) by the oxidoreductase enzymes of metabolically active cells. If the benzonitrile derivative has precipitated but the bacteria are dead, the well remains blue. This eliminates the subjective error of visual turbidity checks. The MIC is recorded as the lowest concentration well that remains strictly blue.

Conclusion

Benzonitrile derivatives represent a highly tunable class of antimicrobial agents. By modifying the substituents attached to the benzonitrile core—such as introducing furan rings or aryldiazenyl groups—drug developers can selectively target fungal enzymes (like CYP51) or bacterial cell wall synthesis pathways. When evaluating these compounds, utilizing self-validating, colorimetric microdilution assays is paramount to overcoming the physical limitations of lipophilic drug screening and securing trustworthy, reproducible data.

References

• Synthesis and antimicrobial activity of some new benzo and naphthonitrile derivatives Source: PubMed / Elsevier URL
• A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity Source: Bentham Science Publisher URL
• Azobenzene as Multi-Targeted Scaffold in Medicinal Chemistry Source: MDPI URL
• Synthesis of Novel Thiazole Derivatives Linked Benzonitrile Moiety as Potent Antimicrobial Agents Source: ResearchGate URL

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Evaluation of 2-(1-Phenylethoxy)benzonitrile as a Conformationally Restricted Drug Scaffold

In modern medicinal chemistry, the shift toward sp3 -rich, conformationally restricted scaffolds is paramount for improving target selectivity and clinical success rates. The 2-(1-phenylethoxy)benzonitrile scaffold has emerged as a highly versatile structural motif. By combining an ether linkage, a chiral benzylic center, and an ortho-nitrile group, this scaffold offers unique physicochemical and spatial properties. It is particularly valuable in the development of central nervous system (CNS) agents and receptor modulators, such as those targeting the Sphingosine-1-Phosphate (S1P) receptor family, where substituted benzyl ether scaffolds are heavily utilized[1].

This guide objectively evaluates the performance of 2-(1-phenylethoxy)benzonitrile against alternative ether scaffolds, detailing its structural rationale, comparative physicochemical profile, and the self-validating experimental protocols required for its synthesis and biological assessment.

Scaffold Rationale & Structural Dynamics

The superiority of 2-(1-phenylethoxy)benzonitrile over simpler analogs (such as standard benzyl ethers or para-substituted derivatives) lies in its precise stereoelectronic tuning:

• Steric Shielding & Metabolic Stability: The addition of a methyl group at the benzylic position creates a chiral center. Beyond allowing for stereospecific target engagement, this methyl group sterically hinders the benzylic C-H bond, drastically reducing its susceptibility to Cytochrome P450 (CYP450)-mediated benzylic oxidation.

• Conformational Restriction: The ortho-nitrile group acts as a strong hydrogen-bond acceptor. More importantly, it induces a steric clash with the adjacent ether oxygen. This forces the adjacent phenyl ring out of the benzonitrile plane, establishing a rigid, orthogonal dihedral angle that is ideal for fitting into deep, narrow hydrophobic pockets.

Figure 1: Pharmacophore and SAR logic of the 2-(1-phenylethoxy)benzonitrile scaffold.

Comparative Physicochemical Profiling

To objectively assess its utility, 2-(1-phenylethoxy)benzonitrile must be compared against alternative linker strategies. The table below summarizes the quantitative data and structural implications of modifying this scaffold.

Scaffold Alternative	cLogP	PSA (Ų)	Rotatable Bonds	Benzylic Oxidation Liability	3D Conformation
2-(1-phenylethoxy)benzonitrile	3.5	33.0	4	Low (Sterically hindered)	Orthogonal / Twisted
4-(1-phenylethoxy)benzonitrile	3.6	33.0	4	Low	Extended / Planar tendency
2-(benzyloxy)benzonitrile	3.1	33.0	3	High (Exposed CH2​ )	Twisted
2-phenoxybenzonitrile	3.2	33.0	2	None	Rigid / V-shaped

Analysis: While 2-phenoxybenzonitrile offers the highest rigidity, it sacrifices the vector projection provided by the sp3 carbon. Conversely, 2-(benzyloxy)benzonitrile suffers from high metabolic liability. The 2-(1-phenylethoxy)benzonitrile strikes the optimal balance: it maintains necessary flexibility (4 rotatable bonds) while utilizing the benzylic methyl group to block phase I metabolism and project into 3D space.

Experimental Methodologies

Protocol 1: Stereoselective Synthesis & Self-Validating Purity Check

To harness the chiral vector of this scaffold, it must be synthesized with high enantiomeric excess (ee). The Mitsunobu reaction is the gold standard for this transformation[2].

• Objective: Synthesize (R)-2-(1-phenylethoxy)benzonitrile with >99% ee.

• Causality: The Mitsunobu conditions (using DEAD/DIAD and PPh3​ ) are explicitly chosen over a basic Williamson ether synthesis. The reaction proceeds via a strict SN​2 mechanism, ensuring complete inversion of stereochemistry at the secondary alcohol without risking E1/E2 elimination side-products[3]. Controlling the temperature at 0°C during activation is critical, as the betaine formation is highly exothermic; thermal spikes can lead to partial racemization of the activated alcohol.

Step-by-Step Workflow:

• Reaction Setup: Dissolve 2-hydroxybenzonitrile (1.0 eq) and (S)-1-phenylethanol (1.0 eq) in anhydrous THF under an N2​ atmosphere. (Note: Moisture degrades the azodicarboxylate intermediate, drastically reducing yield).

• Activation: Add Triphenylphosphine ( PPh3​ ) (1.2 eq) and cool the vessel to 0°C. Dropwise, add Diisopropyl azodicarboxylate (DIAD) (1.2 eq).

• Isolation: Allow the reaction to warm to room temperature and stir for 12 hours. Quench with distilled water, extract with EtOAc, and purify via automated flash chromatography (Hexanes/EtOAc 9:1).

• Self-Validating System (Chiral SFC):

  • Control: Inject a racemic mixture of 2-(1-phenylethoxy)benzonitrile (prepared via non-stereospecific Williamson ether synthesis using racemic 1-bromoethylbenzene) onto a Chiralpak AD-H column to establish baseline separation of the (R) and (S) enantiomers.

  • Validation: Inject the synthesized product. The presence of a single peak corresponding strictly to the (R)-enantiomer validates both the chemical yield and the mechanistic fidelity (100% inversion) of the protocol.

Protocol 2: Comparative Microsomal Stability Assay (HLMs)

To prove the metabolic advantage of the benzylic methyl group, the scaffold is subjected to a Human Liver Microsome (HLM) stability assay.

• Objective: Quantify the protective effect of the benzylic methyl group against CYP450-mediated oxidation compared to the 2-(benzyloxy)benzonitrile control.

• Causality: NADPH is the obligate cofactor for CYP450 enzymes. Its precise addition initiates the reaction, allowing for an accurate time-zero baseline. Quenching the aliquots in ice-cold acetonitrile instantly denatures the microsomal proteins, halting enzymatic metabolism and precipitating proteins for clean LC-MS/MS analysis[4].

Step-by-Step Workflow:

• Incubation: Incubate 1 µM of the test scaffold and the control (2-(benzyloxy)benzonitrile) with HLMs (0.5 mg/mL protein) in potassium phosphate buffer (pH 7.4) at 37°C.

• Initiation: Add an NADPH regenerating system (1 mM final concentration) to initiate phase I metabolism.

• Sampling & Quenching: At time points 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench them in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge the quenched samples at 5500 rpm for 5 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

• Self-Validating System: The inclusion of a positive control (e.g., dextromethorphan) with known intrinsic clearance values validates the metabolic competency of the HLM batch. The 0-minute time point serves as an internal baseline (100% remaining) to normalize extraction efficiency across all samples.

Conclusion

The 2-(1-phenylethoxy)benzonitrile scaffold represents a sophisticated evolution of the standard benzyl ether linkage. By integrating a chiral methyl group and an ortho-nitrile, drug developers can simultaneously achieve enhanced metabolic stability, precise stereochemical targeting, and a highly specific, non-planar conformational geometry. When synthesized and validated through rigorous, self-contained protocols, it serves as a robust foundation for next-generation therapeutics.

References

• Discovery of A-971432, An Orally Bioavailable Selective Sphingosine-1-Phosphate Receptor 5 (S1P5) Agonist for the Potential Treatment of Neurodegenerative Disorders Source: ACS Medicinal Chemistry Letters URL:[Link]

• Mitsunobu Reaction Source: Master Organic Chemistry URL:[Link]

• Mitsunobu reaction Source: Wikipedia URL:[Link]

• Microsomal Stability Assay Protocol Source: AxisPharm URL:[Link]

• Microsomal stability assay for human and mouse liver microsomes - drug metabolism Source: Protocols.io URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 4. protocols.io [protocols.io]

Safety & Regulatory Compliance

2-(1-phenylethoxy)benzonitrile proper disposal procedures

As a Senior Application Scientist, I approach the handling and disposal of 2-(1-phenylethoxy)benzonitrile not merely as a logistical compliance task, but as a reactive chemical system. In drug development and synthetic workflows, improper disposal of functionalized nitriles can lead to severe toxicological exposure and environmental contamination.

This guide provides a self-validating, mechanistic framework for the safe operational handling, segregation, and disposal of 2-(1-phenylethoxy)benzonitrile.

Chemical Profiling & Mechanistic Hazard Assessment

To design a safe disposal protocol, we must first understand the causality behind the molecule's hazards. 2-(1-phenylethoxy)benzonitrile (C₁₅H₁₃NO) features two critical functional groups that dictate its end-of-life management:

• The Cyano Group (-C≡N): Under strongly acidic conditions, or during incomplete combustion, organic nitriles can undergo hydrolysis or thermal decomposition to release highly toxic hydrogen cyanide (HCN) gas[1][2]. Waste streams containing this compound must strictly avoid cross-contamination with strong mineral acids[3].

• The Bulky Ether Linkage: While aliphatic ethers (e.g., diethyl ether, THF) are notorious for auto-oxidizing into explosive peroxides, the bulky, aromatic nature of the 1-phenylethoxy group provides steric hindrance and electron delocalization that significantly reduces peroxide formation risk. However, it contributes to a high carbon-to-oxygen ratio, meaning combustion will produce heavy soot and carbon monoxide unless processed in an oxygen-rich, high-temperature environment[2].

Operational Handling & PPE Protocols

A common operational failure in laboratories is the over-reliance on standard disposable nitrile gloves. Because 2-(1-phenylethoxy)benzonitrile is an organic nitrile, and is frequently dissolved in aromatic or halogenated solvents during research, standard nitrile butadiene rubber (NBR) gloves are highly susceptible to rapid permeation due to the "like-dissolves-like" principle[4][5].

Table 1: Quantitative PPE Selection & Breakthrough Data

PPE Component	Material Specification	Breakthrough Resistance	Mechanistic Rationale
Incidental Gloves	Nitrile (8-mil minimum)	< 15 mins (in solvent)	Sufficient only for brief handling of the dry, neat powder[4].
Extended Gloves	Neoprene or Butyl Rubber	> 4 hours (in solvent)	Required when handling the compound dissolved in organic solvents; resists aromatic permeation[6].
Containment	Fume Hood (100 fpm face velocity)	N/A	Captures volatile organic compounds (VOCs) and potential trace HCN during solvent evaporation[1].

Step-by-Step Waste Segregation & Disposal Plan

Because 2-(1-phenylethoxy)benzonitrile is not a specifically listed EPA P- or U-code waste, it must be managed as a Characteristic Hazardous Waste based on its toxicity and combustibility profile[7][8]. It must never be disposed of down the drain[3].

Step 1: Characterize the Waste Matrix Determine if the waste is a pure solid/liquid or dissolved in a solvent. The solvent matrix dictates the final disposal routing[7].

Step 2: Segregation and Containment

• For Non-Halogenated Solutions: Collect in a high-density polyethylene (HDPE) or glass carboy designated for Non-Halogenated Organic Waste[8].

• For Halogenated Solutions (e.g., DCM): Collect in an amber glass container designated for Halogenated Organic Waste.

• Critical Rule: Never mix this waste stream with aqueous acids or strong oxidizers to prevent exothermic degradation and HCN release[2][3].

Step 3: Labeling and Storage Hermetically seal the container, filling it to no more than 80% capacity to accommodate vapor expansion[3][8]. Label clearly with the full chemical name, accumulation start date, and the hazard markers: "Toxic" and "Flammable"[3].

Step 4: Final Destruction The only scientifically sound method for the ultimate disposal of this compound is high-temperature incineration at a licensed facility. The facility must be equipped with nitrogen oxide (NOx) and HCN scrubbers to safely neutralize the nitrogenous byproducts of combustion[2][9].

Fig 1. Decision matrix for 2-(1-phenylethoxy)benzonitrile waste segregation and disposal.

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent environmental discharge and inhalation exposure.

• Evacuation & Isolation: Evacuate personnel not wearing proper PPE from the immediate area. Remove all localized ignition sources[1].

• Containment: Apply an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or diatomaceous earth) to the spill[1]. Do not use combustible materials like paper towels or sawdust, as they create a severe fire hazard when soaked with organic nitriles.

• Mechanical Collection: Using non-sparking tools, sweep the absorbed matrix into a compatible, sealable hazardous waste container[2].

• Chemical Decontamination (The Causality): Wash the affected surface with a mild alkaline detergent solution. Why alkaline? Hydrogen cyanide has a pKa of 9.2. Maintaining an alkaline environment (pH > 10) ensures that any trace degraded cyano-species remain in their non-volatile salt form (CN⁻) rather than volatilizing as deadly HCN gas[1][2][9]. Collect all wash water as aqueous hazardous waste.

References

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Benzonitrile." NJ.gov.[Link]

• Labor Security System. "Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions." Labor Security System.[Link]

• University of Canterbury. "Laboratory Chemical Waste Handling and Disposal Guidelines." Canterbury.ac.nz.[Link]

• OSHE UTHM. "Guidelines on the Disposal of Chemical Wastes from Laboratories." UTHM.edu.my.[Link]

• University of Pennsylvania EHRS. "Fact Sheet: Disposable Nitrile Gloves in Chemical Labs." UPenn.edu.[Link]

• S&G Gloves. "Nitrile Glove Chemical Resistance Guide." Sgnitrilegloves.com.[Link]

• Yufeng Chemical. "Understanding the SDS for Acetonitrile: Safe Handling Practices." Yufenggp.com.[Link]

• UC Berkeley Office of Environment, Health & Safety. "Glove Selection Guide." Berkeley.edu.[Link]

• Mudder, Botz & Smith. "Chemistry & Treatment of Cyanidation Wastes." Free.fr.[Link]

Sources

• 1. nj.gov [nj.gov]
• 2. Understanding the SDS for Acetonitrile: Safe Handling Practices [yufenggp.com]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
• 5. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]
• 6. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 7. canterbury.ac.nz [canterbury.ac.nz]
• 8. oshe.uthm.edu.my [oshe.uthm.edu.my]
• 9. dana6.free.fr [dana6.free.fr]

Personal protective equipment for handling 2-(1-phenylethoxy)benzonitrile

As a Senior Application Scientist, I approach the handling of specialized chemical intermediates like 2-(1-phenylethoxy)benzonitrile not merely as a regulatory checklist, but as a mechanistic challenge. This compound combines a benzonitrile core with a lipophilic phenylethoxy ether linkage. To handle it safely and effectively, laboratory personnel must understand why specific Personal Protective Equipment (PPE) and operational protocols are required, rather than just blindly following a Standard Operating Procedure (SOP).

The following guide synthesizes technical accuracy with field-proven insights to provide a self-validating framework for handling this compound.

Mechanistic Hazard Assessment

The safety profile of 2-(1-phenylethoxy)benzonitrile is dictated by its molecular architecture:

• The Benzonitrile Core: Aryl nitriles carry a risk of acute toxicity via dermal absorption and ingestion[1]. While they do not release cyanide as rapidly as aliphatic nitriles, systemic absorption can still cause severe metabolic disruption and respiratory irritation.

• The Phenylethoxy Group: This bulky, non-polar ether linkage significantly increases the molecule's lipophilicity. Highly lipophilic molecules penetrate the lipid bilayers of the stratum corneum (the outer layer of human skin) much faster than hydrophilic compounds.

• Carrier Solvent Risk: When this compound is dissolved in organic solvents (e.g., dichloromethane, tetrahydrofuran), the solvent acts as a rapid transport vehicle. It can permeate standard laboratory gloves in minutes, dragging the toxic solute directly into the bloodstream.

According to OSHA 1910.132, employers and researchers must assess these specific workplace hazards to select appropriate, task-specific PPE[2].

Quantitative Data & PPE Specifications

The table below summarizes the physical parameters and the strictly required PPE based on the compound's mechanistic behavior.

Property / Specification	Value / Recommendation	Causality / Rationale
Chemical Identity	2-(1-phenylethoxy)benzonitrile	Target intermediate compound.
Molecular Weight	223.27 g/mol	Determines stoichiometric and toxicity calculations.
Primary Hazard Class	Acute Tox. 4 (Oral/Dermal), Eye Irrit. 2	Driven by nitrile metabolism and lipophilic skin penetration[3].
Dermal Protection (Neat)	Nitrile Gloves (min. 4 mil)	Sufficient for dry powder handling to prevent direct skin contact.
Dermal Protection (Solution)	Butyl Rubber or Laminate (Silver Shield)	Organic solvents act as carriers, rapidly permeating standard nitrile.
Ocular Protection	ANSI Z87.1 Splash Goggles	Prevents severe eye irritation from aerosolized dust or solvent splashes.
Respiratory Protection	Fume Hood (Face Velocity 80-120 fpm)	Mitigates inhalation of aerosolized particulates or vapors[1].

Logical Workflow for PPE Selection

Figure 1: Logical workflow for PPE selection and handling of 2-(1-phenylethoxy)benzonitrile.

Self-Validating Operational Protocols

To ensure absolute safety, every procedure must contain a "self-validating" step—a physical check that proves the safety control is actively working before the chemical is exposed.

Protocol: Safe Transfer and Dissolution

• Step 1: Environmental Validation

  • Action: Activate the fume hood and verify a face velocity of 80–120 fpm.

  • Self-Validation Check: Do not rely solely on the digital monitor. Tape a 1-inch strip of tissue paper to the bottom of the sash. A continuous, inward flutter visually confirms active negative pressure, validating the draft.

• Step 2: PPE Donning and Integrity Check

  • Action: Don a flame-resistant lab coat, ANSI Z87.1 splash goggles, and chemical-resistant gloves. If handling the compound in a carrier solvent, don butyl rubber gloves over a standard nitrile base layer.

  • Self-Validation Check: Perform a "puffer test" on the gloves before donning—trap air inside the glove, twist the cuff, and squeeze to check for micro-punctures.

• Step 3: Static-Free Weighing

  • Action: Place an anti-static weigh boat on the analytical balance inside the fume hood. Transfer the 2-(1-phenylethoxy)benzonitrile using a grounded stainless-steel spatula.

  • Causality: Powders with aromatic and ether moieties can hold static charges, leading to sudden aerosolization. Grounded tools prevent this dispersion, protecting your respiratory tract.

• Step 4: Dissolution and Containment

  • Action: Transfer the solid to a borosilicate glass vial. Slowly add the required solvent using a volumetric pipette. Cap immediately with a PTFE-lined septum.

  • Causality: PTFE prevents the solvent from degrading the cap and leaching contaminants, ensuring both operator safety and experimental integrity.

• Step 5: Decontamination and Doffing

  • Action: Wipe all spatulas and the balance pan with an isopropanol-damped lint-free cloth. Doff the outer gloves by pinching the wrist and pulling them inside out.

  • Self-Validation Check: Inspect the inner nitrile gloves. If they are completely clean and intact, your primary barrier held successfully. Wash hands immediately with soap and water[1].

Emergency Response & Disposal Plan

Even with perfect protocols, anomalies occur. Immediate, correct responses prevent incidents from becoming accidents.

• Spill of Neat Powder: Do not sweep dry, as this aerosolizes the toxic dust. Cover the powder with damp absorbent pads to suppress dust generation, then carefully collect the material into a sealable hazardous waste container.

• Spill of Solution: Evacuate personnel not wearing proper PPE. Absorb the liquid with vermiculite or dry sand[1]. Do not let the product enter drains, as benzonitrile derivatives are highly toxic to aquatic life with long-lasting effects[4].

• Waste Segregation: Dispose of all contaminated wipes, gloves, and empty vials in a strictly designated "Nitrile/Cyanide-bearing Organic Waste" stream. Do not mix with strong acids, as acidic hydrolysis of nitriles can generate hazardous byproducts.

References

• Source: New Jersey Department of Health (nj.gov)
• Material Safety Data Sheet: Benzonitrile Source: CDH Fine Chemical URL
• OSHA 1910.132 Personal Protective Equipment (PPE)
• Benzonitrile Safety Data Sheet - SDS US Source: Vigon International URL

Sources

• 1. nj.gov [nj.gov]
• 2. creativesafetysupply.com [creativesafetysupply.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. vigon.com [vigon.com]